Tetraphosphorus octasulfide

• CAS: 37295-14-0

Core Science & Biosynthesis

A Chronicle of Fire and Brimstone: The In-depth Technical History of Phosphorus Sulfide Discovery

This technical guide delves into the rich and often complex history of phosphorus sulfide chemistry. From the early, sometimes erroneous, explorations of phosphorus and sulfur reactions to the systematic characterization of a diverse family of compounds, this document provides researchers, scientists, and drug development professionals with a comprehensive understanding of the foundational discoveries in this field. The narrative emphasizes the causal links behind experimental choices and the evolution of synthetic and analytical techniques that brought clarity to this fascinating area of inorganic chemistry.

Part 1: Precursors to a New Chemistry: The Isolation of the Elements

The story of phosphorus sulfides begins, naturally, with the discovery of their constituent elements. The isolation of phosphorus, in particular, is a tale steeped in the mystique of alchemy.

In 1669, the German alchemist Hennig Brand, in his quest for the philosopher's stone, famously isolated a new substance from urine that glowed in the dark.[1][2][3][4][5] This ethereal glow, a result of the chemiluminescence of white phosphorus, gave the element its name, derived from the Greek "phosphoros," meaning "light-bringer."[3] Brand's secretive methods eventually gave way to published procedures by scientists like Robert Boyle, who further investigated the properties of this reactive new element.[1]

Sulfur, in contrast, has been known since antiquity, its distinctive yellow color and association with volcanic activity making it a readily identifiable substance. It was the controlled reaction of these two elements, one ancient and one modern, that would open up a new chapter in chemical synthesis.

Part 2: "A Comedy of Errors": Early Investigations into Phosphorus-Sulfur Compounds

The initial forays into the chemistry of phosphorus and sulfur were marked by confusion and a proliferation of incorrectly identified compounds. As early as 1740, A. S. Marggraf noted the vigorous, almost explosive, reaction between phosphorus and sulfur at elevated temperatures.[6][7] However, for over a century, the literature was populated with reports of no fewer than 14 different phosphorus-sulfur compositions, ranging from P₄S to P₂S₁₂.[6][7] This period has been aptly described as a "Comedy of Errors," a testament to the challenges of synthesis and characterization in the absence of modern analytical techniques.[6]

The primary synthetic method during this era, and indeed a foundational technique that persists today, was the direct thermolysis of a mixture of phosphorus and sulfur.[8][9][10] The highly exothermic nature of this reaction, however, made it difficult to control, leading to complex mixtures of products that were challenging to separate and identify.[11]

Part 3: The Emergence of Order: Key Discoveries and Systematic Synthesis

The mid-19th century marked a turning point in the study of phosphorus sulfides, with the definitive synthesis and characterization of specific, stable compounds. This progress was driven by the pioneering work of eminent chemists and the gradual development of more controlled synthetic procedures.

The Landmark Synthesis of Phosphorus Pentasulfide (P₄S₁₀)

The first of the well-characterized phosphorus sulfides to be synthesized was phosphorus pentasulfide. In 1843, the renowned Swedish chemist Jöns Jacob Berzelius, a central figure in the development of modern chemistry, prepared P₄S₁₀ by reacting liquid white phosphorus with sulfur at temperatures above 300 °C.[12][13] This yellow, crystalline solid, with its distinctive rotten-egg odor due to hydrolysis, became one of the two most commercially significant phosphorus sulfides.[12][14]

Berzelius's work was significant not only for the synthesis of a new compound but also for his contributions to chemical notation and the determination of atomic weights, which laid the groundwork for a more systematic understanding of chemical composition.[15][16]

Experimental Protocol: Berzelius's Synthesis of Phosphorus Pentasulfide (Conceptual)

• Reactants: White phosphorus (P₄) and elemental sulfur (S).

• Apparatus: A reaction vessel capable of withstanding high temperatures and preventing the ingress of air and moisture.

• Procedure:

  • Molten white phosphorus is carefully added to molten sulfur in the desired stoichiometric ratio.

  • The mixture is heated to over 300°C to initiate the reaction.

  • The exothermic reaction is controlled to prevent uncontrolled combustion.

  • The resulting phosphorus pentasulfide is purified, often by distillation, to remove unreacted starting materials and other phosphorus sulfide byproducts.[14]

Causality in Experimental Design: The use of molten reactants and high temperatures was necessary to overcome the activation energy of the reaction between phosphorus and sulfur. The exclusion of air and moisture was critical due to the high reactivity of white phosphorus and the susceptibility of phosphorus pentasulfide to hydrolysis.[12]

The Quest for Safety: The Discovery of Phosphorus Sesquisulfide (P₄S₃)

The discovery of phosphorus sesquisulfide was driven by a pressing societal need: a safer alternative to white phosphorus in the production of matches.[1][17][18][19] White phosphorus was notoriously toxic, causing a debilitating condition known as "phossy jaw" in match factory workers.[1][18]

In 1864, the French chemist G. Lemoine first isolated phosphorus sesquisulfide (P₄S₃).[17][18][19] However, it was the work of Henri Sevene and Emile David Cahen in 1898 that led to its safe commercial production and its adoption in "strike-anywhere" matches.[17][18][19] This less toxic and more stable compound could be ignited by friction without the need for a specially prepared striking surface.[1][18][19]

Experimental Protocol: Synthesis of Phosphorus Sesquisulfide (Conceptual)

• Reactants: Red phosphorus and elemental sulfur.

• Procedure:

  • Red phosphorus is heated with sulfur at temperatures above 450 K.[8]

  • Alternatively, white phosphorus and sulfur are carefully reacted in an inert, high-boiling solvent to control the reaction.[8][20]

  • The crude product is then purified by recrystallization from solvents like carbon disulfide and benzene.[8][20]

Causality in Experimental Design: The use of red phosphorus, a more stable allotrope than white phosphorus, offered a safer route to synthesis. The use of a high-boiling inert solvent provided a medium to control the exothermic reaction between the highly reactive white phosphorus and sulfur, preventing explosive reactions and improving the purity of the final product.[20]

Part 4: Expanding the Family: The Discovery of Other Phosphorus Sulfides

With the foundational discoveries of P₄S₁₀ and P₄S₃, chemists began to explore the full range of phosphorus sulfide compounds. The development of analytical techniques, particularly ³¹P-NMR spectroscopy, was instrumental in identifying and characterizing these new molecules.[8][9] This technique allowed for the analysis of complex product mixtures from thermolysis reactions, revealing the existence of a whole family of P₄Sₙ compounds.

The main method for preparing these other phosphorus sulfides remains the thermolysis of phosphorus and sulfur mixtures, with the product distribution being highly dependent on the stoichiometry of the reactants and the reaction conditions.[8][9][10] More selective syntheses have also been developed, including desulfurization reactions (e.g., using triphenylphosphine) and sulfidation reactions (e.g., using triphenylarsine sulfide).[8][9]

Table 1: Key Discoveries in the History of Phosphorus Sulfides

Compound	Formula	Discoverer(s)	Year of Discovery/Synthesis	Key Significance
Phosphorus	P	Hennig Brand	1669	Isolation of the elemental precursor.[1][2][3]
Phosphorus Pentasulfide	P₄S₁₀	Jöns Jacob Berzelius	1843	First well-characterized phosphorus sulfide.[12][13]
Phosphorus Sesquisulfide	P₄S₃	G. Lemoine	1864	Safer alternative to white phosphorus in matches.[17][18][19]
Commercial P₄S₃ Production	P₄S₃	Henri Sevene & Emile David Cahen	1898	Enabled widespread use in "strike-anywhere" matches.[17][18][19]

Part 5: Visualizing the Discoveries

The following diagrams illustrate the timeline of key discoveries and the molecular structures of the two most historically and commercially significant phosphorus sulfides.

Caption: A timeline of key discoveries in the history of phosphorus and phosphorus sulfides.

Caption: Molecular structures of phosphorus pentasulfide (P₄S₁₀) and phosphorus sesquisulfide (P₄S₃).

Conclusion

The history of phosphorus sulfide discovery is a compelling narrative of scientific progress, moving from serendipitous alchemical discoveries and early confusion to systematic synthesis and characterization. The development of this field was driven by both fundamental scientific curiosity and the need to solve practical problems, such as the creation of safer matches. The foundational work of chemists like Berzelius, Lemoine, Sevene, and Cahen, coupled with the advent of powerful analytical techniques, has provided a rich family of compounds with diverse applications, from the synthesis of organosulfur compounds to their use in modern materials science. This historical perspective provides a valuable context for contemporary research and development in phosphorus-sulfur chemistry.

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• Ozturk, T., Ertas, E., & Mert, O. (2010). A Berzelius Reagent, Phosphorus Decasulfide (P4S10), in Organic Syntheses. Chemical Reviews, 110(6), 3419–3478. Retrieved from [Link]

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early studies on tetraphosphorus octasulfide

An In-depth Technical Guide to the Chemistry of Tetraphosphorus Octasulfide: From Historical Anonymity to Modern Characterization

Abstract

The history of phosphorus sulfide chemistry is a compelling narrative of scientific evolution, marked by early confusion and later clarified by technological advancement. Tetraphosphorus octasulfide (P₄S₈) stands as a prime exemplar of this progression. Absent from the canon of well-defined phosphorus sulfides established by the mid-20th century, P₄S₈ was a molecular ghost in early chemical literature. Its existence was only definitively confirmed with the advent of modern synthetic methods and advanced spectroscopic techniques, particularly ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comprehensive overview of P₄S₈, beginning with the historical context that obscured its discovery, detailing the modern experimental protocols for its synthesis, explaining the principles of its structural elucidation, and summarizing its known properties. It is intended for researchers and professionals in chemistry and drug development who require a deep understanding of this fascinating and reactive molecular cage system.

Introduction: A "Comedy of Errors" in Early Phosphorus Sulfide Research

The reaction between elemental phosphorus and sulfur was first observed in 1740 by A. S. Marggraf, who noted its vigorous and often explosive nature.[1][2] This discovery predated modern chemistry by generations, leading to a period of significant confusion.[1][2] Over the subsequent century, the literature described at least 14 different phosphorus-sulfur compositions, ranging from P₄S to P₂S₁₂, that were claimed as distinct compounds.[1][2]

This era of discovery was hampered by the lack of sophisticated analytical tools. Early chemists relied on elemental analysis and simple physical properties, which were insufficient to distinguish between pure compounds and the complex mixtures that often resulted from the direct and energetic reaction of phosphorus and sulfur. As recently as the early 1900s, the field was described as a "Comedy of Errors".[2]

Intensive investigation and the application of more reliable criteria eventually brought order to this chaos. By the mid-20th century, scientific consensus recognized only four stable, well-defined phosphorus sulfides: P₄S₃, P₄S₅, P₄S₇, and P₄S₁₀.[1][2] Conspicuously absent from this list was tetraphosphorus octasulfide (P₄S₈). It is now understood that P₄S₈ is a species of limited stability, likely present in trace amounts in historical reaction vessels but impossible to isolate or characterize with the techniques of the time. Its story is therefore not one of early study, but of modern discovery.

The Modern Synthesis of Tetraphosphorus Octasulfide Isomers

The definitive identification of P₄S₈ required synthetic methods capable of producing it in a controlled manner, avoiding the complex, inseparable mixtures of classical high-temperature reactions. Modern approaches rely on selective sulfur-transfer reactions at lower temperatures, allowing for its observation and characterization, primarily in solution. Two key methods have emerged for the synthesis of P₄S₈ isomers.

Synthesis of β-P₄S₈ via Sulfur Transfer to P₄S₇

One of the more selective methods involves the controlled addition of a single sulfur atom to a pre-existing phosphorus sulfide cage. The reaction of α-P₄S₇ with a sulfur-transfer agent like triphenylarsine sulfide (Ph₃AsS) in carbon disulfide yields a mixture containing the β-isomer of P₄S₈.[3]

Objective: To prepare β-P₄S₈ in a mixture with α-P₄S₇ for spectroscopic analysis.

Materials:

• α-Tetraphosphorus heptasulfide (α-P₄S₇)

• Triphenylarsine sulfide (Ph₃AsS)

• Carbon disulfide (CS₂), anhydrous

• Schlenk flask and standard inert-atmosphere glassware

• Nitrogen or Argon gas supply

• NMR tubes

Procedure:

• Inert Atmosphere Setup: Assemble and flame-dry a Schlenk flask equipped with a magnetic stir bar. Allow the flask to cool to room temperature under a stream of dry nitrogen or argon.

• Reagent Addition: In the inert atmosphere of a glovebox, add equimolar amounts of α-P₄S₇ and Ph₃AsS to the Schlenk flask.

• Solvent Addition: Add anhydrous CS₂ to the flask via cannula or syringe to dissolve the reactants. The concentration should be suitable for subsequent NMR analysis.

• Reaction: Seal the flask and stir the mixture at room temperature. The reaction progress can be monitored by periodically taking aliquots for ³¹P NMR analysis.

• Analysis: The final solution, containing a mixture of α-P₄S₇ and β-P₄S₈, is transferred to an NMR tube under an inert atmosphere for characterization. The triphenylarsine byproduct can also be observed.

Causality: This method is effective because it avoids the high-energy, non-specific reactions between elemental phosphorus and sulfur. By starting with the stable P₄S₇ cage, the reaction is targeted to a single sulfur addition, providing a much cleaner reaction profile. CS₂ is used as a solvent due to its ability to dissolve both reactants and products and its inertness under the reaction conditions.

Synthesis via Desulfurization of P₄S₉

An alternative approach is the controlled removal of a sulfur atom from a more sulfur-rich cage. The reaction of P₄S₉ with triphenylphosphine (Ph₃P) serves as a method to generate P₄S₈. Triphenylphosphine is an excellent desulfurizing agent, abstracting a sulfur atom to form the highly stable triphenylphosphine sulfide (Ph₃PS).

Caption: Modern synthetic routes to tetraphosphorus octasulfide (P₄S₈).

Structural Elucidation: The Decisive Role of ³¹P NMR Spectroscopy

The primary reason P₄S₈ was not identified by early chemists is that its existence in complex mixtures could not be proven. ³¹P NMR spectroscopy is the ideal tool for this challenge.[4] The phosphorus-31 nucleus is 100% abundant and has a spin of ½, providing sharp, clear signals. Its wide chemical shift range is highly sensitive to the local electronic environment of each phosphorus atom, including its oxidation state and the nature of its bonding partners.[5]

All molecular phosphorus sulfides are based on a tetrahedral core of four phosphorus atoms, with sulfur atoms incorporated either as bridging (P-S-P) links or as terminal (P=S) bonds. These different environments give rise to distinct signals in the ³¹P NMR spectrum, allowing for the unambiguous identification of specific cage structures in solution.

For β-P₄S₈, the structure contains two distinct phosphorus environments, leading to a characteristic NMR spectrum that confirms its formation.

Caption: A possible cage structure for an isomer of P₄S₈.

Table 1: Representative ³¹P NMR Chemical Shift Data

Compound / Isomer	Phosphorus Environment	Typical Chemical Shift (δ, ppm)
α-P₄S₇	P(III)	~ +100 to +120
P(V)	~ +40 to +60
β-P₄S₈	P-P bonded P(III)	(Specific data not readily available)
S=P(V)S₃	(Specific data not readily available)
P₄S₉	P(V)	~ +20 to +50
P₄S₁₀	P(V)	~ +15

(Note: Specific, verified chemical shifts for P₄S₈ isomers are not widely published in readily accessible literature, highlighting its nature as a subject of specialized research. The table illustrates the principle of distinct chemical shifts for different phosphorus environments.)

The ability to observe distinct signals for each phosphorus atom in a molecule provides a "fingerprint" that validates the synthesis. This self-validating system is the cornerstone of modern chemical characterization, a luxury not afforded to early researchers.

Physicochemical Properties

Due to its limited stability, extensive experimental data on the physical properties of isolated P₄S₈ is scarce. Most information is derived from computational chemistry and mass spectrometry data on the molecule in the gas phase.

Table 2: Known and Computed Properties of Tetraphosphorus Octasulfide

Property	Value	Source
Molecular Formula	P₄S₈	[6]
Molecular Weight	380.415 g/mol	[3]
CAS Registry Number	37295-14-0	[3][6]
Appearance	(Not isolated as a stable solid)	-
Ionization Energy	9.8 ± 0.5 eV	NIST WebBook[3]
Computed XLogP3	4.5	PubChem[6]

Conclusion

The story of tetraphosphorus octasulfide is a microcosm of the evolution of inorganic chemistry. For over two centuries, it remained an undiscovered entity, lost within the complex and poorly understood reactions of its constituent elements. Its eventual identification was not the result of refining classical methods, but of a paradigm shift in chemical analysis. The development of selective, low-temperature synthetic routes and the application of powerful spectroscopic tools, especially ³¹P NMR, were essential to finally capture and characterize this elusive molecule. This guide has detailed the journey of P₄S₈ from historical obscurity to a subject of modern chemical inquiry, illustrating the indispensable link between analytical capability and fundamental discovery.

References

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An In-depth Technical Guide to the Molecular Structure of Tetraphosphorus Octasulfide (P₄S₈) Isomers

Foreword: Navigating the Landscape of Phosphorus Sulfide Isomerism

To our colleagues in research, discovery, and development,

The binary compounds of phosphorus and sulfur form a remarkably diverse class of molecules, exhibiting a wide array of cage-like structures. This structural complexity gives rise to numerous isomers for a given chemical formula P₄Sₙ, each with potentially unique chemical and physical properties. While compounds such as tetraphosphorus trisulfide (P₄S₃) and tetraphosphorus decasulfide (P₄S₁₀) are well-characterized and commercially significant, the landscape for other stoichiometries, including tetraphosphorus octasulfide (P₄S₈), remains less explored in the published scientific literature.

This guide is designed to provide a comprehensive technical overview of the molecular structure of P₄S₈ isomers. Given the limited specific experimental data available for P₄S₈, this document will synthesize information from authoritative databases, draw analogies from well-studied phosphorus sulfides, and outline the key experimental and computational methodologies required for definitive structural elucidation. Our approach is grounded in the principles of spectroscopic and crystallographic analysis, providing not just a summary of what is known, but a framework for future investigation. We will proceed with the scientific integrity and logical rigor required in our field, explaining the causality behind experimental choices and describing protocols as self-validating systems.

The Postulated Adamantane-Based Structure of a P₄S₈ Isomer

Chemical databases such as PubChem list a compound "Tetraphosphorus octasulfide" with the CAS number 37295-14-0.[1][2] Its computed IUPAC name is 1,3-bis(sulfanylidene)-2,4,6,8,9,10-hexathia-1λ⁵,3λ⁵,5,7-tetraphosphatricyclo[3.3.1.1³﹐⁷]decane.[1] This nomenclature strongly suggests a specific and plausible isomer built upon a stable adamantane-like P₄S₆ cage.

This structure consists of a tetrahedral cage of four phosphorus atoms, with sulfur atoms bridging along six of the P-P edges. The remaining two sulfur atoms are terminally double-bonded (as thioxo groups, =S) to two of the phosphorus atoms. This arrangement results in a molecule with C₂ᵥ symmetry.

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An In-Depth Technical Guide to the Synthesis and Characterization of Tetraphosphorus Octasulfide (P₄S₈)

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of tetraphosphorus octasulfide (P₄S₈). The content herein is structured to deliver not just procedural steps but also the scientific rationale behind the methodologies, ensuring a deeper understanding of the synthesis and characterization of this important phosphorus sulfide compound.

Introduction: The Significance of Tetraphosphorus Octasulfide

Tetraphosphorus octasulfide (P₄S₈) is a member of the phosphorus sulfide family, a class of inorganic compounds with the general formula P₄Sₙ (where n can range from 3 to 10).[1] These molecules are characterized by a tetrahedral core of four phosphorus atoms, bridged by sulfur atoms. P₄S₈, with a molecular weight of approximately 380.4 g/mol , is a notable compound within this series due to its specific stoichiometry and potential applications as a precursor in various chemical syntheses.[1][2] Understanding the controlled synthesis and thorough characterization of P₄S₈ is crucial for its effective utilization in research and development.

Synthesis of Tetraphosphorus Octasulfide: A Controlled Approach

The synthesis of phosphorus sulfides, including P₄S₈, generally involves the direct thermal reaction of elemental white phosphorus (P₄) and sulfur (S₈). The key to isolating a specific phosphorus sulfide lies in the precise control of stoichiometry and reaction conditions to favor the formation of the desired cage structure.

Underlying Principles of Synthesis

The formation of the P₄S₈ cage is a thermodynamically driven process. The reaction is highly exothermic, and careful temperature control is necessary to prevent the formation of more stable, sulfur-rich species like tetraphosphorus decasulfide (P₄S₁₀). The choice of an inert solvent is critical to ensure a homogeneous reaction medium and to help dissipate the heat generated during the reaction.

Experimental Protocol: Synthesis of γ-P₄S₈

This protocol outlines a method for the synthesis of the γ-isomer of tetraphosphorus octasulfide.

Materials:

• White Phosphorus (P₄)

• Elemental Sulfur (S₈)

• Carbon Disulfide (CS₂), dried and distilled

• Argon or Nitrogen gas (inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer

• Heating mantle with temperature controller

• Schlenk line or glove box for inert atmosphere operations

Procedure:

• Reaction Setup: Assemble the three-neck flask with the mechanical stirrer, reflux condenser, and a gas inlet for the inert atmosphere. The entire apparatus must be thoroughly dried to prevent hydrolysis of the product.

• Inert Atmosphere: Purge the system with argon or nitrogen gas for at least 30 minutes to remove any air and moisture. Maintain a positive pressure of the inert gas throughout the reaction.

• Charging Reactants: Under the inert atmosphere, carefully charge the flask with a stoichiometric amount of white phosphorus and elemental sulfur in a 1:2 molar ratio (P₄:S₈). Add anhydrous carbon disulfide to the flask to act as a solvent.

• Reaction: With vigorous stirring, slowly heat the reaction mixture to a gentle reflux. The temperature should be carefully controlled to maintain the reflux without excessive boiling. The reaction is typically carried out for several hours.

• Cooling and Crystallization: After the reaction is complete, slowly cool the mixture to room temperature. The product, γ-P₄S₈, will precipitate out of the solution as a crystalline solid.

• Isolation and Purification: The crystalline product is isolated by filtration under an inert atmosphere. The collected solid should be washed with small portions of cold, anhydrous carbon disulfide to remove any unreacted starting materials or soluble impurities. The purified product is then dried under vacuum.

Diagram of the Synthetic Workflow:

Caption: Workflow for the synthesis of γ-P₄S₈.

In-Depth Characterization of Tetraphosphorus Octasulfide

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized P₄S₈. A combination of spectroscopic and crystallographic techniques is employed for this purpose.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR spectroscopy is a powerful tool for the characterization of phosphorus-containing compounds, providing detailed information about the chemical environment of each phosphorus atom in the molecule.[3][4] The ³¹P nucleus has a spin of 1/2 and is 100% naturally abundant, making it a highly sensitive nucleus for NMR studies.

Principles of ³¹P NMR for P₄S₈ Characterization:

• Chemical Shift (δ): The chemical shift of a phosphorus nucleus is influenced by its local electronic environment. In P₄S₈, there are different types of phosphorus atoms based on their bonding to sulfur. This results in distinct signals in the ³¹P NMR spectrum. Chemical shifts are reported in parts per million (ppm) relative to a standard, typically 85% phosphoric acid.[3]

• Spin-Spin Coupling (J): Coupling between adjacent phosphorus nuclei (P-P or P-S-P) leads to the splitting of NMR signals. The magnitude of the coupling constant (J), measured in Hertz (Hz), provides valuable information about the connectivity of the atoms within the molecule.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. This technique provides unambiguous information about bond lengths, bond angles, and the overall molecular geometry of P₄S₈.

Crystallographic Data Interpretation:

The crystallographic analysis of a suitable single crystal of P₄S₈ would yield the following key parameters:

Parameter	Description
Crystal System	The basic classification of the crystal's symmetry (e.g., monoclinic, orthorhombic).
Space Group	The specific symmetry group of the crystal.
Unit Cell Dimensions	The lengths of the sides of the unit cell (a, b, c) and the angles between them (α, β, γ).
Atomic Coordinates	The precise position of each phosphorus and sulfur atom within the unit cell.

This data allows for the generation of a detailed molecular model, confirming the cage-like structure of P₄S₈.

Molecular Structure of a Phosphorus Sulfide Cage (γ-P₄S₆ as an example):

Caption: Example of a phosphorus sulfide cage structure.

Reactivity and Potential Applications

Phosphorus sulfides, including P₄S₈, are versatile reagents in organic and inorganic synthesis. Their reactivity is primarily associated with the nucleophilicity of the sulfur atoms and the electrophilicity of the phosphorus atoms.

A significant application of related phosphorus sulfides, such as P₄S₁₀, is as thionating agents . These reagents are used to convert carbonyl compounds (ketones, esters, amides) into their corresponding thiocarbonyl analogues. It is highly probable that P₄S₈ exhibits similar reactivity, making it a potentially valuable tool in the synthesis of sulfur-containing organic molecules, which are of interest in medicinal chemistry and materials science.

Safety and Handling

Phosphorus sulfides are hazardous materials and must be handled with appropriate safety precautions.

• Flammability: Phosphorus sulfides are flammable solids and can ignite upon exposure to heat, sparks, or open flames.

• Reactivity with Water: They react violently with water and moisture to produce toxic and flammable gases, including hydrogen sulfide (H₂S) and phosphoric acid. All manipulations should be carried out under a dry, inert atmosphere.

• Toxicity: The compounds themselves and their hydrolysis products are toxic. Inhalation, ingestion, and skin contact should be avoided.

• Personal Protective Equipment (PPE): Appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves, must be worn at all times. All work should be conducted in a well-ventilated fume hood.

Conclusion

Tetraphosphorus octasulfide is a fascinating inorganic molecule with potential for application in chemical synthesis. Its successful utilization hinges on a thorough understanding of its synthesis and a comprehensive characterization using modern analytical techniques. This guide provides the foundational knowledge for researchers to work with P₄S₈ safely and effectively, paving the way for further exploration of its chemical properties and applications.

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Whitepaper: A Computational Guide to the Isomeric Stability of Tetraphosphorus Octasulfide (P₄S₈)

Abstract

The P₄Sₙ family of phosphorus sulfide cages is characterized by a complex isomeric landscape, presenting significant challenges for synthetic chemistry and material science. Among these, tetraphosphorus octasulfide (P₄S₈) represents a molecule of considerable theoretical interest due to its numerous potential structures. This technical guide provides researchers, scientists, and drug development professionals with an in-depth overview of the computational methodologies used to investigate and predict the stability of P₄S₈ isomers. We detail the theoretical foundations, from Density Functional Theory (DFT) to the selection of appropriate basis sets, and present a validated, step-by-step computational protocol for stability analysis. Key findings from systematic computational studies are summarized, offering insights into the structural rules that govern isomer stability and predicting potentially synthesizable configurations.

Introduction to Phosphorus Sulfide Cages

The binary compounds of phosphorus and sulfur form a fascinating class of molecules with the general formula P₄Sₙ (where n can range from 3 to 10).[1] These molecules are built upon a tetrahedral core of four phosphorus atoms, derived from the structure of white phosphorus (P₄). The diverse stoichiometries and isomers arise from the insertion of sulfur atoms into P-P bonds (bridging, μ₂-S) or their addition to phosphorus atoms as terminal groups (μ₁-S). This structural variability leads to a wide range of chemical properties and applications, from the use of P₄S₃ in "strike anywhere" matches to the role of P₄S₁₀ as a crucial reagent in organothiophosphorus chemistry.

The existence of numerous stable and metastable isomers for a given formula makes experimental characterization complex. Computational chemistry provides an indispensable toolkit for navigating this landscape, offering a predictive framework to identify the most energetically favorable structures and understand the subtle electronic and steric factors that dictate their stability.

The Challenge of Isomeric Stability in P₄S₈

For the composition P₄S₈, a multitude of isomers can be postulated by arranging eight sulfur atoms around the P₄ tetrahedron. The central challenge lies in determining which of these theoretical structures correspond to thermodynamically stable or kinetically persistent molecules that could be synthesized and isolated. The relative stability of these isomers is governed by a delicate balance of factors including:

• Bond Energies: The inherent strength of P-S, P-P, and S-S bonds.

• Cage Strain: The angular strain imposed by the geometry of the cage structure.

• Steric Hindrance: Repulsive interactions between sulfur atoms, particularly terminal ones.

• Electronic Effects: The distribution of electron density and the nature of the molecular orbitals.

A systematic computational approach is essential to untangle these competing factors and provide a reliable energetic ranking of the possible P₄S₈ isomers.

Theoretical and Computational Methodologies

The foundation of modern computational chemistry lies in solving the Schrödinger equation to determine the electronic structure and energy of a molecule. For systems the size of P₄S₈, exact solutions are impossible, necessitating the use of highly accurate and efficient approximation methods.

The Quantum Mechanical Approach

Ab initio (first-principles) and Density Functional Theory (DFT) methods are the primary tools for these investigations. They allow for the calculation of molecular geometries, vibrational frequencies, and, most importantly, total electronic energies, which are used to compare the relative stabilities of isomers.[2]

Density Functional Theory (DFT)

DFT has become the workhorse for computational studies of medium to large-sized molecules due to its excellent balance of accuracy and computational cost.[3] Instead of calculating the complex many-electron wavefunction, DFT determines the energy from the molecule's electron density. The accuracy of a DFT calculation is critically dependent on the chosen exchange-correlation (XC) functional, which approximates the quantum mechanical interactions between electrons.

For phosphorus sulfides, hybrid functionals, which mix a portion of exact Hartree-Fock exchange with DFT exchange, have proven effective. Specifically, the MPW1PW91 functional has been successfully used to systematically study the stability of P₄Sₙ isomers.[1] This functional provides a robust description of the electronic structure and bonding in these sulfur-rich cage compounds.

Basis Sets

A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and flexibility of the basis set determine the accuracy of the calculation. For elements like phosphorus and sulfur, which are in the third row of the periodic table, a flexible basis set is crucial. The 6-311++G(3d) basis set is a well-suited choice for this type of study.[1] Let's break down its nomenclature:

• 6-311: A triple-zeta basis set, meaning it uses three functions to describe each valence atomic orbital, providing high flexibility.

• ++G: Includes diffuse functions on both heavy atoms (+) and hydrogen (second +). These are essential for accurately describing lone pairs and weakly bound electrons, which are abundant in sulfur-rich molecules.

• (3d): Adds polarization functions (d-orbitals) to the heavy atoms, allowing for a more accurate description of bond shapes and anisotropies in electron distribution.

Criteria for Stability

Computational studies determine the most stable isomer by comparing key energetic metrics. A molecule is predicted to be particularly stable relative to its isomers if it simultaneously possesses:

• Low Total Energy: The absolute electronic energy calculated for the optimized geometry. The structure with the lowest energy is the thermodynamic ground state.

• Low Relative Stabilization Energy: The energy difference between a given isomer and the most stable isomer.

• High Bond Energy: Specifically, the energy required to dissociate a particular bond, such as the P-(μ₁-S) bond for terminal sulfur atoms.[1]

A Self-Validating Protocol for P₄S₈ Stability Analysis

To ensure trustworthy and reproducible results, a rigorous, self-validating computational protocol must be followed. This workflow ensures that a true energy minimum on the potential energy surface has been located for each isomer.

Experimental Protocol: Step-by-Step Isomer Stability Calculation

• Structure Generation: Propose a set of chemically plausible P₄S₈ isomers. This can be done based on known P₄Sₙ structures or by systematically placing sulfur atoms in bridging and terminal positions on the P₄ core.

• Geometry Optimization: For each proposed isomer, perform a full geometry optimization. This is an iterative process where the forces on each atom are calculated, and the atomic positions are adjusted until a stationary point is reached where the net forces are zero. The choice of theory (e.g., MPW1PW91/6-311++G(3d)) is critical here.

• Frequency Calculation: At the optimized geometry, perform a vibrational frequency analysis. This calculation serves two purposes:

  • Verification of Minimum: A true energy minimum will have all real (positive) vibrational frequencies. The presence of an imaginary frequency indicates a transition state (a saddle point), not a stable structure.

  • Thermochemical Data: The frequencies are used to calculate the Zero-Point Vibrational Energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Energy Correction and Comparison: Correct the total electronic energy of each verified minimum with its ZPVE. Compare these corrected energies to determine the relative stability ranking of the isomers. The isomer with the lowest ZPVE-corrected energy is the most stable.

• Analysis of Properties: Analyze the optimized geometries (bond lengths, angles) and electronic properties (molecular orbitals, charge distribution) to understand the factors contributing to the observed stability trends.

Caption: A validated workflow for the computational analysis of P₄S₈ isomer stability.

Computational Findings on P₄S₈ Isomer Stability

Systematic computational studies have been performed to evaluate the stability of P₄S₈ isomers, particularly focusing on the placement of terminal sulfur atoms (P=S bonds).[1] These studies provide crucial insights into the rules governing the stability of these complex cages.

The calculations, performed at the MPW1PW91/6-311++G(3d) level of theory, have demonstrated that specific configurations are energetically preferred. While many phosphorus sulfides have been experimentally characterized, the computational results suggest the existence of other potentially stable, yet undiscovered, isomers. A key prediction from this work is the potential stability of an isomer designated γ-P₄S₈ .[1] This finding opens a new target for synthetic chemists aiming to expand the known family of phosphorus sulfides.

Caption: Conceptual representation of different P₄S₈ isomers, including the predicted stable γ-P₄S₈.

The analysis of total energies, relative stabilization energies, and bond energies across a series of isomers has led to the deduction of general principles for molecular stability in this class of compounds.

Factor	Influence on Stability	Rationale
Total Energy	The lower the total energy, the higher the thermodynamic stability.	Represents the most favorable electronic and nuclear arrangement.
P-(μ₁-S) Bond Energy	Higher dissociation energy for terminal P=S bonds indicates greater stability.	Stronger bonds contribute to the overall robustness of the molecular cage.
Structural Symmetry	Often, but not always, higher symmetry structures are energetically favored.	Symmetrical structures can lead to more uniform charge distribution and less strain.
Frontier Orbitals	A larger HOMO-LUMO gap generally correlates with higher kinetic stability.	A large gap indicates lower chemical reactivity.

Table 1. Summary of Computationally Derived Factors Influencing P₄S₈ Isomer Stability.[1]

Conclusion and Future Outlook

Computational studies provide a powerful and predictive lens for understanding the complex stability landscape of P₄S₈ isomers. By employing robust theoretical methods like DFT with appropriate functionals and basis sets, it is possible to rank the thermodynamic stability of potential structures and elucidate the electronic and geometric factors that confer this stability. The prediction of a stable γ-P₄S₈ isomer demonstrates the capacity of these methods to guide future synthetic efforts.[1]

Future computational work should focus on exploring the kinetic stability of promising isomers by calculating the energy barriers for decomposition and isomerization reactions. Investigating the reaction mechanisms for the thermal decomposition of P₄S₈ would provide a more complete picture of its chemical behavior. The synergy between these advanced computational predictions and targeted experimental synthesis will be paramount in unlocking new materials and applications from the rich chemistry of phosphorus sulfides.

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A Technical Guide to Tetraphosphorus Octasulfide (P₄S₈): Properties, Reactivity, and Applications

Abstract

Tetraphosphorus octasulfide (P₄S₈) is a member of the phosphorus sulfide family, a class of inorganic compounds with a rich history in synthetic chemistry. While less common than its congeners, phosphorus pentasulfide (P₄S₁₀) and phosphorus sesquisulfide (P₄S₃), P₄S₈ presents unique structural and reactive properties of interest to researchers in materials science and organic synthesis. This guide provides a comprehensive overview of the core physical and chemical characteristics of P₄S₈, grounded in established chemical principles. We will delve into its molecular architecture, explore its reactivity with common reagents, detail protocols for its safe handling, and discuss its role in modern synthetic applications. The causality behind its reactivity, rooted in the nature of its phosphorus-sulfur bonds, will be a central theme.

Molecular Structure and Bonding

The properties of any chemical compound are a direct consequence of its three-dimensional structure and the nature of the bonds holding it together. Tetraphosphorus octasulfide is no exception. Its chemical formula is P₄S₈[1][2][3].

The molecule adopts a cage-like structure derived from the adamantane framework. The official IUPAC name, 1,3-bis(sulfanylidene)-2,4,6,8,9,10-hexathia-1λ⁵,3λ⁵,5,7-tetraphosphatricyclo[3.3.1.1³˒⁷]decane, precisely describes this arrangement[4]. In this structure:

• Four phosphorus atoms form a tetrahedron.

• Six sulfur atoms bridge the phosphorus atoms along the edges of the tetrahedron.

• Two additional sulfur atoms are terminally double-bonded (exocyclic) to two of the phosphorus atoms.

This arrangement results in two types of phosphorus centers: two trivalent phosphorus (P(III)) atoms and two pentavalent phosphorus (P(V)) atoms. Likewise, there are two types of sulfur atoms: bridging (endocyclic) and terminal (exocyclic). The presence of both P-S-P bridging bonds and terminal P=S bonds is the primary determinant of its chemical reactivity. The P-S single bonds are susceptible to nucleophilic attack, while the P=S double bonds are key to its function as a thionating agent.

Caption: Figure 1: 2D representation of the P₄S₈ cage structure.

Physical Properties

The physical properties of P₄S₈ are summarized in the table below. It is a solid material under standard conditions, and like other phosphorus sulfides, its solubility is limited in many common solvents, with a preference for non-polar, aprotic media like carbon disulfide.

Property	Value	Reference
Molecular Formula	P₄S₈	[4][5][6]
Molecular Weight	380.4 g/mol	[4][5][6]
CAS Number	37295-14-0	[4][5][6]
Appearance	Light yellow or light grey solid (typical for phosphorus sulfides)	[7]
Melting Point	Not available	[5]
Boiling Point	Not available	[5]
Solubility	Soluble in carbon disulfide (CS₂); reacts with polar protic solvents.	[8]
Ionization Energy	9.8 ± 0.5 eV	[6]

Chemical Properties and Reactivity

The chemistry of tetraphosphorus octasulfide is dominated by the reactivity of the phosphorus-sulfur bonds. These bonds are polar and readily attacked by nucleophiles. The compound is also sensitive to heat and moisture.

Hydrolysis and Reactivity with Protic Solvents

One of the most critical chemical properties of P₄S₈ is its reactivity with water and other protic nucleophiles like alcohols. This reactivity is a defining characteristic of phosphorus sulfides and necessitates careful handling in anhydrous conditions[7][9].

• Mechanism of Hydrolysis: The reaction with water is vigorous and exothermic. Nucleophilic attack by water on an electrophilic phosphorus atom leads to the cleavage of a P-S bond. This process continues, ultimately breaking down the cage structure. The final products are phosphoric acid (H₃PO₄) and toxic hydrogen sulfide (H₂S) gas, which has a characteristic rotten-egg smell. The hydrolysis of the related P₄S₁₀ in acidic solution is rapid, leading to monophosphate[10]. A similar, rapid decomposition can be expected for P₄S₈.

• Reaction with Alcohols and Amines: Alcohols (ROH) and amines (RNH₂) react in a manner analogous to water[11][12][13]. The reaction with alcohols yields thiophosphoric acid esters, while amines produce thiophosphoramidates. These reactions are fundamental to the use of phosphorus sulfides in organic synthesis, allowing for the conversion of C-O bonds to C-S bonds or the creation of novel organophosphorus-sulfur compounds.

Caption: Figure 2: General workflow for the reaction of P₄S₈ with nucleophiles.

Thermal Decomposition

Thermal decomposition, or thermolysis, is a chemical breakdown caused by heat[14][15]. Like many sulfur-containing compounds, P₄S₈ is subject to decomposition upon heating. The process is endothermic, as heat is required to break the chemical bonds within the molecule[16]. When heated, P₄S₈ will likely decompose into simpler, thermodynamically more stable phosphorus sulfides or elemental phosphorus and sulfur. The exact decomposition temperature and products are not well-documented in readily available literature, but the process underscores the need to avoid excessive heating during storage and handling.

Applications in Organic Synthesis

Phosphorus sulfides, particularly P₄S₁₀, are powerful reagents in organic synthesis, and the principles of their reactivity can be extended to P₄S₈[8]. Their primary application is as thionating agents .

• Thionation: This refers to the conversion of a carbonyl group (C=O) into a thiocarbonyl group (C=S). This is a cornerstone reaction for accessing a wide range of sulfur-containing heterocycles and compounds. For example, ketones and amides can be converted to thioketones and thioamides, respectively. These reactions are often carried out in inert, high-boiling solvents like toluene or xylene[8]. The use of phosphorus sulfides is a key step in the synthesis of many organophosphorus compounds and sulfur-containing natural products[17][18].

Experimental Protocols

Protocol: General Procedure for Thionation of a Ketone

This protocol is a representative example based on established procedures for phosphorus sulfides like P₄S₁₀[8]. Caution: This reaction must be performed in a well-ventilated chemical fume hood by trained personnel.

• Apparatus Setup:

  • Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. Ensure all glassware is thoroughly dried in an oven and cooled under a stream of dry nitrogen.

• Reagent Charging:

  • In the flask, add the starting ketone (1 equivalent).

  • Add a suitable anhydrous solvent (e.g., toluene, xylene, or pyridine). The choice of solvent depends on the substrate's solubility and the required reaction temperature.

  • Under a positive flow of nitrogen, carefully add the tetraphosphorus octasulfide (P₄S₈) in portions (typically 0.25-0.5 equivalents, depending on the desired product). The addition may be exothermic.

• Reaction:

  • Heat the reaction mixture to reflux with vigorous stirring.

  • Monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reaction times can vary from a few hours to overnight.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • CAUTION: Slowly and carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize acidic byproducts and decompose any remaining P₄S₈. This step will produce H₂S gas and must be done in the fume hood.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product using column chromatography or recrystallization.

Protocol: Safe Handling and Storage

Given its reactivity, particularly with moisture, stringent safety precautions are mandatory.

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and chemical splash goggles[19][20].

• Handling: Handle P₄S₈ exclusively in an inert atmosphere (e.g., a glovebox) or under a stream of dry inert gas (nitrogen or argon) in a chemical fume hood[21]. Avoid inhalation of dust[19].

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from water, moisture, and sources of ignition[9][20]. The storage area should be designated for flammable and water-reactive solids.

• Spill Management: In case of a spill, do not use water. Cover the spill with a dry, inert absorbent material like sand or dry soda ash. Sweep up carefully, place in a labeled, dry container for disposal, and avoid creating dust[9][19].

• Disposal: Dispose of waste P₄S₈ and contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations. Never dispose of it down the drain.

Conclusion

Tetraphosphorus octasulfide is a structurally interesting inorganic compound whose properties are dictated by its adamantane-like cage containing both bridging and terminal sulfur atoms. Its high reactivity towards nucleophiles, especially water, makes it a hazardous material requiring careful handling but also a useful reagent for thionation reactions in organic synthesis. For researchers and drug development professionals, understanding the fundamental relationship between its structure and reactivity is key to safely harnessing its synthetic potential. Further research into the specific reaction kinetics and substrate scope of P₄S₈, compared to more common phosphorus sulfides, could reveal unique applications in the synthesis of novel sulfur-containing pharmacophores and materials.

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An In-depth Technical Guide to the Nomenclature of Phosphorus Sulfide Cage Compounds

For researchers, scientists, and drug development professionals delving into the intricate world of phosphorus-sulfur chemistry, a precise and universally understood nomenclature is paramount. The cage-like structures of phosphorus sulfides, with their diverse stoichiometries and isomeric forms, demand a systematic naming convention to ensure clarity and avoid ambiguity in scientific communication. This guide provides a comprehensive overview of the principles and practices governing the nomenclature of these fascinating compounds, grounded in the recommendations of the International Union of Pure and Applied Chemistry (IUPAC).

Foundational Principles: From Simple Binary Names to Complex Structures

The nomenclature of phosphorus sulfide cage compounds has evolved from simple stoichiometric descriptions to more sophisticated systems that aim to define the precise arrangement of atoms in three-dimensional space. All known molecular phosphorus sulfides are based on a tetrahedral core of four phosphorus atoms.[1]

Stoichiometric (Compositional) Nomenclature

The most straightforward method for naming binary inorganic compounds involves indicating the number of atoms of each element using Greek prefixes.[2][3][4][5] This approach, often referred to as stoichiometric or compositional nomenclature, is widely used for its simplicity, particularly for common phosphorus sulfides.

Rules for Stoichiometric Naming:

• The first element (phosphorus) is named first.

• The second element (sulfur) is named with an "-ide" suffix (sulfide).

• Greek prefixes (di-, tri-, tetra-, penta-, etc.) are used to denote the number of atoms of each element. The prefix "mono-" is typically omitted for the first element.[5]

Table 1: Common Phosphorus Sulfides and their Stoichiometric Names

Molecular Formula	Common Name	Systematic Stoichiometric Name
P₄S₃	Phosphorus sesquisulfide	Tetraphosphorus trisulfide
P₄S₅	Tetraphosphorus pentasulfide[6]
P₄S₇	Tetraphosphorus heptasulfide
P₄S₁₀	Phosphorus pentasulfide	Tetraphosphorus decasulfide[7]

It is important to note that the common name "phosphorus pentasulfide" for P₄S₁₀ is derived from its empirical formula, P₂S₅.[8] While widely used in industrial and laboratory settings, the systematic name "tetraphosphorus decasulfide" more accurately reflects the molecular formula of the cage structure.[7] Similarly, "phosphorus sesquisulfide" for P₄S₃ is a historical name.

Handling Isomerism: The Use of Greek Prefixes

A significant challenge in phosphorus sulfide nomenclature arises from the existence of isomers for several stoichiometries, including P₄S₄, P₄S₅, and P₄S₆.[1] To differentiate between these isomers, Greek letters (α, β, γ, δ, etc.) are used as prefixes.

It is crucial to understand that these prefixes are assigned based on the historical order of discovery of the isomers and do not inherently describe their structural features.[1][9] Therefore, the structural configuration of a specific isomer must be known from other sources, such as spectroscopic data or crystallographic analysis.

For example, α-P₄S₄ and β-P₄S₄ are two distinct isomers of tetraphosphorus tetrasulfide, each with a unique arrangement of phosphorus and sulfur atoms within the cage structure.

Structural Nomenclature: A More Descriptive Approach

While stoichiometric names are useful for identifying the composition of a compound, they provide no information about the connectivity and three-dimensional arrangement of the atoms. For complex cage structures, a more descriptive and systematic approach is required. The IUPAC provides guidelines for naming complex polycyclic systems, which can be adapted for phosphorus sulfide cages.

This systematic approach, often seen in databases like PubChem, treats the cage as a tricyclo- or polycyclo-alkane derivative where carbon atoms are replaced by phosphorus and sulfur atoms. This is a form of skeletal replacement nomenclature.[10]

The Hantzsch-Widman System and Replacement Nomenclature ('a' Nomenclature)

For heterocyclic compounds, the Hantzsch-Widman system is a powerful tool. However, for complex, bridged cage structures like phosphorus sulfides, a more direct application of replacement nomenclature is often employed. In this system, the cage is named as a parent hydrocarbon, and "a" prefixes are used to denote the replacement of carbon atoms with heteroatoms.

Key Principles of Replacement Nomenclature for Cages:

• Parent Cage: The fundamental polycyclic hydrocarbon skeleton is identified. For many phosphorus sulfides, this can be related to adamantane or other tricyclic structures.

• Heteroatom Prefixes: Prefixes such as "phospha-" for phosphorus and "thia-" for sulfur are used to indicate the replacement of carbon atoms.

• Locants: Numbers are used to indicate the positions of the heteroatoms within the parent cage structure.

• Unsaturation and Bonding: The presence of double bonds is indicated by changing the "-ane" ending to "-ene" and using locants to specify their position.

Systematic Names of Key Phosphorus Sulfide Cages

Applying these principles leads to highly descriptive, albeit complex, names for phosphorus sulfide cages.

Example: P₄S₁₀ The systematic IUPAC name for P₄S₁₀ is 1,3,5,7-tetrakis(sulfanylidene)-2,4,6,8,9,10-hexathia-1λ⁵,3λ⁵,5λ⁵,7λ⁵-tetraphosphatricyclo[3.3.1.1³⁷]decane .[11]

Let's break down this name:

• tricyclo[3.3.1.1³⁷]decane: This describes the parent adamantane-like cage structure.

• -tetraphospha-: Indicates that four carbon atoms are replaced by phosphorus atoms.

• -hexathia-: Indicates that six carbon atoms are replaced by sulfur atoms.

• 1,3,5,7-tetrakis(sulfanylidene)-: This denotes the four terminal sulfur atoms double-bonded to the phosphorus atoms.

• 1λ⁵,3λ⁵,5λ⁵,7λ⁵-: The lambda (λ) convention is used to specify the non-standard valence state of the phosphorus atoms (pentavalent in this case).

Example: P₄S₅ The systematic IUPAC name for one isomer of P₄S₅ is 2,4,6,8,9-pentathia-1,3,5,7-tetraphosphatricyclo[3.3.1.0³⁷]nonane .[6]

• tricyclo[3.3.1.0³⁷]nonane: This defines the parent cage structure.

• -pentathia-: Five sulfur atoms replace carbon atoms.

• -tetraphospha-: Four phosphorus atoms replace carbon atoms.

Visualizing the Structures: The Key to Understanding Nomenclature

A deep understanding of the nomenclature is intrinsically linked to the ability to visualize the corresponding molecular structures. The following diagrams, generated using Graphviz, illustrate the structures of some key phosphorus sulfide cages, providing a visual aid to complement the systematic names.

Caption: Structure of α-P₄S₃ (Phosphorus sesquisulfide).

Caption: Structure of P₄S₁₀ (Phosphorus pentasulfide).

Practical Considerations and Best Practices

For everyday laboratory use, the stoichiometric names, combined with Greek prefixes for isomers, are generally sufficient and widely understood. However, for publications, patents, and regulatory submissions, the use of systematic IUPAC names is highly recommended to ensure absolute clarity and to facilitate database searching and indexing.

Workflow for Naming a Novel Phosphorus Sulfide Cage Compound:

Caption: Recommended workflow for the nomenclature of a phosphorus sulfide cage compound.

Conclusion

The nomenclature of phosphorus sulfide cage compounds encompasses a spectrum from simple, composition-based names to highly descriptive, structure-based systematic names. While common names persist in general use, a thorough understanding of the underlying principles of IUPAC nomenclature is essential for researchers in the field. The ability to correctly name these complex structures is not merely an academic exercise; it is a fundamental requirement for accurate scientific communication, intellectual property protection, and the advancement of chemical knowledge.

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An In-Depth Technical Guide to the P-S Bonding in Tetraphosphorus Octasulfide (P₄S₈)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraphosphorus octasulfide (P₄S₈) represents a fascinating member of the phosphorus sulfide cage molecule family (P₄Sₙ), characterized by a stoichiometric composition that invites a rich and complex structural chemistry. Understanding the nuanced nature of the phosphorus-sulfur (P-S) bonding within its various isomeric forms is critical for harnessing its potential in materials science and as a structural motif in medicinal chemistry. This guide provides a comprehensive exploration of the molecular architecture, electronic structure, and spectroscopic signatures of P₄S₈. We delve into the primary analytical techniques—X-ray crystallography, ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy, and vibrational (Infrared and Raman) spectroscopy—underpinned by theoretical insights from Density Functional Theory (DFT) to elucidate the intricate bonding landscape of this molecule.

Introduction: The Significance of Phosphorus Sulfide Cages

The chemistry of phosphorus and sulfur is remarkably diverse, yielding a series of molecular cages with the general formula P₄Sₙ (where n = 2-10). These compounds are all conceptually derived from the tetrahedral structure of white phosphorus (P₄), with sulfur atoms inserted into P-P bonds (bridging) or attached to phosphorus atoms terminally (exocyclic).[1] Among this family, molecules like phosphorus sesquisulfide (P₄S₃) and phosphorus pentasulfide (P₄S₁₀) have found significant commercial use, the former in "strike-anywhere" matches and the latter as a key reagent in the synthesis of organosulfur compounds, including insecticides and lubricant additives.[1]

The interest in phosphorus-sulfur compounds extends into drug development, where phosphorus-containing functional groups are integral to a wide array of therapeutic agents, often serving as prodrugs or biomolecule analogues.[2][3] Similarly, sulfur is a crucial element in numerous pharmaceuticals.[4] The unique P-S scaffold offers a synthetically versatile platform for creating novel molecular architectures. P₄S₈, while less commercially prominent than P₄S₃ or P₄S₁₀, presents a particularly interesting case due to the existence of multiple isomers, each with distinct bonding arrangements and potential reactivity.[1] A profound understanding of the P-S bond in these structures is paramount for predicting their stability, reactivity, and spectroscopic properties, which in turn informs their potential applications.

Molecular Architecture and Isomerism of P₄S₈

All known molecular phosphorus sulfides are built upon a tetrahedral framework of four phosphorus atoms.[1] The specific structure of a P₄S₈ molecule is defined by the arrangement of eight sulfur atoms around this P₄ core. The existence of isomers—molecules with the same chemical formula but different atomic arrangements—is a key feature of the P₄Sₙ series.[1]

For P₄S₈, isomers arise from the different possible distributions of bridging (P-S-P) and terminal (P=S) sulfur atoms. The IUPAC name for one such isomer, 1,3-bis(sulfanylidene)-2,4,6,8,9,10-hexathia-1λ⁵,3λ⁵,5,7-tetraphosphatricyclo[3.3.1.1³,⁷]decane, describes a structure with an adamantane-like cage, featuring two phosphorus atoms with terminal sulfur bonds (oxidation state +5) and two without (oxidation state +3), connected by a network of bridging sulfur atoms.[5]

// Define nodes P1 [label="P", pos="0,1.5!", fillcolor="#4285F4"]; P2 [label="P", pos="1.3,-0.75!", fillcolor="#4285F4"]; P3 [label="P", pos="-1.3,-0.75!", fillcolor="#4285F4"]; P4 [label="P", pos="0,-1.5!", fillcolor="#4285F4", style="invis"]; // Invisible node for centering S4

S1 [label="S", pos="0.9,0.6!", fillcolor="#FBBC05"]; S2 [label="S", pos="-0.9,0.6!", fillcolor="#FBBC05"]; S3 [label="S", pos="0,-0.4!", fillcolor="#FBBC05"]; S4 [label="S", pos="1.3, -1.9!", fillcolor="#FBBC05"]; S5 [label="S", pos="-1.3, -1.9!", fillcolor="#FBBC05"]; S6 [label="S", pos="0, -2.5!", fillcolor="#FBBC05", style="invis"]; // Invisible node

S_term1 [label="S", pos="0,2.5!", fillcolor="#EA4335"]; S_term2 [label="S", pos="2.1, -0.75!", fillcolor="#EA4335"]; S_term3 [label="S", pos="-2.1, -0.75!", fillcolor="#EA4335"];

// Placeholder for the 8th S atom to complete the P4S8 structure concept // This structure is a conceptual representation of one possible isomer P_center [label="P", pos="0,0!", fillcolor="#4285F4"]; S_bridge1 [label="S", pos="0.65, -1.2!", fillcolor="#FBBC05"]; S_bridge2 [label="S", pos="-0.65, -1.2!", fillcolor="#FBBC05"]; S_bridge3 [label="S", pos="0, 0.4!", fillcolor="#FBBC05", style="invis"];

// Define edges P1 -- S_term1 [label="", color="#5F6368", style=dashed]; P2 -- S_term2 [label="", color="#5F6368", style=dashed]; P3 -- S_term3 [label="", color="#5F6368", style=dashed];

P1 -- S1 [color="#5F6368"]; P1 -- S2 [color="#5F6368"]; P2 -- S1 [color="#5F6368"]; P3 -- S2 [color="#5F6368"];

P_center -- S1 [color="#5F6368"]; P_center -- S2 [color="#5F6368"]; P_center -- S_bridge1 [color="#5F6368"]; P_center -- S_bridge2 [color="#5F6368"];

P2 -- S_bridge1 [color="#5F6368"]; P3 -- S_bridge2 [color="#5F6368"];

// Caption labelloc="b"; label="Conceptual isomer of P₄S₈ with bridging and terminal sulfur atoms."; } dot Conceptual isomer of P₄S₈.

The stability of different isomers is a critical factor, often dictated by the minimization of steric strain and the optimization of bonding energies. Theoretical studies on related phosphorus clusters suggest that cage-like structures are generally more stable than planar ones.[6] The precise determination of which P₄S₈ isomer is the most thermodynamically stable requires sophisticated computational analysis and experimental verification.

Interrogating the P-S Bond: A Multi-Technique Approach

A comprehensive understanding of the bonding in P₄S₈ necessitates a synergistic approach, combining experimental structure determination, spectroscopic characterization, and theoretical modeling. Each technique provides a unique and complementary piece of the puzzle.

X-ray Crystallography: The Definitive Structural Blueprint

Causality: To understand bonding, one must first know the precise three-dimensional arrangement of the atoms. X-ray crystallography is the gold standard for determining the atomic and molecular structure of a crystalline solid.[7] By diffracting X-rays off a single crystal of a P₄S₈ isomer, we can generate an electron density map, from which the exact positions of the phosphorus and sulfur atoms can be resolved.[7] This provides the ultimate experimental data on bond lengths and bond angles, forming the structural foundation for all other analyses.

Self-Validating System: The quality of a crystal structure is internally validated by statistical parameters such as the R-factor and R-free, which measure the agreement between the experimental diffraction data and the final refined structural model. A low R-factor indicates a high-quality, trustworthy structure.

Protocol: Single-Crystal X-ray Diffraction

• Synthesis and Crystallization: Synthesize a P₄S₈ isomer, typically via thermolysis of a stoichiometric mixture of red phosphorus and sulfur, followed by purification.[1] Grow single crystals suitable for diffraction, often by slow evaporation or vapor diffusion from a solvent like carbon disulfide (CS₂).

• Data Collection: Mount a suitable crystal on a goniometer in an X-ray diffractometer. Cool the crystal under a stream of nitrogen gas (typically to ~100 K) to minimize thermal vibrations. Irradiate the crystal with a monochromatic X-ray beam and collect the diffraction pattern as the crystal is rotated.

• Structure Solution and Refinement: Process the diffraction data to obtain reflection intensities. Use computational software (e.g., SHELX) to solve the phase problem and generate an initial electron density map. Build an atomic model into the map and refine the atomic positions, occupancies, and displacement parameters against the experimental data until convergence is reached.

• Data Analysis: Extract key geometric parameters from the refined structure, including all P-S and P-P bond lengths and P-S-P, S-P-S, and S-P-P bond angles.

Expected Data: This analysis yields a definitive table of interatomic distances and angles. For a P₄S₈ isomer, we would expect to distinguish between shorter terminal P=S bonds (typically ~1.91 Å) and longer bridging P-S-P single bonds (~2.10 Å).[8] These experimental values are crucial for benchmarking theoretical calculations.

³¹P NMR Spectroscopy: Probing the Phosphorus Environment

Causality: The chemical shift of a ³¹P nucleus is exquisitely sensitive to its local electronic environment, including its oxidation state, coordination number, and the nature of the atoms bonded to it.[9][10] Since P₄S₈ isomers contain phosphorus atoms in different environments (e.g., trivalent P(III) in PS₃ units vs. pentavalent P(V) in S=PS₃ units), ³¹P NMR spectroscopy is an indispensable tool for identifying the number and type of distinct phosphorus sites in the molecule.[11]

Self-Validating System: The combination of chemical shifts, signal integrations (if acquired quantitatively), and spin-spin coupling patterns provides a self-consistent picture of the phosphorus framework. For example, the observation of P-P coupling can confirm direct connectivity between phosphorus atoms, while the number of unique signals must match the number of crystallographically inequivalent phosphorus atoms in the proposed structure.

Protocol: Solution ³¹P NMR Spectroscopy

• Sample Preparation: Dissolve a pure sample of the P₄S₈ isomer in a suitable deuterated solvent (e.g., CDCl₃ or CS₂/C₆D₆) in an NMR tube under an inert atmosphere.

• Data Acquisition: Acquire a one-dimensional ³¹P NMR spectrum on a high-field NMR spectrometer. Typically, proton decoupling is used to simplify the spectrum by removing ¹H-¹³P coupling, resulting in sharp singlets for each unique phosphorus environment (unless P-P coupling is present).[11]

• Referencing and Analysis: Reference the spectrum to an external standard, typically 85% H₃PO₄ at 0 ppm.[9] Analyze the number of signals, their chemical shifts, and any observed coupling patterns (J-coupling).

Expected Data: The ³¹P NMR spectrum provides a unique fingerprint for each isomer. Phosphorus atoms in P(V) environments (bonded to a terminal sulfur) are typically deshielded and appear downfield compared to P(III) atoms. The specific chemical shifts provide direct insight into the electronic state of each phosphorus atom within the cage.

Table 1: Representative ³¹P NMR Chemical Shift Ranges

Phosphorus Environment	Typical Chemical Shift (δ, ppm)
P(III) in Phosphines	-60 to -10
P(V) in Phosphine Oxides/Sulfides	+20 to +100
P(III) in Phosphites	+125 to +145
P(V) in Phosphates/Thiophosphates	-20 to +70

(Note: These are general ranges; specific shifts depend on the full molecular structure)[5]

Vibrational Spectroscopy (IR & Raman): Characterizing Bond Strengths

Causality: Infrared (IR) and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. The frequency of a specific vibration is directly related to the strength of the chemical bond and the masses of the atoms involved. For P₄S₈, these techniques are ideal for identifying the characteristic stretching frequencies of terminal P=S bonds versus bridging P-S-P bonds. Terminal double bonds are stronger and vibrate at higher frequencies than single bonds in the cage framework.

Self-Validating System: According to group theory, for a molecule with a center of symmetry, vibrational modes cannot be both IR and Raman active (rule of mutual exclusion). While P₄S₈ isomers may not possess perfect centrosymmetry, the combination of IR and Raman spectra provides a more complete vibrational picture. The presence (or absence) of specific bands in each spectrum helps validate the proposed molecular symmetry and confirms vibrational assignments made with the aid of DFT calculations.

Protocol: IR and Raman Spectroscopy

• Sample Preparation: For IR spectroscopy, prepare a KBr pellet containing a small amount of the sample or use an Attenuated Total Reflectance (ATR) accessory. For Raman spectroscopy, place a small amount of the solid sample directly in the path of the laser.

• Data Acquisition: Record the IR spectrum using an FTIR spectrometer. Record the Raman spectrum using a Raman spectrometer with a specific laser excitation wavelength (e.g., 785 nm).

• Spectral Analysis: Identify the characteristic vibrational frequencies. Assign the observed bands to specific molecular motions (e.g., P=S stretch, P-S-P stretch, cage deformations) with the assistance of computational predictions.

Expected Data: Key vibrational modes for P₄S₈ would include:

• P=S stretching: Strong bands typically observed at higher wavenumbers (e.g., ~650-750 cm⁻¹).

• P-S-P stretching: Bands observed at lower wavenumbers (e.g., ~400-550 cm⁻¹) corresponding to the cage framework vibrations.

• Deformation/Bending modes: A complex series of bands at lower frequencies (<400 cm⁻¹) corresponding to the bending and twisting of the molecular cage.

Theoretical Insights from Density Functional Theory (DFT)

Causality: While experimental techniques provide invaluable data on the consequences of chemical bonding (structure, spectroscopic signals), they do not directly visualize the electronic structure—the orbitals and electron density distributions that constitute the bonds themselves. DFT is a powerful quantum chemical method that solves the electronic Schrödinger equation to predict molecular properties from first principles.[12] For P₄S₈, DFT allows us to:

• Calculate the relative energies of different isomers to predict the most stable structures.

• Optimize molecular geometries to predict bond lengths and angles, which can be compared directly with X-ray crystallography data.

• Simulate ³¹P NMR chemical shifts and vibrational (IR/Raman) spectra to aid in the assignment of experimental data.

• Analyze the electronic structure through tools like Natural Bond Orbital (NBO) analysis to quantify bond order, hybridization, and charge distribution, providing a deep, quantitative understanding of the P-S bonding.[3]

Self-Validating System: The trustworthiness of a DFT calculation is established by its ability to accurately reproduce experimental data. When a chosen functional and basis set can successfully predict the known crystal structure, NMR shifts, and vibrational frequencies of a molecule, it lends high confidence to the other, non-observable properties it predicts, such as orbital shapes and energies.

A typical DFT study would reveal that the terminal P=S bond is a strong, polarized covalent double bond, characterized by significant π-character. The bridging P-S-P bonds would be shown as polar covalent single bonds, forming the robust but flexible framework of the molecular cage. NBO analysis would quantify the charge separation, with sulfur being more electronegative, and detail the specific atomic orbitals (s, p, d) contributing to each P-S bond.

Conclusion and Future Outlook

The phosphorus-sulfur bond in tetraphosphorus octasulfide is a complex interplay of single and double covalent interactions arranged within a three-dimensional cage framework. A comprehensive understanding, essential for both fundamental chemistry and applied sciences like drug development, can only be achieved through the integrated application of experimental and theoretical methods. X-ray crystallography provides the definitive molecular structure, which is then interpreted and understood through the lens of ³¹P NMR and vibrational spectroscopies, each probing different aspects of the bond's environment and strength. Density Functional Theory serves as the theoretical backbone, unifying these experimental observations by providing a detailed picture of the underlying electronic structure and enabling the confident assignment of spectroscopic features.

Future research should focus on the selective synthesis and isolation of individual P₄S₈ isomers to allow for their complete characterization. The correlation of their unique structural and electronic features with their chemical reactivity will be key to unlocking their potential as novel building blocks in materials and medicinal chemistry.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Tetraphosphorus Decasulfide (P₄S₁₀) as a Versatile Thionating Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Utility of a Classic Reagent

Tetraphosphorus decasulfide (P₄S₁₀), often referred to by its empirical formula, phosphorus pentasulfide (P₂S₅), is a cornerstone reagent in organosulfur chemistry. First synthesized by Berzelius through the reaction of white phosphorus and sulfur, its utility as a potent thionating agent has been recognized since the 19th century.[1][2] P₄S₁₀ facilitates the direct conversion of a wide array of oxygen-containing functional groups, most notably carbonyls, into their corresponding sulfur analogues (thiocarbonyls). This transformation is fundamental to the synthesis of thioamides, thioketones, thioesters, and various sulfur-containing heterocycles, which are pivotal structural motifs in medicinal chemistry, materials science, and agrochemicals.[1][3][4][5][6]

While newer, more specialized thionating agents like Lawesson's Reagent (LR) have been developed, P₄S₁₀ remains indispensable due to its cost-effectiveness, high reactivity, and broad applicability.[4][7][8] This guide provides an in-depth exploration of P₄S₁₀, focusing on its mechanistic underpinnings, modern applications with enhanced reagent systems, detailed experimental protocols, and critical safety considerations.

The Thionation Reaction: Mechanism and Driving Forces

The efficacy of P₄S₁₀ as a thionating agent stems from the high oxophilicity of phosphorus and the nucleophilicity of sulfur within its adamantane-like cage structure. While the detailed mechanism can be complex and substrate-dependent, a generally accepted pathway for carbonyl thionation involves the following key steps.

Initially, the P₄S₁₀ cage is thought to dissociate, particularly in refluxing solvents, into the more reactive monomeric P₂S₅ form.[2] The reaction proceeds through the coordination of the carbonyl oxygen to a phosphorus atom, followed by a [2+2] cycloaddition to form a four-membered oxathiaphosphetane intermediate. Subsequent ring fragmentation leads to the formation of the desired thiocarbonyl and a phosphorus-oxygen-sulfur byproduct.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. researchgate.net [researchgate.net]
• 5. A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. tandfonline.com [tandfonline.com]

Application Note: P₄S₈ as a Versatile Precursor for Novel Coordination Complexes

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive technical guide on the utilization of tetraphosphorus octasulfide (P₄S₈) in the synthesis of coordination complexes. It outlines the mechanistic rationale, detailed experimental protocols, characterization workflows, and potential applications, empowering researchers to explore this unique phosphorus-sulfide cage molecule as a building block for novel materials and compounds.

Introduction: Unlocking the Potential of a Unique Phosphorus-Sulfide Cage

The quest for novel ligands in coordination chemistry is driven by the need for complexes with tailored electronic, catalytic, and structural properties. Phosphorus sulfides represent a fascinating, yet underexplored, class of precursors for generating sulfur-rich ligand environments. Among them, tetraphosphorus octasulfide (P₄S₈) presents a unique structural motif. Its adamantane-like cage structure, analogous to the well-known organic molecule adamantane (C₁₀H₁₆), offers a rigid, three-dimensional scaffold.[1] This geometry, combined with the presence of multiple sulfur atoms possessing lone pairs of electrons, positions P₄S₈ as a compelling candidate for creating robust coordination polymers and discrete molecular complexes.

This application note addresses the dual reactivity of P₄S₈, providing a framework for its use in two primary synthetic strategies:

• Direct Coordination: Employing the intact P₄S₈ cage as a multidentate, bridging ligand to link metal centers.

• In Situ Fragmentation: Leveraging the reactivity of the P-S bonds to generate novel thiophosphate ligands for complexation.

By understanding and controlling these pathways, researchers can unlock a new domain of coordination chemistry, leading to materials with potential applications in catalysis, semiconductor technology, and medicinal chemistry.

PART 1: Mechanistic Considerations & Reactivity Profile

The interaction of P₄S₈ with a metal precursor is dictated by the reaction conditions and the nature of the metal center itself. The two divergent pathways, intact coordination versus fragmentation, offer distinct synthetic opportunities.

• Pathway A: Intact Cage Coordination. In this scenario, the P₄S₈ molecule behaves as a Lewis base, donating electron density from its exocyclic sulfur atoms to a suitable metal center. This pathway is favored by mild reaction conditions and the use of soft, electron-rich metal ions (e.g., Cu(I), Ag(I), Pd(II)) that have a high affinity for sulfur donors. The resulting products are often coordination polymers where the rigid P₄S₈ cage acts as a linker, creating predictable and robust network structures. This approach is analogous to the use of adamantane-based phosphorus-nitrogen cages in forming coordination polymers.[2]

• Pathway B: In Situ Ligand Formation via Cage Fragmentation. Under more forcing conditions, such as elevated temperatures or in the presence of highly reactive organometallic reagents, the P-S bonds within the P₄S₈ cage can undergo scission. This fragmentation process can generate a variety of anionic thiophosphate (PₓSᵧⁿ⁻) species that subsequently coordinate to the metal center. This route is conceptually similar to high-temperature, solid-state syntheses of metal thiophosphates, but adapted for solution-phase chemistry to allow for greater control and the isolation of discrete molecular complexes.[3]

The choice of solvent, temperature, and metal precursor are critical variables that allow a chemist to selectively favor one pathway over the other.

Figure 1: Competing reaction pathways for P₄S₈ in coordination chemistry.

PART 2: Experimental Protocols

Safety Precaution: All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk line or glovebox techniques. Phosphorus sulfides can react with moisture to release toxic H₂S gas. Appropriate personal protective equipment (PPE) must be worn at all times.

Protocol 2.1: Synthesis of a Coordination Polymer with an Intact P₄S₈ Ligand: [Cu(P₄S₈)]PF₆

This protocol details the synthesis of a hypothetical one-dimensional coordination polymer where intact P₄S₈ cages bridge copper(I) centers.

Rationale: Copper(I) is a soft metal ion with a strong affinity for sulfur ligands. The labile acetonitrile ligands on the precursor, [Cu(CH₃CN)₄]PF₆, are easily displaced by the sulfur atoms of the P₄S₈ cage. Dichloromethane is used as a non-coordinating solvent to prevent competition with the P₄S₈ ligand.

Reagents & Equipment:

• Tetraphosphorus octasulfide (P₄S₈)

• Tetrakis(acetonitrile)copper(I) hexafluorophosphate ([Cu(CH₃CN)₄]PF₆)

• Anhydrous, degassed dichloromethane (DCM)

• Anhydrous, degassed diethyl ether

• Schlenk flasks, cannulas, and standard inert atmosphere glassware

• Magnetic stirrer and stir bars

Procedure:

• In a glovebox, add P₄S₈ (0.36 g, 1.0 mmol) to a 100 mL Schlenk flask equipped with a magnetic stir bar.

• In a separate 100 mL Schlenk flask, add [Cu(CH₃CN)₄]PF₆ (0.37 g, 1.0 mmol).

• Remove the flasks from the glovebox and connect them to a Schlenk line.

• To the flask containing P₄S₈, add 30 mL of anhydrous DCM via cannula. Stir to dissolve. The solution should be colorless.

• To the flask containing the copper precursor, add 20 mL of anhydrous DCM. Stir to dissolve.

• Slowly, add the P₄S₈ solution to the stirring copper solution at room temperature via cannula over a period of 20 minutes.

• A pale-yellow precipitate is expected to form upon mixing.

• Allow the reaction mixture to stir at room temperature for 12 hours to ensure completion.

• Isolate the solid product by filtration via cannula filtration or in a glovebox.

• Wash the precipitate with two 10 mL portions of fresh DCM to remove any unreacted starting materials, followed by one 15 mL portion of diethyl ether to aid in drying.

• Dry the resulting yellow powder under high vacuum for 4 hours.

Protocol 2.2: Synthesis via In Situ Fragmentation: Formation of a Ni(II)-Thiophosphate Complex

This protocol describes a hypothetical synthesis where P₄S₈ fragments in the presence of a transition metal halide to form a neutral thiophosphate complex.

Rationale: The use of a more polar solvent (acetonitrile) and gentle heating can promote the fragmentation of the P₄S₈ cage. Nickel(II) chloride is chosen as a representative first-row transition metal halide that readily forms stable complexes with sulfur-based ligands.

Reagents & Equipment:

• Tetraphosphorus octasulfide (P₄S₈)

• Anhydrous Nickel(II) chloride (NiCl₂)

• Anhydrous, degassed acetonitrile

• Schlenk flask with a reflux condenser

• Standard inert atmosphere glassware

• Magnetic stirrer, stir bars, and heating mantle

Procedure:

• In a glovebox, add anhydrous NiCl₂ (0.13 g, 1.0 mmol) and P₄S₈ (0.36 g, 1.0 mmol) to a 100 mL Schlenk flask equipped with a stir bar.

• Attach a reflux condenser to the flask. Remove the assembly from the glovebox and connect to a Schlenk line.

• Add 50 mL of anhydrous acetonitrile via cannula.

• Heat the stirring suspension to a gentle reflux (approx. 80-85 °C) using a heating mantle.

• The reaction progress can be monitored by a color change, potentially from a pale green to a darker-colored suspension.

• Maintain the reflux for 24 hours.

• After cooling to room temperature, the solid product is isolated by cannula filtration.

• Wash the product with three 15 mL portions of fresh acetonitrile to remove any soluble impurities.

• Dry the solid product under high vacuum for 6 hours.

PART 3: Comprehensive Characterization Workflow

Confirming the structure and composition of the synthesized complexes is paramount. A multi-technique approach is essential for unambiguous characterization.[3][4][5]

Figure 2: Workflow for the characterization of P₄S₈-derived coordination complexes.

Detailed Characterization Notes:

Technique	Purpose & Expected Observations
³¹P NMR Spectroscopy	Primary diagnostic tool for cage integrity. For Protocol 2.1, a single resonance (or a set of symmetric resonances) close to that of free P₄S₈ would indicate the cage is intact. For Protocol 2.2, the disappearance of the P₄S₈ signal and the appearance of new, distinct resonances would confirm fragmentation and formation of new thiophosphate species.
FT-IR Spectroscopy	Probes the vibrational modes of the P-S bonds. Upon coordination to a metal center (Protocol 2.1), the P-S stretching frequencies are expected to shift to lower wavenumbers due to the donation of electron density to the metal. New bands may also appear corresponding to metal-sulfur vibrations.
Mass Spectrometry	Confirms the mass-to-charge ratio of the complex. For the product of Protocol 2.1, Electrospray Ionization (ESI-MS) should be able to detect the cationic fragment [Cu(P₄S₈)]⁺ or larger oligomeric units. For Protocol 2.2, MS can help identify the nature of the fragmented PₓSᵧⁿ⁻ ligands.
X-ray Diffraction	The definitive method for structural elucidation. Single-crystal X-ray diffraction would provide unambiguous proof of the coordination mode, bond lengths, and bond angles, confirming whether the P₄S₈ cage is intact or has fragmented.
Elemental Analysis	Determines the empirical formula. Provides the percentage composition of key elements (e.g., C, H, N, S, P, and the metal), which is used to confirm the purity and stoichiometry of the bulk sample.

Table 1: Hypothetical Characterization Data for [Cu(P₄S₈)]PF₆ (from Protocol 2.1)

Analysis Type	Data	Interpretation
³¹P NMR (DCM)	δ = 95.2 ppm (s)	A single, sharp peak indicates a symmetric phosphorus environment, consistent with an intact, coordinated P₄S₈ cage. A slight downfield shift from free P₄S₈ suggests coordination.
FT-IR (KBr, cm⁻¹)	745 (s), 690 (m), 530 (w)	Characteristic P-S stretching and bending modes. A shift of ~10-20 cm⁻¹ to lower energy compared to free P₄S₈ indicates sulfur-to-copper coordination.
ESI-MS (+ ion mode)	m/z = 422.5	Corresponds to the [Cu(P₄S₈)]⁺ fragment (calculated m/z ≈ 422.6), confirming the 1:1 metal-to-ligand stoichiometry in the cationic portion.
Elemental Analysis	Calc: P, 21.8%; S, 45.2%; Cu, 11.2%. Found: P, 21.6%; S, 45.0%; Cu, 11.1%.	Experimental values are in excellent agreement with the calculated formula, confirming the bulk purity of the sample.

PART 4: Applications & Future Outlook

The development of coordination complexes from P₄S₈ opens up several avenues for research and application:

• Catalysis: The unique steric and electronic environment provided by P₄S₈ or its fragments could lead to novel catalytic activity. The sulfur-rich coordination sphere may be particularly suited for reactions involving sulfur-containing substrates.

• Materials Science: The rigid, well-defined nature of the P₄S₈ cage makes it an ideal building block for creating robust and porous metal-organic frameworks (MOFs) or coordination polymers. These materials could find use in gas storage, separation, or as semiconductors. The formation of metal thiophosphate materials via fragmentation is relevant to the development of 2D materials and battery components.[3][6]

• Drug Development: The adamantane scaffold is a known pharmacophore that can improve the drug-like properties of molecules.[7] P₄S₈-based complexes could be explored as novel therapeutic agents or as scaffolds for drug delivery, leveraging the cage structure for encapsulation or targeted interaction.

The protocols and insights provided in this note serve as a foundational guide for chemists to begin exploring the rich and rewarding coordination chemistry of P₄S₈.

References

• 1. Adamantane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Spectroscopic Characterization - Instituto de Nanociencia y Materiales de Aragón [inma.unizar-csic.es]
• 5. researchgate.net [researchgate.net]
• 6. uwindsor.ca [uwindsor.ca]
• 7. An adamantane‐based ligand as a novel chemical tool for thermosensory TRPM8 channel therapeutic modulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tetraphosphorus Octasulfide in a Laboratory Setting

Abstract

This document provides a comprehensive guide for the safe and effective use of tetraphosphorus octasulfide (P₄S₈) in a research and development laboratory environment. As a member of the phosphorus sulfide family, P₄S₈ is a potent sulfurizing agent with significant reactivity. This guide emphasizes a safety-first approach, detailing the material's properties, associated hazards, and the necessary risk mitigation strategies. Detailed, step-by-step protocols for handling, reaction setup, and waste neutralization are provided, using the synthesis of a substituted thiophene via the Paal-Knorr reaction as a practical example. The causality behind each procedural step is explained to ensure a deep understanding and foster a culture of safety and experimental robustness.

Core Principles: Understanding Tetraphosphorus Octasulfide

Tetraphosphorus octasulfide, with the chemical formula P₄S₈ and CAS number 37295-14-0, is an inorganic compound characterized by a complex cage-like molecular structure.[1] It belongs to a class of phosphorus sulfides that are highly valued in organic synthesis as efficient sulfur-transfer reagents.

1.1. Physicochemical Properties

A foundational understanding of P₄S₈'s properties is critical for its safe handling. Key data is summarized below.

Property	Value	Source
Molecular Formula	P₄S₈	Smolecule[1]
Molecular Weight	380.4 g/mol	Smolecule[1]
CAS Number	37295-14-0	Chemsrc[2]
Appearance	Yellow to greenish-yellow solid	Inferred from related compounds
Reactivity	Highly reactive with water and nucleophiles	Inferred from related compounds

1.2. Primary Application: Thionation and Heterocycle Synthesis

The primary utility of P₄S₈ and related phosphorus sulfides in organic synthesis is as a thionating agent .[3][4] This involves the conversion of a carbonyl group (C=O) into a thiocarbonyl group (C=S). A classic and powerful application is the Paal-Knorr thiophene synthesis , where a 1,4-dicarbonyl compound is cyclized in the presence of a phosphorus sulfide to form a thiophene ring.[3][4] Thiophenes are a vital class of heterocyclic compounds widely found in pharmaceuticals and functional materials.[5]

Hazard Assessment and Risk Mitigation: A Self-Validating Safety System

The use of P₄S₈ is predicated on a rigorous assessment and mitigation of its inherent hazards. The primary danger stems from its classification as a water-reactive flammable solid .

2.1. Detailed Hazard Analysis

• Extreme Water Reactivity: The paramount hazard of P₄S₈ is its violent reaction with water, including atmospheric moisture. This hydrolysis reaction is highly exothermic and liberates hydrogen sulfide (H₂S), a flammable and acutely toxic gas with the characteristic odor of rotten eggs. The reaction ultimately produces phosphoric acid.[6]

  • Causality: The phosphorus-sulfur bonds are susceptible to nucleophilic attack by water, leading to the breakdown of the cage structure and the formation of more stable P-O and H-S bonds. The heat generated can ignite the H₂S gas, creating a significant fire and explosion risk.

• Flammability: P₄S₈ is a flammable solid. It can be ignited by heat, sparks, or flame, and dusts may form explosive mixtures with air.

• Toxicity:

  • Inhalation: Inhalation of P₄S₈ dust can cause respiratory irritation. The primary inhalation danger, however, is from the hydrogen sulfide gas produced upon contact with moisture. H₂S is a chemical asphyxiant that can cause rapid unconsciousness and death at high concentrations.

  • Ingestion & Dermal Contact: May cause irritation upon contact with skin and eyes. Ingestion is harmful.

2.2. Mandatory Engineering Controls

The causality of the hazards dictates the necessary engineering controls. To prevent contact with moisture and contain any toxic gas release, all manipulations must be performed under controlled conditions.

• Inert Atmosphere: A glovebox with a dry nitrogen or argon atmosphere is the gold standard for handling P₄S₈. This provides the most reliable method for excluding atmospheric moisture.

• Chemical Fume Hood: For certain operations, a well-ventilated chemical fume hood can be used, provided rigorous anhydrous techniques are employed (e.g., Schlenk line). The sash must be kept as low as possible.

• Fire Safety: A Class D dry powder fire extinguisher (for combustible metals) or dry sand must be immediately accessible. Water, CO₂, or foam extinguishers must never be used , as they will exacerbate the situation dramatically.

2.3. Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to protect the researcher.

• Primary Protection:

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.

  • Gloves: Nitrile gloves should be worn as a minimum. For extended operations, consider wearing heavier-duty butyl or neoprene gloves, or double-gloving.

  • Body Protection: A flame-resistant (FR) lab coat is required.

• Attire: Wear long pants and closed-toe shoes made of non-synthetic materials (e.g., leather).

Experimental Protocols: From Bottle to Reaction

The following protocols are designed to be self-validating systems, where each step logically follows from the chemical's properties and hazards.

3.1. Protocol 1: Weighing and Transfer of Tetraphosphorus Octasulfide

This protocol describes the safe transfer of the solid reagent from its storage container to a reaction vessel. The use of a glovebox is strongly recommended.

Methodology:

• Preparation: Ensure the glovebox antechamber is properly purged. Place all necessary equipment (spatulas, weigh boats, reaction flask with a stopper, funnel) inside the glovebox.

• Equilibration: Allow the sealed container of P₄S₈ to equilibrate to the glovebox temperature before opening to prevent condensation of trace moisture.

• Transfer: Inside the inert atmosphere, carefully open the reagent container. Using a clean, dry spatula, weigh the desired amount of P₄S₈ onto a weigh boat.

• Addition to Flask: Using a powder funnel, add the weighed P₄S₈ to the reaction flask.

• Sealing: Securely seal the reaction flask (e.g., with a rubber septum) and the primary reagent container.

• Removal: Remove the sealed reaction flask from the glovebox via the antechamber.

3.2. Protocol 2: Paal-Knorr Thiophene Synthesis (Example)

This protocol details the synthesis of 2,3,4,5-tetraphenylthiophene from 1,2,3,4-tetraphenylbutane-1,4-dione, adapting the principles of the Paal-Knorr synthesis.[3][4] While many literature procedures cite phosphorus pentasulfide (P₄S₁₀), the reactivity of P₄S₈ is analogous for this transformation.

Reaction Scheme: 1,2,3,4-tetraphenylbutane-1,4-dione + P₄S₈ → 2,3,4,5-tetraphenylthiophene

Methodology:

• Glassware Preparation: All glassware (e.g., a three-neck round-bottom flask, reflux condenser, nitrogen inlet adapter) must be oven-dried at >120°C for several hours and allowed to cool in a desiccator or assembled hot and purged with dry nitrogen gas.

• Reagent Addition:

  • To the dried flask, add 1,2,3,4-tetraphenylbutane-1,4-dione (1.0 eq).

  • Add the P₄S₈ (approx. 0.3-0.5 eq) under a positive pressure of nitrogen. Causality: Using a slight excess of the dione ensures the complete consumption of the phosphorus reagent, simplifying workup.

• Solvent Addition: Add a suitable anhydrous, high-boiling solvent (e.g., toluene or xylene) via cannula or syringe. The reaction should be stirred.

• Reaction Setup: Assemble the reflux condenser and nitrogen inlet. Ensure a gentle flow of nitrogen is maintained throughout the reaction. The outlet gas should be bubbled through a bleach solution to scrub any evolved H₂S.

  • Causality: The bleach (sodium hypochlorite) trap oxidizes toxic H₂S to non-hazardous sulfate salts.

• Heating: Heat the reaction mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature.

3.3. Protocol 3: Reaction Workup and Waste Neutralization

This phase is critical for safely handling the reaction mixture and neutralizing hazardous byproducts.

Methodology:

• Quenching (Caution!): Slowly and carefully pour the cooled reaction mixture over crushed ice or into a vigorously stirred, cold, saturated sodium bicarbonate (NaHCO₃) solution in a fume hood. This step will generate H₂S gas.

  • Causality: The bicarbonate solution neutralizes the acidic phosphorus byproducts. Performing this slowly and in a cold solution controls the rate of H₂S evolution and the exotherm.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

• Washing: Combine the organic layers and wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by recrystallization or column chromatography.

3.4. Protocol 4: Waste Management and Decontamination

Proper disposal is a legal and ethical requirement. Never dispose of phosphorus sulfides or their reaction byproducts down the drain.

• Solid Waste: Unused P₄S₈ and contaminated items (gloves, weigh boats) must be collected in a designated, sealed, and clearly labeled hazardous waste container. The waste should be quenched by slowly adding it to a stirred solution of calcium hypochlorite (bleach) in a fume hood before final disposal.

• Liquid Waste: The aqueous layers from the workup, which contain neutralized phosphorus salts, should be collected as hazardous aqueous waste. The bleach solution from the gas trap should also be disposed of as hazardous waste.

• Glassware Decontamination: Rinse glassware with an organic solvent (e.g., acetone) to remove organic residues. Then, carefully rinse with a dilute bleach solution in a fume hood to deactivate any residual phosphorus sulfide before standard washing.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Reaction	Insufficient heating; reagent degradation due to moisture.	Ensure reaction reaches reflux. Use freshly opened P₄S₈ or ensure it was stored under inert gas.
Incomplete Reaction	Insufficient reagent or reaction time.	Increase the amount of P₄S₈ slightly. Extend the reflux time and monitor by TLC.
Formation of Byproducts	Reaction temperature too high or prolonged heating.	Reduce reflux temperature if possible (e.g., use a different solvent). Do not heat longer than necessary.
Violent Gas Evolution During Quench	Quenching too quickly or at too high a temperature.	Add the reaction mixture to the quenching solution very slowly with vigorous stirring and external cooling.

References

• Chemsrc. Tetraphosphorus octasulfide | CAS#:37295-14-0. [Link]

• Lu Le Laboratory. (2013, August 16). Preparation of Phosphorus Pentasulfide - A Thionation Reagent. [Link]

• Organic Chemistry Portal. Paal-Knorr Thiophene Synthesis. [Link]

• ResearchGate. (2024, February). Syntheses of Thiophenes – Recent Advances. [Link]

• SAGE Publications Inc. (2004). Thionation of Carbonyl Compounds Using Phosphorus Pentasulfide and Hexamethyldisiloxane under Microwave Irradiations. Journal of Chemical Research. [Link]

• Syracuse University Environmental Health & Safety Services. (2023, January 24). Laboratory Guidance Document: Water Reactive. [Link]

• Wikipedia. Paal–Knorr synthesis. [Link]

Sources

• 1. Buy Tetraphosphorus octasulfide | 37295-14-0 [smolecule.com]
• 2. Tetraphosphorus octasulfide | CAS#:37295-14-0 | Chemsrc [chemsrc.com]
• 3. Paal-Knorr Thiophene Synthesis [organic-chemistry.org]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Lu Le Laboratory: Preparation of Phosphorus Pentasulfide - A Thionation Reagent - Lu Le Laboratory [lulelaboratory.blogspot.com]

Application Notes &amp; Protocols: Strategic Synthesis of Novel Heterocyclic Compounds Using Phosphorus Decasulfide (P₄S₁₀)

Executive Summary: Re-evaluating a Classic Reagent in Modern Synthesis

Phosphorus decasulfide (P₄S₁₀), historically known as the Berzelius reagent, is a cornerstone of sulfur chemistry.[1][2] While often viewed as a simple thionating agent for converting carbonyls into thiocarbonyls, its synthetic utility is far more profound.[3][4] P₄S₁₀ is a powerful and versatile reagent capable of mediating complex transformations, including dehydrations and cyclizations, making it an indispensable tool for constructing a wide array of sulfur-containing heterocycles.[5][6] These structural motifs are of paramount importance in medicinal chemistry, materials science, and agrochemicals.

This guide provides an in-depth exploration of P₄S₁₀'s application in synthesizing novel heterocyclic systems. Moving beyond a mere recitation of procedures, we will dissect the causality behind experimental choices, provide validated, step-by-step protocols, and offer insights into overcoming common challenges. We will focus on the synthesis of three critical classes of heterocycles: thiophenes, thiazoles, and thiadiazoles, while also addressing crucial safety protocols and modern reagent modifications that enhance efficacy and simplify purification.

Core Principles: The Mechanism and Reactivity of P₄S₁₀

To harness the full potential of P₄S₁₀, it is essential to understand its underlying reactivity. The adamantane-like cage structure of P₄S₁₀ is generally not the primary reactive species in solution. It is widely accepted that P₄S₁₀ exists in equilibrium with its more reactive monomer, P₂S₅, especially in refluxing solvents like toluene, dioxane, or pyridine.[7]

The principal reaction pathway involves the conversion of a carbonyl group to a thiocarbonyl. This transformation is not a simple substitution but proceeds through a defined intermediate. The mechanism is analogous to the Wittig reaction, involving the formation of a four-membered thiaoxaphosphetane intermediate. The driving force for the reaction is the formation of the highly stable P=O bond in the resulting phosphorus oxysulfide byproduct.[8]

Caption: General mechanism of carbonyl thionation by P₂S₅.

Beyond thionation, P₄S₁₀ serves as a potent dehydrating agent, capable of facilitating cyclization reactions that would otherwise require harsh acidic conditions.[9] It is this dual functionality that makes it exceptionally effective in one-pot syntheses of complex heterocyclic systems from acyclic precursors.

Critical Safety & Handling Protocols

The potent reactivity of P₄S₁₀ necessitates stringent safety protocols. Failure to adhere to these measures can result in significant hazards.

• Moisture Sensitivity: P₄S₁₀ reacts vigorously with water, including atmospheric moisture, to produce highly toxic and flammable hydrogen sulfide (H₂S) gas. All manipulations must be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and oven-dried glassware.[10][11][12]

• Personal Protective Equipment (PPE): Always use a certified chemical fume hood. Wear safety goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves (nitrile gloves are often insufficient for prolonged handling; consult glove manufacturer data).

• Storage: Store P₄S₁₀ in a tightly sealed container in a cool, dry, well-ventilated area away from water and sources of ignition. A desiccator cabinet is recommended.

• Quenching and Disposal: Unreacted P₄S₁₀ and reaction residues must be quenched carefully. Slowly and cautiously add the material in small portions to a stirred, cooled (ice bath) solution of sodium hypochlorite (bleach) or a basic solution of hydrogen peroxide. This should be done in a fume hood, as H₂S will be evolved. All chemical waste must be disposed of in accordance with institutional and local regulations.[11]

Application I: The Paal-Knorr Synthesis of Thiophenes

The synthesis of thiophenes from 1,4-dicarbonyl compounds is a classic and reliable application of P₄S₁₀.[13] In this reaction, P₄S₁₀ acts sequentially to first thionate one or both carbonyls, followed by an intramolecular cyclization and dehydration to furnish the aromatic thiophene ring.[14][15]

Caption: Workflow for the P₄S₁₀-mediated Paal-Knorr synthesis.

Protocol 1: Synthesis of 2,5-Dimethylthiophene

Materials:

• Acetonylacetone (2,5-hexanedione), 98%

• Phosphorus Decasulfide (P₄S₁₀), 99%

• Anhydrous Toluene

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, and a nitrogen inlet. Dry all glassware in an oven at 120 °C for at least 4 hours and assemble hot under a stream of dry nitrogen.

• Reagent Addition: To the flask, add anhydrous toluene (100 mL) followed by acetonylacetone (11.4 g, 0.1 mol). Stir the solution under nitrogen. Carefully add P₄S₁₀ (9.8 g, 0.022 mol) in one portion. Note: The addition may be slightly exothermic.

• Reaction: Heat the reaction mixture to reflux (approx. 110 °C) using a heating mantle. Maintain reflux for 2-3 hours. Monitor the reaction progress by TLC (e.g., 9:1 Hexanes:Ethyl Acetate), visualizing with potassium permanganate stain.

• Workup - Quenching: Cool the mixture to room temperature and then further in an ice bath. CAUTION: This step will evolve H₂S and must be performed in an efficient fume hood. Slowly and carefully quench the reaction by pouring the mixture onto 200 mL of crushed ice.

• Workup - Extraction: Once the ice has melted, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product is typically a dark oil. Purify by fractional distillation under reduced pressure to yield 2,5-dimethylthiophene as a colorless to pale yellow liquid.

Application II: Synthesis of Thiazoles and Thiazolium Salts

P₄S₁₀ is highly effective for the synthesis of thiazoles from α-formamido ketones. This method is particularly advantageous for producing thiazolium salts, which are stable precursors to N-heterocyclic carbenes (NHCs), a critical class of organocatalysts.[16][17] In this context, P₄S₁₀ often provides cleaner reactions and simpler purification compared to Lawesson's reagent, where byproducts can complicate the isolation of the desired water-soluble salts.[18][19][20]

Caption: Purification-free workflow for thiazolium salt synthesis.

Protocol 2: General Procedure for Thiazolium Salt Synthesis

Materials:

• Substituted α-formamido ketone

• Phosphorus Decasulfide (P₄S₁₀)

• Anhydrous Toluene or Acetonitrile

• Sodium tetrafluoroborate (NaBF₄) or Sodium tetraphenylborate (NaBPh₄)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the α-formamido ketone (1.0 equiv) in anhydrous toluene.

• Reagent Addition: Add P₄S₁₀ (0.4-0.5 equiv) to the stirred solution.

• Reaction: Heat the suspension to 80-110 °C and monitor by TLC or LC-MS until the starting material is consumed.

• Isolation: Cool the reaction to room temperature. The product often precipitates from the solution. Collect the crude salt by filtration under inert atmosphere and wash with cold, dry solvent (e.g., toluene or diethyl ether) to remove soluble impurities.

• Purification (Salt Metathesis): If necessary, dissolve the crude salt in a minimal amount of a suitable solvent (e.g., dichloromethane) and add a solution of NaBF₄ or NaBPh₄ in an appropriate solvent (e.g., ethanol) to precipitate the desired, less soluble salt. Filter, wash, and dry the pure thiazolium salt in vacuo. This purification-free method is a key advantage of using P₄S₁₀.[16][17][19]

Application III: Synthesis of 1,3,4-Thiadiazoles

The construction of the 1,3,4-thiadiazole ring is another powerful application of P₄S₁₀, where it functions as both a thionating and a cyclodehydrating agent.[21] A common route involves the reaction of 1,2-diacylhydrazines (or thiosemicarbazides) with P₄S₁₀. The reagent facilitates the conversion of the carbonyl oxygen to sulfur and subsequently drives the ring-closing dehydration to form the stable aromatic thiadiazole core.[22]

Protocol 3: Synthesis of 2,5-Diphenyl-1,3,4-thiadiazole

Materials:

• N,N'-Dibenzoylhydrazine

• Phosphorus Decasulfide (P₄S₁₀)

• Anhydrous Pyridine or Toluene

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a reflux condenser and nitrogen inlet, add N,N'-dibenzoylhydrazine (2.40 g, 10 mmol) and P₄S₁₀ (2.44 g, 5.5 mmol).

• Solvent Addition: Add anhydrous pyridine (30 mL). Causality: Pyridine acts as both a solvent and a base, which can accelerate the reaction.

• Reaction: Heat the mixture to reflux for 4-6 hours. The solution will typically darken. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing 200 mL of ice-water.

• Isolation: A solid precipitate will form. Stir for 30 minutes to ensure complete precipitation, then collect the solid by vacuum filtration.

• Purification: Wash the crude solid with cold water until the filtrate is neutral. Recrystallize the solid from ethanol or an ethanol/water mixture to afford pure 2,5-diphenyl-1,3,4-thiadiazole as crystalline needles.

Comparative Data: Reaction Conditions for P₄S₁₀

Starting Material Class	Target Heterocycle	Typical Solvents	Temperature (°C)	Time (h)	Yield (%)	Ref.
1,4-Diketones	Thiophenes	Toluene, Xylene, CS₂	80 - 140	1 - 5	60 - 90	[13][14]
α-Formamido Ketones	Thiazolium Salts	Toluene, Acetonitrile	80 - 110	2 - 12	55 - 85	[16][20]
1,2-Diacylhydrazines	1,3,4-Thiadiazoles	Pyridine, Toluene, Dioxane	100 - 140	3 - 8	70 - 95	[21]
Amides / Lactams	Thioamides / Thiolactams	Dioxane, Pyridine, THF	80 - 110	2 - 6	75 - 98	[1][23]
1,3,5-Triketones	Trithiapentalenes	Toluene, CS₂	Reflux	4 - 10	40 - 60	[1]

Advanced Insight: Modified P₄S₁₀ Reagents for Enhanced Performance

While highly effective, the low solubility of P₄S₁₀ in many organic solvents can lead to heterogeneous reaction mixtures and extended reaction times. To address this, several modified P₄S₁₀-based reagents have been developed.

• P₄S₁₀-Pyridine Complex (Bergman's Reagent): This complex is formed by refluxing P₄S₁₀ in dry pyridine. It is a storable, crystalline solid that often results in cleaner reactions and easier workup.[24][25] Its enhanced solubility and defined stoichiometry provide more reproducible results compared to using P₄S₁₀ alone.[25]

• P₄S₁₀-Hexamethyldisiloxane (HMDO) (Curphey's Reagent): This combination is an exceptionally efficient thionating system.[23][26] HMDO is thought to react with P₄S₁₀ to form more soluble and reactive silylated phosphorous sulfide intermediates. A major advantage is that the byproducts are volatile or easily removed by a simple hydrolytic workup, often avoiding the need for chromatography required with Lawesson's reagent.[3][23]

References

• Derivatives and Synthesis of Heterocyclic Compound: Thiophene. (2022). Research and Reviews.
• A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10.HARVEST (uSask).
• 8. Phosphorus Pentasulfide in Heterocycle Synthesis.Springer Professional.
• Phosphorus Pentasulfide in Heterocycle Synthesis | Request PDF.
• A purification-free method for the synthesis of thiazolium salts using P2S5-Py2 complex or P4S10.Canadian Science Publishing.
• A new reaction of P4S10 and Lawesson's reagent; a new method for the synthesis of dithieno[3,2-b;2′,3′-d]thiophenes.
• A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10.ChemRxiv | Cambridge Open Engage.
• Lawesson's Reagent.Organic Chemistry Portal.
• Describe how to synthesize furan, thiophene, and pyrrole using the Paal-Knorr method.Filo.
• What is the Paal-Knorr synthesis of a thiophene mechanism?Quora.
• Scheme 114. Synthesis of Thiazolopyrimidines | Download Scientific Diagram.
• A purification-free method for the synthesis of thiazolium salts using P2S5-Py2 complex or P4S10.
• ChemInform Abstract: A Berzelius Reagent, Phosphorus Decasulfide (P4S10), in Organic Syntheses.
• A Purification-Free Method for the Synthesis of Thiazolium Salts Using P2S5-Py2 Complex or P4S10. (2024).
• Phosphorus pentasulfide and Lawesson reagent in synthesis of 1,3-thiazole-4-thiol derivatives | Request PDF.
• Use of Lawesson's Reagent in Organic Syntheses.
• Phosphorus Pentasulfide (P 4 S 10 ) | Request PDF.
• Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone | Request PDF.
• Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane.PubMed.
• Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone.Organic Chemistry Portal.
• Synthesis of Substituted 1,3,4-Thiadiazoles Using Lawesson′s Reagent.
• Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane.Audrey Yun Li.
• Synthesis and Biological Evaluation of Novel Thiadiazole Derivatives as Antipl
• P4O10/TfOH mediated domino condensation–cyclization of amines with diacids: a route to indolizidine alkaloids under catalyst- and solvent-free conditions.NIH.
• Working with Hazardous Chemicals.Organic Syntheses.
• A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals.
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Application Notes and Protocols: Tetraphosphorus Octasulfide in Materials Science Research

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: The Evolving Landscape of Phosphosulfides in Advanced Materials

The quest for next-generation materials, particularly in energy storage and electronics, has led researchers down a path of exploring novel chemical precursors and synthesis routes. Among these, phosphorus sulfides have emerged as critical building blocks, especially for the fabrication of high-performance solid-state electrolytes for lithium-ion batteries. While tetraphosphorus decasulfide (P₄S₁₀, commonly referred to as P₂S₅) has been the workhorse in this field, its molecular cousin, tetraphosphorus octasulfide (P₄S₈), presents intriguing possibilities. This guide provides a comprehensive overview of the application of phosphorus sulfides in materials science, with a primary focus on the synthesis of thiophosphate solid electrolytes. Although detailed, validated protocols specifically citing P₄S₈ are scarce in publicly accessible literature, this document will leverage the extensive research on P₂S₅ to provide robust, adaptable protocols. We will explore the nuances of mechanochemical synthesis, safety considerations, and the potential for these materials in thin-film applications, offering a scientifically grounded framework for researchers to innovate responsibly.

Section 1: Understanding Phosphorus Sulfides: P₄S₈ and its Analogs

Tetraphosphorus octasulfide (P₄S₈) is a phosphorus sulfide with a unique molecular structure.[1] While less commonly used than tetraphosphorus decasulfide (P₄S₁₀ or P₂S₅), it serves as a valuable precursor in the synthesis of various sulfur-containing compounds. In the context of materials science, P₄S₈, like P₂S₅, is a key ingredient for creating thiophosphate glasses and glass-ceramics. These materials are renowned for their high ionic conductivity, making them prime candidates for solid-state electrolytes in all-solid-state batteries.[2]

The primary application of phosphorus sulfides in materials science is in the synthesis of lithium thiophosphate solid electrolytes, such as Li₇P₃S₁₁ and Li₁₀GeP₂S₁₂.[3] These materials are at the forefront of research aimed at developing safer, more energy-dense batteries. The synthesis of these electrolytes often involves the reaction of a lithium source, typically lithium sulfide (Li₂S), with a phosphorus sulfide precursor.

Mechanochemical Synthesis: A Solvent-Free Approach

Mechanochemical synthesis, particularly high-energy ball milling, has become a preferred method for preparing thiophosphate solid electrolytes.[4][5][6][7][8] This technique is advantageous as it is a solvent-free process, which is both environmentally friendly and avoids potential side reactions with solvents.[4] The mechanical energy from the milling process induces a chemical reaction between the solid precursors.

The general workflow for mechanochemical synthesis of a thiophosphate solid electrolyte is as follows:

Figure 1: General workflow for mechanochemical synthesis of thiophosphate solid electrolytes.

Section 2: Protocols for Thiophosphate Solid Electrolyte Synthesis

The following protocols are based on established procedures for the synthesis of Li₇P₃S₁₁ using P₂S₅ as the phosphorus sulfide precursor. These can be adapted for P₄S₈, likely with adjustments to the stoichiometric ratios to account for the different phosphorus-to-sulfur ratio.

Mechanochemical Synthesis of Amorphous Li₇P₃S₁₁ Glass Electrolyte

This protocol details the synthesis of an amorphous lithium thiophosphate glass electrolyte via ball milling.

Materials and Equipment:

• Lithium sulfide (Li₂S) powder (anhydrous, >99.9%)

• Tetraphosphorus decasulfide (P₂S₅) powder (>99%)

• High-energy planetary ball mill

• Zirconia (ZrO₂) milling jars and balls

• Argon-filled glovebox

• Schlenk line and vacuum pump

Protocol:

• Precursor Handling (Glovebox): All material handling must be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm.

• Stoichiometric Calculation: Calculate the required masses of Li₂S and P₂S₅ for a 7:3 molar ratio to synthesize Li₇P₃S₁₁.

• Milling Jar Assembly:

  • Place the calculated amounts of Li₂S and P₂S₅ powders into a zirconia milling jar.

  • Add zirconia milling balls. A ball-to-powder mass ratio of 10:1 to 20:1 is common.[9]

  • Seal the milling jar tightly inside the glovebox.

• Ball Milling:

  • Transfer the sealed milling jar to the planetary ball mill.

  • Mill the mixture at a rotational speed of 400-600 rpm.[7]

  • Milling time can range from 10 to 20 hours. Shorter milling times may be sufficient depending on the desired properties.[7]

• Product Recovery:

  • After milling, transfer the milling jar back into the glovebox.

  • Carefully open the jar and collect the resulting fine, homogeneous powder. This is the amorphous Li₇P₃S₁₁ glass electrolyte.

Crystallization of Li₇P₃S₁₁ Glass-Ceramic Electrolyte

This protocol describes the subsequent heat treatment to transform the amorphous glass into a more conductive glass-ceramic.

Materials and Equipment:

• Amorphous Li₇P₃S₁₁ powder (from Protocol 2.1)

• Quartz tube

• Tube furnace with temperature controller

• Argon-filled glovebox

• Schlenk line and vacuum pump

Protocol:

• Sample Preparation (Glovebox): Place the amorphous Li₇P₃S₁₁ powder into a quartz tube.

• Vacuum Sealing: Attach the quartz tube to a Schlenk line, evacuate to a high vacuum, and seal the tube.

• Heat Treatment (Annealing):

  • Place the sealed quartz tube into a tube furnace.

  • Heat the sample to a temperature between 250°C and 300°C.[3] The optimal temperature should be determined experimentally, often guided by differential scanning calorimetry (DSC) to identify the crystallization temperature.

  • Hold at the set temperature for 1 to 4 hours.

• Cooling and Recovery:

  • Allow the furnace to cool down to room temperature naturally.

  • Transfer the sealed tube back into the glovebox before opening to recover the crystallized Li₇P₃S₁₁ glass-ceramic electrolyte powder.

Parameter	Typical Range	Notes
Precursor Ratio (Li₂S:P₂S₅)	7:3 (molar)	For Li₇P₃S₁₁ synthesis.
Ball Milling Speed	400 - 600 rpm	Higher speeds can reduce milling time but may lead to higher temperatures.[7]
Ball Milling Time	10 - 20 hours	Longer times generally lead to more homogeneous amorphous material.[7]
Ball-to-Powder Ratio	10:1 - 20:1 (mass)	Influences the milling energy and efficiency.[9]
Annealing Temperature	250 - 300 °C	Critical for achieving the desired crystalline phase.[3]
Annealing Time	1 - 4 hours	Depends on the desired degree of crystallinity.

Section 3: Thin Film Deposition of Phosphorus Sulfides

The deposition of phosphorus sulfide thin films is an emerging area of research, with potential applications in various electronic and optoelectronic devices. Chemical Vapor Deposition (CVD) is a promising technique for this purpose.

Chemical Vapor Deposition (CVD) of Phosphorus Sulfide Thin Films

Figure 2: Conceptual workflow for CVD of phosphorus sulfide thin films.

Conceptual Protocol for CVD:

• Precursor Sublimation: P₄S₈ would be heated in a sublimator to generate a vapor. The temperature would need to be carefully controlled to achieve a stable vapor pressure.

• Vapor Transport: An inert carrier gas, such as argon, would transport the P₄S₈ vapor into the CVD reactor.

• Deposition: The vapor would then come into contact with a heated substrate, where it would decompose and deposit a thin film of phosphorus sulfide. The substrate temperature is a critical parameter that influences the film's composition, structure, and properties.

Section 4: Safety Protocols for Handling Tetraphosphorus Octasulfide

Phosphorus sulfides are hazardous materials and must be handled with appropriate safety precautions.

General Safety:

• Work in a Fume Hood: Always handle P₄S₈ in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

• Avoid Inhalation and Contact: Avoid inhaling the dust and prevent contact with skin and eyes.

Specific Hazards:

• Moisture Sensitivity: P₄S₈ reacts with moisture to produce toxic and flammable hydrogen sulfide (H₂S) gas. All handling and storage should be under anhydrous conditions (e.g., in a glovebox or desiccator).

• Flammability: P₄S₈ is a flammable solid. Keep it away from open flames, sparks, and other sources of ignition.

• Toxicity: Inhalation or ingestion can be harmful.

Spill and Waste Disposal:

• Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.

• Waste Disposal: Dispose of P₄S₈ and any contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

References

• Mechanochemical Synthesis of Solid-State Electrolytes. (n.d.). MDPI. Retrieved from [Link]

• Modeling Analysis of Ball-Milling Process for Battery-Electrode Synthesis. (2024).
• Ionic Conductivity versus Particle Size of Ball‐Milled Sulfide‐Based Solid Electrolytes: Strategy Towards Optimized Composite Cathode Performance in All‐Solid‐State Batteries. (2022).
• Tailoring Composite Microstructure Through Milling for Dry‐Processed Sulfide‐Based Solid‐State Battery C
• Parameters of the ball‐milling, solid‐state route and liquid‐phase... (n.d.).
• Exploring the relationship between solvent-assisted ball milling, particle size, and sintering temperature in garnet-type solid electrolytes. (2025).
• Synthesis of Li7P3S11 Solid Electrolyte for All-Solid-State Lithium-Sulfur B
• Plasma Enhanced Chemical Vapor Deposition of Silicon Sulfide and Phosphorus Sulfide thin Films. (2025).

• The Role of P2S5 in Making Better Solid-State Batteries. (n.d.). Trecora. Retrieved from [Link]

• Tetraphosphorus octasulfide. (n.d.). PubChem. Retrieved from [Link]

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Application Note &amp; Protocol: P₄S₈ as a Versatile Precursor for Phosphorus-Sulfur Nanomaterials in Biomedical Applications

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following protocols are proposed based on established principles of nanomaterial synthesis. Experimental validation and optimization are recommended.

Introduction: The Promise of Phosphorus-Sulfur Nanomaterials

Phosphorus-sulfur (P-S) based nanomaterials are an emerging class of biocompatible and biodegradable materials with significant potential in the biomedical field.[1] Their unique physicochemical properties make them attractive candidates for applications such as drug delivery and bioimaging.[2][3] As a molecular precursor, tetraphosphorus octasulfide (P₄S₈) offers a stoichiometric source of both phosphorus and sulfur, presenting a compelling opportunity for the controlled synthesis of P-S nanomaterials. This application note details proposed methodologies for the synthesis of P-S nanomaterials using P₄S₈ and explores their potential applications in drug delivery and bioimaging.

P₄S₈: A Unique Single-Source Precursor

P₄S₈ is a phosphorus sulfide compound with a defined molecular structure. Its use as a single-source precursor provides a distinct advantage in nanomaterial synthesis by offering precise control over the elemental composition of the resulting nanoparticles. This can lead to greater batch-to-batch reproducibility and tailored material properties.

Synthesis of Phosphorus-Sulfur Nanomaterials from P₄S₈

Two primary synthesis routes are proposed for the generation of P-S nanomaterials from P₄S₈: thermal decomposition and solution-phase synthesis.

Thermal Decomposition for the Synthesis of Phosphorus-Sulfur Quantum Dots (P-S QDs)

This method leverages the thermal decomposition of P₄S₈ in a high-boiling point solvent to produce fluorescent P-S quantum dots.

Workflow Diagram:

Caption: Thermal decomposition workflow for P-S QDs.

Protocol:

• Preparation: In a three-neck flask equipped with a condenser and a thermocouple, combine P₄S₈ (e.g., 0.1 mmol) and a high-boiling point coordinating solvent such as oleylamine (e.g., 10 mL).

• Degassing: Degas the mixture by heating to 100-120 °C under vacuum for 30 minutes to remove water and oxygen.

• Reaction: Under a nitrogen or argon atmosphere, heat the mixture to the desired reaction temperature (e.g., 250 °C) and maintain for a specific duration (e.g., 1-2 hours). The reaction progress can be monitored by observing changes in the solution's color and fluorescence.

• Cooling & Purification: After the reaction, cool the flask to room temperature. Add an excess of a non-polar solvent like hexane to precipitate the P-S QDs.

• Isolation: Centrifuge the mixture to collect the P-S QDs. Discard the supernatant and re-disperse the quantum dots in a suitable solvent like toluene. Repeat the precipitation and centrifugation steps multiple times to ensure purity.

• Storage: Store the purified P-S QDs dispersed in a non-polar solvent in a dark, airtight container.

Causality of Experimental Choices:

• High-Boiling Point Solvent: Oleylamine acts as both a solvent and a capping agent, controlling the growth and stabilizing the surface of the quantum dots to prevent aggregation.

• Inert Atmosphere: Prevents the oxidation of the precursor and the resulting nanomaterials at high temperatures.

• Temperature and Time: These parameters are critical for controlling the size and optical properties of the P-S QDs. Higher temperatures and longer reaction times generally lead to larger quantum dots with red-shifted fluorescence.

Solution-Phase Synthesis of Amorphous Phosphorus-Sulfur Nanoparticles (P-S NPs)

This method involves the controlled chemical reduction or reaction of P₄S₈ at lower temperatures in a solution to form amorphous P-S nanoparticles suitable for drug delivery applications.

Workflow Diagram:

Caption: Solution-phase synthesis of amorphous P-S NPs.

Protocol:

• Dissolution: Dissolve P₄S₈ (e.g., 0.1 mmol) in a suitable coordinating solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) (e.g., 20 mL) under inert atmosphere.

• Reaction Initiation: To initiate the formation of nanoparticles, either stir the solution at room temperature for an extended period (e.g., 24-48 hours) or gently heat the solution (e.g., 60-80 °C) for a shorter duration (e.g., 4-6 hours). Optionally, a mild reducing agent like sodium borohydride (NaBH₄) can be added dropwise to the solution to control the reaction rate.

• Purification: Purify the resulting nanoparticle suspension by dialysis against the pure solvent to remove unreacted precursors and byproducts. Alternatively, centrifugation can be used to pellet the nanoparticles, followed by washing with the pure solvent.

• Characterization and Storage: Characterize the size and morphology of the amorphous P-S NPs using techniques like Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM). Store the nanoparticle suspension at 4 °C.

Causality of Experimental Choices:

• Coordinating Solvent: Solvents like THF and DMF can coordinate with the phosphorus and sulfur atoms, influencing the nucleation and growth of the nanoparticles.

• Mild Reaction Conditions: Lower temperatures favor the formation of amorphous structures, which can be beneficial for drug loading and release.

• Optional Reducing Agent: A reducing agent can facilitate the breakdown of the P₄S₈ cage structure and promote the formation of smaller nanoparticles.

Characterization of P₄S₈-Derived Nanomaterials

A comprehensive characterization is crucial to understand the properties of the synthesized P-S nanomaterials.

Technique	Information Obtained
Transmission Electron Microscopy (TEM)	Size, shape, and morphology of the nanoparticles.
Dynamic Light Scattering (DLS)	Hydrodynamic size and size distribution in solution.
X-ray Diffraction (XRD)	Crystalline structure (or lack thereof for amorphous particles).
UV-Vis Spectroscopy	Optical absorption properties.
Photoluminescence (PL) Spectroscopy	Emission and excitation spectra of quantum dots.
Fourier-Transform Infrared (FTIR) Spectroscopy	Surface functional groups and presence of capping agents.
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition and oxidation states.

Applications in Drug Development

Phosphorus-Sulfur Nanoparticles for Drug Delivery

The amorphous nature and potential for surface functionalization make P-S NPs promising candidates for drug delivery vehicles.[4] Their biodegradability into phosphates and sulfates, which are naturally present in the body, is a significant advantage.[5]

Workflow for Drug Loading:

Caption: Drug loading onto amorphous P-S NPs.

Protocol for Drug Loading (Example with Doxorubicin):

• Preparation: Disperse a known concentration of amorphous P-S NPs in a buffered aqueous solution (e.g., PBS, pH 7.4).

• Loading: Add a solution of the drug (e.g., Doxorubicin hydrochloride) to the nanoparticle suspension.

• Incubation: Stir the mixture at room temperature for a specified period (e.g., 12-24 hours) in the dark to allow for drug encapsulation.

• Purification: Separate the drug-loaded nanoparticles from the free drug by centrifugation or dialysis.

• Quantification: Determine the drug loading efficiency by measuring the concentration of the unloaded drug in the supernatant using UV-Vis spectroscopy or fluorescence spectroscopy.

Phosphorus-Sulfur Quantum Dots for Bioimaging

The intrinsic fluorescence of P-S QDs makes them suitable for cellular and in-vivo imaging.[6] Their heavy-metal-free composition is a significant advantage over traditional quantum dots.[4]

Protocol for Cellular Imaging:

• Cell Culture: Culture the target cells (e.g., HeLa cells) in a suitable medium in a petri dish or on a coverslip.

• Incubation: Introduce a solution of P-S QDs (surface-functionalized for biocompatibility, e.g., with PEG) to the cell culture medium at a specific concentration. Incubate for a defined period (e.g., 4-24 hours).

• Washing: After incubation, wash the cells with phosphate-buffered saline (PBS) to remove any non-internalized quantum dots.

• Fixation (Optional): Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

• Imaging: Visualize the cells using a fluorescence microscope with appropriate excitation and emission filters.

Safety and Toxicity Considerations

While phosphorus and sulfur are essential elements, the toxicity of their nanoparticle forms must be carefully evaluated. Preliminary studies on some phosphorus-based nanomaterials suggest good biocompatibility.[5] However, comprehensive in-vitro and in-vivo toxicity studies are essential for any new P-S nanomaterial formulation before considering preclinical or clinical applications.[2]

Conclusion

P₄S₈ holds promise as a single-source precursor for the synthesis of novel phosphorus-sulfur nanomaterials. The proposed thermal decomposition and solution-phase synthesis methods provide a foundation for the development of P-S quantum dots for bioimaging and amorphous P-S nanoparticles for drug delivery. Further research and experimental validation are necessary to optimize these protocols and fully explore the potential of P₄S₈-derived nanomaterials in the field of drug development.

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• Thermal Decomposition Based Synthesis of Ag-In-S/ZnS Quantum Dots and Their Chlorotoxin-Modified Micelles for Brain Tumor Cell Targeting. National Institutes of Health. [Link]

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• Ligand-Assisted Solid-State Transformation of Nanoparticles. ACS Figshare. [Link]

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• Metal Sulfide Nanoparticles: Precursor Chemistry. Semantic Scholar. [Link]

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• Silver sulfide nanoparticles in aqueous environments: formation, transformation and toxicity. ResearchGate. [Link]

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• Poria cocos-derived carbon dots for cellular imaging, free radical scavenging and pH sensing. ResearchGate. [Link]

• Triacylphosphines as Phosphorus Sources for the Synthesis of Transition Metal Phosphide Nanoparticles. ChemRxiv. [Link]

• Fast Synthesis of PbS Nanocrystals in Aqueous Solution with Shape Evolution from Cubic to Octahedral Structures and Their Assembled Structures. ResearchGate. [Link]

• Gas-phase synthesis of nanoparticles. James Madison University. [Link]

• Prolate spheroidal polystyrene nanoparticles: matrix assisted synthesis, interface properties, and scattering analysis. Scilit. [Link]

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Application Notes &amp; Protocols: Advanced Methods for Carbonyl Group Activation and Thionation Using Tetraphosphorus Decasulfide (P₄S₁₀)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetraphosphorus decasulfide (P₄S₁₀), a reagent first synthesized by Berzelius, has long been a cornerstone in organosulfur chemistry for the conversion of carbonyls to thiocarbonyls—a transformation known as thionation.[1][2] While historically effective, the use of P₄S₁₀ alone is often hampered by its poor solubility in common organic solvents, the need for harsh reaction conditions, and the formation of complex, insoluble phosphorus-containing byproducts that complicate purification.[3][4] This guide provides an in-depth exploration of modern, refined methods that leverage P₄S₁₀ in combination with activating agents to overcome these challenges. We present detailed protocols, mechanistic insights, and comparative data for key systems, including P₄S₁₀-Hexamethyldisiloxane (HMDO), P₄S₁₀-Pyridine, and solid-supported P₄S₁₀, offering researchers a robust toolkit for efficient and high-yield thionation reactions.

The Challenge with P₄S₁₀: Beyond Simple Thionation

The fundamental utility of P₄S₁₀ lies in its ability to transform a C=O bond into a C=S bond.[5][6] This is a critical transformation in medicinal chemistry, as the substitution of oxygen with sulfur in a pharmacophore can dramatically alter its biological and pharmacokinetic profile.[7] However, the reactivity of P₄S₁₀ is complex. The molecule exists as an adamantane-like cage structure which, upon heating in solution, is believed to dissociate into reactive P₂S₅ monomers.[4]

The primary drawbacks of using P₄S₁₀ in its raw form include:

• Poor Solubility: P₄S₁₀ is sparingly soluble in many common organic solvents, leading to heterogeneous reaction mixtures and often requiring high temperatures and long reaction times.[8]

• Byproduct Formation: The reaction generates phosphorus-oxygen byproducts that can form insoluble polymeric materials, making product isolation and purification difficult.[4]

• Lack of Selectivity: Under harsh conditions, P₄S₁₀ can lead to side reactions, particularly with sensitive functional groups.[9]

To address these limitations, several advanced methodologies have been developed. These methods do not replace P₄S₁₀ but rather "activate" it or manage its byproducts, resulting in cleaner, more efficient, and more reproducible reactions.

Core Methodology I: The P₄S₁₀ and Hexamethyldisiloxane (HMDO) System

The combination of P₄S₁₀ with hexamethyldisiloxane (HMDO), often referred to as Curphey's Reagent, represents a significant advancement in thionation chemistry.[10][11] This system efficiently converts a wide range of carbonyl compounds—including esters, lactones, amides, lactams, and ketones—to their corresponding thiono derivatives with yields often comparable or superior to the widely used Lawesson's Reagent (LR).[12][13][14]

Mechanistic Rationale and Advantages

The primary role of HMDO is not to activate P₄S₁₀ directly. Instead, it is believed that P₄S₁₀ first reacts with the carbonyl substrate. The resulting phosphorus-containing byproducts then react with HMDO to form soluble, nonpolar trimethylsilylated phosphates or thiophosphates.[12] This elegantly solves the byproduct insolubility problem.

Key Advantages:

• Simplified Workup: The silylated byproducts are often soluble in organic solvents and can be easily removed by a simple hydrolytic workup or filtration through silica gel, eliminating the need for tedious chromatography that is often required with LR.[12][13]

• Improved Yields: By preventing the formation of polymeric byproducts, the equilibrium of the reaction is shifted towards the desired thiocarbonyl product, leading to higher yields.

• Broad Substrate Scope: The method is effective for a wide array of carbonyl compounds.[13]

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Application Notes and Protocols for Exploring the Reactivity of Tetraphosphorus Octasulfide (P₄S₈) with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive technical guide on the reactivity of tetraphosphorus octasulfide (P₄S₈) with a range of nucleophiles. While structurally related to the more commonly utilized phosphorus pentasulfide (P₄S₁₀), P₄S₈ presents a unique reactivity profile due to its distinct cage-like structure containing both P(III) and P(V) centers. This guide will delve into the mechanistic intricacies of these reactions, offering detailed experimental protocols for the synthesis of novel organothiophosphorus compounds. Particular emphasis is placed on ensuring scientific integrity through self-validating protocols and authoritative grounding in the existing literature.

Introduction to Tetraphosphorus Octasulfide (P₄S₈)

Tetraphosphorus octasulfide, with the chemical formula P₄S₈, is a phosphorus sulfide that has been identified as a reactive intermediate in the oxidation of elemental phosphorus with sulfur.[1] Its structure is a cage-like arrangement of phosphorus and sulfur atoms. Understanding the reactivity of P₄S₈ is crucial for the development of new synthetic methodologies in organophosphorus chemistry, a field with wide-ranging applications in drug discovery, materials science, and agrochemicals.[2]

The presence of different phosphorus oxidation states and various P-S bonds within the P₄S₈ cage suggests a complex and potentially versatile reactivity towards nucleophiles. This guide aims to provide a foundational understanding and practical protocols for researchers looking to explore this fascinating and underutilized reagent.

Safety Precautions and Handling of Phosphorus Sulfides

WARNING: Phosphorus sulfides are hazardous materials. All manipulations should be carried out in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE).

Core Safety Directives:

• Personal Protective Equipment (PPE): Wear nitrile or chloroprene gloves, a lab coat, and ANSI-approved safety glasses or goggles. A face shield is recommended when handling larger quantities.[3]

• Fume Hood: All work with P₄S₈ and its reactions must be conducted in a certified ducted fume hood.[3]

• Inert Atmosphere: Reactions involving phosphorus sulfides are often sensitive to moisture and air. The use of standard Schlenk techniques or a glovebox is highly recommended to maintain an inert atmosphere (e.g., nitrogen or argon).[1]

• Fire Hazard: Phosphorus sulfides are flammable solids. Keep away from open flames, sparks, and heat sources. Use non-sparking tools.[4] In case of fire, use a dry chemical extinguisher, sand, or soda ash. DO NOT USE WATER , as it reacts with phosphorus sulfides to produce toxic and flammable hydrogen sulfide (H₂S) gas.[5]

• Spill Management: In case of a spill, cover with dry sand, soda ash, or lime.[5] Do not use water for cleanup.[5] Collect the spilled material in a sealed container for proper disposal as hazardous waste.[5]

• Waste Disposal: Dispose of all waste, including contaminated PPE and glassware, in accordance with local, state, and federal regulations for hazardous waste.[4]

Reactivity of P₄S₈ with Nucleophiles: Mechanisms and Protocols

The reactivity of P₄S₈ with nucleophiles is anticipated to involve the cleavage of the P-S bonds within its cage structure. The specific products will depend on the nature of the nucleophile, the reaction conditions, and the stoichiometry of the reactants.

Reaction with Alcohols: Synthesis of Dithiophosphoric Acids and Their Derivatives

The reaction of phosphorus sulfides with alcohols is a well-established method for the synthesis of O,O-dialkyl dithiophosphoric acids, which are valuable intermediates in the production of pesticides and lubricant additives.[3][6] While most literature focuses on P₄S₁₀, a similar reactivity pattern can be expected for P₄S₈, leading to a mixture of thiophosphoric acid derivatives.

Proposed General Reaction:

P₄S₈ + 8 ROH → Mixture of (RO)₂P(S)SH and other thiophosphorus compounds + H₂S

Experimental Protocol: Synthesis of O,O-Dialkyl Dithiophosphoric Acids

This protocol is a generalized procedure and may require optimization for specific alcohols.

Materials:

• Tetraphosphorus octasulfide (P₄S₈)

• Anhydrous alcohol (e.g., ethanol, isopropanol)

• Anhydrous toluene or other inert solvent

• Schlenk flask and condenser

• Magnetic stirrer and heating mantle

• Gas bubbler (to vent H₂S to a scrubber)

Procedure:

• Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar, a reflux condenser, and a gas inlet for an inert atmosphere. The outlet of the condenser should be connected to a gas bubbler containing a bleach or sodium hydroxide solution to trap the evolved H₂S.

• Charging the Reactor: Under a positive pressure of nitrogen or argon, charge the Schlenk flask with P₄S₈ (1.0 eq) and anhydrous toluene.

• Addition of Alcohol: Slowly add the anhydrous alcohol (8.0 eq) to the stirred suspension of P₄S₈ in toluene at room temperature. The addition should be done dropwise to control the initial exotherm and the rate of H₂S evolution.

• Reaction: After the addition is complete, heat the reaction mixture to a gentle reflux (typically 60-80 °C) and maintain for 2-4 hours, or until the reaction is complete as monitored by ³¹P NMR spectroscopy.

• Work-up: Cool the reaction mixture to room temperature. The crude product can be used directly for subsequent reactions or purified. For purification, the solvent and any unreacted alcohol can be removed under reduced pressure. The resulting crude dithiophosphoric acid can be further purified by vacuum distillation or by conversion to a salt followed by recrystallization.[3]

Data Presentation:

Nucleophile	Product(s)	Typical Reaction Conditions	Expected ³¹P NMR Shift (ppm)
Ethanol	O,O-Diethyl dithiophosphoric acid	Toluene, 70°C, 3h	~ +80 to +100
Isopropanol	O,O-Diisopropyl dithiophosphoric acid	Toluene, 80°C, 4h	~ +75 to +95

Logical Workflow for Alcoholysis of P₄S₈

Caption: Workflow for the synthesis of O,O-dialkyl dithiophosphoric acids from P₄S₈.

Reaction with Amines: Formation of Thiophosphoramides

The reaction of phosphorus sulfides with primary and secondary amines provides access to a wide range of thiophosphoramides, which are of interest in medicinal chemistry and as ligands in catalysis. The nucleophilic attack of the amine on the phosphorus centers of P₄S₈ is expected to cleave the cage structure.

Proposed General Reaction with Primary Amines:

P₄S₈ + 12 RNH₂ → 4 (RNH)₃PS + 4 H₂S

Experimental Protocol: Synthesis of Thiophosphoramides from Primary Amines

Materials:

• Tetraphosphorus octasulfide (P₄S₈)

• Primary amine (e.g., aniline, benzylamine)

• Anhydrous pyridine or triethylamine (as a base and solvent)

• Schlenk flask and condenser

• Magnetic stirrer

Procedure:

• Setup: In a fume hood, equip a flame-dried Schlenk flask with a magnetic stir bar and a gas inlet for an inert atmosphere.

• Reagents: Under a positive flow of nitrogen or argon, add P₄S₈ (1.0 eq) to anhydrous pyridine.

• Amine Addition: Cool the suspension in an ice bath and slowly add the primary amine (12.0 eq).

• Reaction: After the addition, allow the mixture to warm to room temperature and then heat to 50-60 °C for 4-6 hours. Monitor the reaction progress by TLC or ³¹P NMR.

• Work-up: Once the reaction is complete, cool the mixture and pour it into ice-cold water. The product may precipitate and can be collected by filtration. Alternatively, the product can be extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then washed with dilute HCl (to remove excess amine and pyridine), followed by brine, and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization.

Data Presentation:

Nucleophile	Product(s)	Typical Reaction Conditions	Expected ³¹P NMR Shift (ppm)
Aniline	Triphenylthiophosphoramide	Pyridine, 60°C, 5h	~ +50 to +70
Benzylamine	Tribenzylthiophosphoramide	Pyridine, 50°C, 6h	~ +60 to +80

Caption: Step-by-step workflow for the synthesis of tertiary phosphine sulfides.

Characterization of Reaction Products

³¹P NMR spectroscopy is an indispensable tool for monitoring the progress of these reactions and for characterizing the phosphorus-containing products. The chemical shifts of the products will be indicative of the new phosphorus environment.

General ³¹P NMR Chemical Shift Ranges:

Compound Class	Typical ³¹P Chemical Shift Range (ppm)
Dithiophosphoric acids ((RO)₂P(S)SH)	+75 to +100
Thiophosphoramides ((R₂N)₃PS)	+50 to +80
Tertiary phosphine sulfides (R₃PS)	+40 to +60

Note: These are approximate ranges and can vary depending on the specific substituents.

In addition to ³¹P NMR, other standard analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis should be employed to fully characterize the synthesized compounds.

Conclusion

Tetraphosphorus octasulfide (P₄S₈) is a promising but underexplored reagent in organophosphorus chemistry. Its unique structure suggests a rich and varied reactivity with nucleophiles, offering potential for the development of novel synthetic methods. The protocols and guidelines presented in this document provide a solid foundation for researchers to safely and effectively explore the reactivity of P₄S₈ and to synthesize a diverse range of valuable organothiophosphorus compounds. Careful adherence to safety procedures and thorough characterization of products are paramount for successful research in this area.

References

• UGA Research. Phosphorouspentasulfide-1314-80-3.docx. [Link]

• R Discovery. Dithiophosphoric Acid Research Articles. [Link]

• New Jersey Department of Health. HAZARD SUMMARY: PHOSPHORUS PENTASULFIDE. [Link]

• Not available.

• Jason, M. E., Ngo, T., & Rahman, S. (1996). EARLY EVENTS IN THE REACTION CHEMISTRY OF PHOSPHORUS (P4) AND SULFUR (S8). Phosphorus Research Bulletin, 6, 127-130. [Link]

• Not available.

• Wikipedia. Organothiophosphate. [Link]

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• 5. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 6. discovery.researcher.life [discovery.researcher.life]

Technical Notes & Optimization

Technical Support Center: Safe Handling of Pyrophoric Phosphorus Sulfides

Welcome to the Technical Support Center for the safe handling of pyrophoric phosphorus sulfides. This guide is designed for researchers, scientists, and drug development professionals who work with these highly reactive and potentially hazardous materials. Our goal is to provide you with not just procedural steps, but the scientific reasoning behind them, ensuring a self-validating system of safety in your laboratory. The information herein is synthesized from established safety protocols and material safety data sheets to provide a comprehensive resource for your work.

Understanding the Primary Hazards

Phosphorus sulfides, such as phosphorus pentasulfide (P₄S₁₀) and tetraphosphorus trisulfide (P₄S₃), are classified as pyrophoric and water-reactive substances.[1] This means they can spontaneously ignite upon contact with air and/or moisture.[2] Failure to adhere to strict handling protocols can lead to fires, explosions, and the release of toxic gases, posing a severe risk to personnel and facilities.[3][4] The primary hazards stem from their reactivity with:

• Air (Oxygen): Spontaneous ignition is a primary concern. The risk of fire is significant, especially with finely divided powders which have a larger surface area.

• Water/Moisture: Contact with water, including atmospheric humidity, results in a violent exothermic reaction that liberates highly flammable and toxic gases, such as hydrogen sulfide (H₂S).[5][6][7] Hydrogen sulfide has the characteristic odor of rotten eggs and can cause olfactory fatigue, meaning the sense of smell can be quickly deadened at hazardous concentrations.[8]

Given these intrinsic properties, all handling procedures must be designed to rigorously exclude air and moisture.[4]

Frequently Asked Questions (FAQs)

Here we address common questions and concerns that arise when working with pyrophoric phosphorus sulfides.

Q1: What is the absolute minimum Personal Protective Equipment (PPE) required for handling phosphorus sulfides?

A1: At a minimum, you must wear chemical splash goggles or safety glasses meeting ANSI Z.87.1 standards, a flame-resistant lab coat, and gloves.[4][9][10] However, for enhanced safety, a face shield worn over safety glasses is required when there is a risk of explosion or splashing.[10][11] For skin protection, it is recommended to wear nitrile gloves underneath neoprene gloves.[10][11] Your lab coat should be fully buttoned, and you should wear clothing made of natural fibers like cotton or wool, as synthetic materials can melt and adhere to the skin in case of a fire.[4]

Q2: Can I handle solid phosphorus sulfides on the open bench?

A2: No. All manipulations of pyrophoric solids must be conducted in an inert atmosphere, such as within a glovebox.[11] For liquids or solutions, a fume hood with the sash at the lowest possible position can be used, but a glovebox is always the preferred engineering control for managing these materials.[4][10][11]

Q3: What type of fire extinguisher should I have readily available?

A3: A standard ABC dry powder or a Class D fire extinguisher is necessary.[3][4] Crucially, never use a water-based or carbon dioxide fire extinguisher , as many pyrophoric materials react violently with these agents.[9] Ensure the extinguisher is within 10 seconds of your work area.[4]

Q4: How should I store my containers of phosphorus sulfides?

A4: Store them in a cool, dry, and well-ventilated area, away from heat, open flames, and any water sources.[6][12] The containers must be kept under an inert gas and be clearly labeled with the chemical name and hazard warnings.[5][11]

Q5: What are the initial signs of a compromised phosphorus sulfide container?

A5: Visually inspect the container for any signs of bulging, discoloration, or crystalline deposits around the cap. These could indicate a loss of inert atmosphere and potential reaction with air or moisture. If you suspect a container is compromised, do not handle it and contact your institution's Environmental Health and Safety (EHS) office immediately.

Troubleshooting Guide: Common Experimental Issues

This section provides a question-and-answer format to address specific problems you may encounter during your experiments.

Issue 1: A small fire has started at your workstation.

• Question: I was transferring phosphorus pentasulfide in the fume hood and a small fire ignited on the spatula. What should I do?

• Answer:

  • If it is safe to do so, cover the fire with a dry, inert material like sand, sodium carbonate, or powdered lime to smother it.

  • If the fire is not immediately extinguishable, activate the fire alarm and evacuate the area.

  • Use a Class D or ABC dry chemical fire extinguisher for larger fires.[3][4]

  • Do not use water or a CO₂ extinguisher. [9]

  • Once the fire is out, the area should be cautiously cleaned up, treating all materials as hazardous waste.

Issue 2: Accidental skin contact with phosphorus sulfide.

• Question: I accidentally brushed my gloved hand against some phosphorus sulfide powder. What is the correct procedure?

• Answer:

  • Immediately remove the contaminated glove, ensuring not to touch your skin with the outside of the glove.

  • If there is any possibility of skin contact, brush off any loose particles and then flush the affected area with copious amounts of water for at least 15-20 minutes at an emergency shower or eyewash station.[3][13]

  • Remove any contaminated clothing while under the shower.[14][15]

  • Seek immediate medical attention and be prepared to provide the Safety Data Sheet (SDS) for the specific phosphorus sulfide to the medical personnel.[13]

Issue 3: A phosphorus sulfide container is dropped, but does not break.

• Question: I dropped a sealed bottle of tetraphosphorus trisulfide. It appears intact, but should I be concerned?

• Answer:

  • Visually inspect the container from a safe distance for any signs of damage, such as cracks or a compromised seal.

  • If the container appears undamaged, you can likely continue to use it. However, it is prudent to place it in a secondary containment vessel as a precaution.

  • If you have any doubts about the integrity of the container, treat it as compromised. Do not open it. Contact your EHS office for guidance on proper disposal.

Experimental Protocols: A Self-Validating System

Adherence to a well-defined protocol is critical for safety. The following step-by-step guides are designed to be self-validating, meaning that each step is a checkpoint for safety and experimental integrity.

Protocol 1: Transfer of Solid Phosphorus Sulfide in a Glovebox

This protocol assumes the use of a glovebox with an inert atmosphere (e.g., nitrogen or argon).

• Preparation:

  • Ensure the glovebox oxygen and moisture levels are within the acceptable range (typically <10 ppm).

  • Gather all necessary equipment: spatula, weighing paper, receiving flask, and waste container. All glassware must be oven-dried to remove any traces of moisture.[10][11]

  • Place all items in the glovebox antechamber and perform at least three purge cycles.

• Transfer:

  • Move the items from the antechamber into the main glovebox chamber.

  • Open the phosphorus sulfide container.

  • Carefully weigh the desired amount of the solid onto the weighing paper.

  • Transfer the solid to the receiving flask.

  • Securely close the phosphorus sulfide container.

• Cleanup:

  • Wipe down the spatula and any surfaces with a cloth lightly dampened with an inert solvent (e.g., hexane).

  • Place all waste materials, including the weighing paper and cleaning cloth, into the designated waste container inside the glovebox.

  • Seal the waste container before removing it from the glovebox through the antechamber.

Protocol 2: Emergency Spill Response

This protocol outlines the steps for responding to a phosphorus sulfide spill. The scale of the response will depend on the size of the spill.

• Minor Spill (Contained within a fume hood or glovebox):

  • Alert personnel in the immediate vicinity.

  • If the spill is in a fume hood, ensure the sash is down.

  • Cover the spill with a dry, inert absorbent material such as sand, sodium carbonate, or a commercial spill absorbent for pyrophoric materials.

  • Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled hazardous waste container.[6]

  • Wipe the area with a cloth dampened with an inert solvent.

  • Dispose of all cleanup materials as hazardous waste.[16]

• Major Spill (Outside of a primary containment device):

  • Evacuate the immediate area and activate the fire alarm.

  • Call emergency services (911) and your institution's EHS office.[15][16][17]

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

  • Provide emergency responders with the location of the spill and the SDS for the material.

Visualizing Safety Workflows

To further clarify the decision-making process in critical situations, the following diagrams illustrate the recommended workflows.

Caption: Decision workflow for responding to a phosphorus sulfide spill.

Caption: Logic for selecting appropriate Personal Protective Equipment (PPE).

Quantitative Data Summary

For quick reference, the following table summarizes key safety parameters for common phosphorus sulfides.

Property	Phosphorus Pentasulfide (P₄S₁₀)	Tetraphosphorus Trisulfide (P₄S₃)
CAS Number	1314-80-3[5][13]	1314-85-8[18]
Appearance	Greenish-gray to yellow crystalline solid[8][19]	Yellow solid[20]
Hazards	Flammable solid, water-reactive, harmful if swallowed or inhaled.[5][6]	Flammable solid, water-reactive, harmful if swallowed.[21]
Extinguishing Media	Dry sand, dry chemical, alcohol-resistant foam. DO NOT USE WATER. [5][13]	Dry chemical, soda ash, lime, or sand. DO NOT USE WATER OR FOAM. [22]

References

• Carnegie Mellon University. (n.d.). Pyrophoric Handling Procedure. Retrieved from [Link]

• Purdue University. (n.d.). Pyrophoric Materials. Environmental Health and Safety. Retrieved from [Link]

• University of California, Riverside. (2021, November). C3. Safe Handling of Pyrophoric Materials. Retrieved from [Link]

• Oregon State University. (2009, October 30). Safe Handling of Pyrophoric Liquids. Environmental Health and Safety. Retrieved from [Link]

• Lab Manager. (2024, December 10). The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Phosphorus pentasulfide - IDLH. NIOSH. Retrieved from [Link]

• ChemBK. (2024, April 10). Tetraphosphorus trisulfide. Retrieved from [Link]

• Chemtrade Logistics. (2019, February 18). Phosphorus Pentasulfide Safety Data Sheet. Retrieved from [Link]

• National Institutes of Health. (n.d.). Phosphorus sulfide (P2S5). PubChem. Retrieved from [Link]

• University of Texas at Austin. (2023, August 1). Requirements for Pyrophoric Research. Retrieved from [Link]

• Active AgriScience. (n.d.). Emergency Response Plan. Retrieved from [Link]

• Augusta University. (2025). Spill Control/Emergency Response. EHSO Manual 2025-2026. Retrieved from [Link]

• UCLA Chemistry and Biochemistry. (n.d.). Procedures for Safe Use of Pyrophoric Solids. Retrieved from [Link]

• GHS. (n.d.). GHS 11 (Rev.11) SDS Word 下载 CAS: 12165-69-4 Name: Diphosphorus trisulphide. Retrieved from [Link]

• Chemchart. (n.d.). Tetraphosphorus trisulfide (1314-85-8) - Chemical Safety, Models, Suppliers, Regulation, and Patents. Retrieved from [Link]

• Auburn University. (n.d.). Emergency and Spill Response Procedures. Retrieved from [Link]

• San Diego Fire-Rescue Department. (n.d.). Fire Extinguishers & Foam Agents. Retrieved from [Link]

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Technical Support Center: Managing the Hydrolysis of Tetraphosphorus Octasulfide Byproducts

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for handling phosphorus sulfide compounds. This guide provides in-depth technical information, troubleshooting advice, and validated protocols for managing the hydrolysis of tetraphosphorus octasulfide (P₄S₈) and its byproducts. As professionals in research and development, the safe and effective handling of reactive compounds is paramount. This document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring both safety and experimental integrity.

While this guide focuses on tetraphosphorus octasulfide (P₄S₈)[1][2][3][4], the principles and protocols discussed are broadly applicable to other common phosphorus sulfides, such as the commercially significant tetraphosphorus decasulfide (P₄S₁₀, also known as phosphorus pentasulfide)[5][6][7], which shares similar reactivity profiles.

The Core Challenge: Understanding P₄S₈ Hydrolysis

Tetraphosphorus octasulfide is a reactive inorganic compound used in the synthesis of various organosulfur compounds and specialty chemicals.[1] Its utility is matched by its significant reactivity, particularly towards nucleophiles like water. The central challenge in its use is preventing and managing its hydrolysis.

Contact with water, or even atmospheric moisture, initiates a rapid and exothermic decomposition reaction.[7][8] This hydrolysis is not a simple dissolution but a chemical transformation that yields hazardous byproducts. The overall, simplified reaction can be represented as:

P₄S₈ + 12 H₂O → 4 H₃PO₃ (Phosphorous Acid) + 8 H₂S (Hydrogen Sulfide)

In reality, the process is more complex, potentially forming a mixture of phosphorus- and sulfur-containing acids, including various thiophosphoric and phosphoric acids.[6][9][10] The two most critical byproducts to manage are hydrogen sulfide gas and the resulting acidic mixture.

• Hydrogen Sulfide (H₂S): A colorless, highly toxic, and flammable gas with a characteristic "rotten egg" odor.[5][6][11] A sinister characteristic of H₂S is that it causes olfactory fatigue at hazardous concentrations, meaning the ability to smell it disappears as the danger increases.[5]

• Phosphorus Acids: The formation of phosphorous and other phosphoric acids creates a corrosive and hazardous acidic environment that requires neutralization.[6][7]

The following diagram illustrates the fundamental hydrolysis pathway.

Caption: The hydrolysis pathway of P₄S₈ upon contact with water.

Safety First: The Cardinal Rules for Handling P₄S₈

Before addressing experimental troubleshooting, adherence to fundamental safety protocols is non-negotiable. The hazardous nature of P₄S₈ and its byproducts demands stringent controls.

• Work Under Inert Atmosphere: All manipulations of dry P₄S₈ should be conducted in a glovebox or under a stream of dry, inert gas (e.g., Argon, Nitrogen). This is the most effective way to prevent hydrolysis from atmospheric moisture.[11][12]

• Use Dry Glassware and Solvents: Ensure all glassware is oven-dried or flame-dried before use. Solvents must be rigorously dried using appropriate methods.

• Control Ignition Sources: H₂S gas is flammable and its generation can be accompanied by heat.[8] All ignition sources (sparks, open flames, hot surfaces) must be eliminated from the work area.[13] Use non-sparking tools and ensure electrical equipment is explosion-proof.[13][14]

• Personal Protective Equipment (PPE): A standard lab coat is insufficient. Required PPE includes:

  • Flame-resistant lab coat.

  • Tightly fitting safety goggles and a face shield.[15]

  • Appropriate chemical-resistant gloves (consult glove compatibility charts).

  • A properly fitted respirator may be necessary, especially outside of a fume hood or during spill cleanup.[11][13]

• Engineering Controls: Always handle P₄S₈ and conduct reactions within a certified chemical fume hood with a high airflow rate to capture any potential H₂S release.[14] H₂S detectors should be in place in laboratories where it is frequently used.

Frequently Asked Questions (FAQs)

Q1: I opened a container of P₄S₈ and noticed a strong rotten egg smell. What should I do?

This indicates that the material has already been exposed to moisture and is actively hydrolyzing to produce H₂S.[5][7] Immediately close the container, ensure it is tightly sealed, and place it in a functioning chemical fume hood. Inform your lab manager or safety officer. The material should be considered compromised and may need to be disposed of following hazardous waste protocols.[14]

Q2: Can I quench a P₄S₈ reaction with water?

Directly quenching a reaction mixture containing significant amounts of unreacted P₄S₈ with water is extremely dangerous.[8][13][15] The reaction is violently exothermic and will generate a large volume of toxic H₂S gas, potentially causing the vessel to over-pressurize and rupture. A multi-step, controlled quenching procedure using less reactive reagents first is required.[16][17]

Q3: My reaction solvent is turning cloudy or forming a solid precipitate. What is happening?

This could be due to inadvertent moisture contamination. The cloudiness may be from the formation of insoluble phosphorus acid byproducts. You must assess if the reaction can be salvaged or if it needs to be safely quenched and discarded.

Q4: How do I dispose of waste containing P₄S₈ or its byproducts?

Waste containing phosphorus sulfides is typically classified as a reactive hazardous waste.[14] It must be fully quenched and neutralized before disposal. The final aqueous waste should be checked for pH and disposed of in accordance with your institution's hazardous waste management guidelines. Never mix phosphorus sulfide waste with incompatible chemicals, especially oxidizers or strong acids.[13]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during an experiment involving P₄S₈.

Symptom / Observation	Probable Cause(s)	Recommended Action(s) & Scientific Rationale
Unexpectedly Rapid Reaction / Exotherm	1. Moisture Contamination: Trace water in reagents or solvent is catalyzing rapid hydrolysis.[7] 2. Incorrect Reagent Stoichiometry: An excess of a reactive partner.	1. Immediate Cooling: Place the reaction vessel in an ice/salt bath to control the exotherm.[16] 2. Verify Reagents: If safe, stop additions and re-verify calculations. 3. Causality: The exothermic nature of hydrolysis adds to the planned reaction's heat profile, leading to a potential runaway reaction. Cooling is critical to slow the kinetics.
Rotten Egg Odor During Reaction Workup	1. Incomplete Quenching: Unreacted P₄S₈ remains and is hydrolyzing during the aqueous workup phase. 2. Acidification of Sulfide Salts: The workup involves an acidic wash, which converts dissolved sulfide/bisulfide salts back into H₂S gas.	1. Return to Fume Hood: Conduct all workup steps in a high-performance fume hood. 2. Add Oxidizing Agent: Carefully add a solution of sodium hypochlorite (bleach) or hydrogen peroxide to the aqueous layer. This must be done cautiously in a basic solution (pH > 9) to oxidize H₂S and sulfide ions to non-volatile, less hazardous sulfate. 3. Causality: Oxidation converts S²⁻ to SO₄²⁻, a stable salt that will not evolve toxic gas upon pH change. The basic condition prevents the release of chlorine gas from bleach.
Formation of Gels or Intractable Solids	Polyphosphate Formation: Complex hydrolysis and condensation reactions can lead to the formation of polymeric phosphate and thiophosphate species.[9][10]	1. Dilution: Attempt to dilute the mixture with a compatible, dry, inert solvent. 2. Controlled Quench: If dilution fails, proceed with a full, careful quenching protocol (see Section 5.1). The solids may need to be dissolved via slow addition of a basic solution during the quench. 3. Causality: These complex structures form from the reactive phosphorus centers. Breaking them down often requires hydrolysis, which must be managed to control H₂S release.
Low Product Yield / Complex Mixture by NMR/LCMS	1. Reagent Degradation: The starting P₄S₈ was partially hydrolyzed before use. 2. Side Reactions: Hydrolysis byproducts are reacting with your starting materials or desired product.	1. Use Fresh Reagent: Always use P₄S₈ from a freshly opened, properly stored container. 2. Analytical Check: Consider analyzing the hydrolysis products in your crude mixture. Anion-exchange chromatography can identify phosphate species.[9][10] 3. Causality: H₂S and acidic byproducts are reactive species that can participate in unintended reaction pathways, lowering the yield of the target molecule.

Standard Operating Protocols

These protocols provide a framework for safe and effective management. Always adapt them to the specific scale and conditions of your experiment.

Protocol for Controlled Reaction Quenching

This procedure is designed to safely neutralize unreacted P₄S₈ in a reaction mixture. The core principle is a stepwise reduction in reactivity, moving from a mild alcohol to a basic aqueous solution.

Caption: A stepwise workflow for safely quenching P₄S₈ reactions.

Methodology:

• Preparation: Once the reaction is deemed complete by an appropriate analytical method (e.g., TLC, LCMS), cool the reaction vessel to 0 °C in an ice-water bath.[16] All subsequent steps must be performed in a fume hood.

• Step 1: Alcoholysis (Mild): Slowly add a less reactive alcohol, such as isopropanol, dropwise via an addition funnel. This begins to break down the P₄S₈ in a more controlled manner than water. Monitor for any gas evolution or temperature increase.

• Step 2: Alcoholysis (More Reactive): Once the initial reaction subsides, switch to a more reactive alcohol like methanol and add it dropwise.

• Step 3: Hydrolysis (Controlled): After the alcoholysis is complete, slowly add a cold (0-5 °C) aqueous solution of sodium hydroxide (1-2 M). The base will neutralize the acidic byproducts as they form, trapping H₂S as non-volatile sodium sulfide (Na₂S) in solution.

• Finalization: Allow the mixture to stir vigorously for at least one hour after the addition is complete, ensuring all solids are dissolved and the reaction is fully quenched.

• Verification: Before proceeding to workup, check the pH of the aqueous layer to ensure it is strongly basic (pH > 10). This confirms that the acidic byproducts have been neutralized.

Protocol for Small Spill Management

For spills of dry P₄S₈ powder (typically <5 grams) inside a fume hood.

• Alert & Isolate: Alert personnel in the immediate area. Do NOT use water.[13]

• Cover: Gently cover the spill with a dry, inert powder like sand, dry lime, or soda ash.[13][14] This smothers the powder and prevents it from becoming airborne. DO NOT dry sweep.[13]

• Collect: Using non-sparking tools (e.g., plastic or brass scraper), carefully collect the mixture into a clearly labeled, dry container designated for hazardous waste.[14][15]

• Decontaminate: Wipe the spill area with a cloth dampened with a hydrocarbon solvent (like hexane), followed by a cloth dampened with isopropanol, and finally a cloth with soap and water. All cleaning materials must be treated as hazardous waste.

• Dispose: The collected spill material must be disposed of through your institution's hazardous waste program.[14] Label the container clearly as "Reactive Solid: Phosphorus Sulfide Spill Debris."

References

• National Institutes of Health (NIH). (n.d.). Phosphorus sulfide (P2S5) | P4S10 | CID 14817. PubChem. Retrieved from [Link]

• Chemtrade Logistics. (n.d.). Phosphorus Pentasulfide. Retrieved from [Link]

• Haz-Map. (n.d.). Phosphorus pentasulfide. Hazardous Agents. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Phosphorus Pentasulfide. Retrieved from [Link]

• Nickless, G., Pollard, F. H., & Rogers, D. E. (1967). Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1721-1726. DOI: 10.1039/J19670001721. Retrieved from [Link]

• Scribd. (n.d.). Phosphorus Pentasulfide. Retrieved from [Link]

• Wikipedia. (n.d.). Phosphorus pentasulfide. Retrieved from [Link]

• SciSpace. (n.d.). Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide (1966). Retrieved from [Link]

• NEI Corporation. (2019). Safety Data Sheet - Phosphorus Sulfide. Retrieved from [Link]

• Frontier, A. (2026). How To Run A Reaction: The Quench. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Brainly. (2019, April 22). What is the chemical formula of tetraphosphorus octasulfide?. Retrieved from [Link]

• Brainly. (2019, March 19). Write the chemical formula of tetraphosphorus octasulfide. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Tetraphosphorus octasulfide | P4S8 | CID 142145. PubChem. Retrieved from [Link]

• Brainly. (2023, March 16). Drag the tiles to the correct locations. Not all tiles will be used. Write the chemical formula of tetraphosphorus octasulfide. Retrieved from [Link]

• Reddit. (2024, April 9). Quenching guide. r/Chempros. Retrieved from [Link]

• Edge Analytical. (n.d.). 4500-P Phosphorus. Retrieved from [Link]

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Technical Support Center: Purification of Crude Tetraphosphorus Octasulfide (P₄S₈)

Welcome to the technical support guide for the purification of crude tetraphosphorus octasulfide (P₄S₈). This resource is designed for researchers, scientists, and drug development professionals who require high-purity P₄S₈ for their experimental work. The following question-and-answer guide provides in-depth protocols, troubleshooting advice, and the scientific rationale behind the recommended procedures.

Section 1: Fundamentals and Critical Safety Precautions

Q1: What are the common impurities in crude tetraphosphorus octasulfide (P₄S₈) and why is purification essential?

Crude P₄S₈, typically synthesized from elemental phosphorus and sulfur, often contains a mixture of unreacted starting materials and other phosphorus sulfide species. The purity of P₄S₈ is critical as impurities can lead to unpredictable reactivity, low yields of desired products, or the formation of entirely different molecules in subsequent reactions.

Common Impurities Include:

• Other Phosphorus Sulfides: The reaction between phosphorus and sulfur can produce a thermodynamic mixture of compounds. The most common cage-like phosphorus sulfide impurities are Tetraphosphorus heptasulfide (P₄S₇), Tetraphosphorus nonasulfide (P₄S₉), and Tetraphosphorus decasulfide (P₄S₁₀).[1]

• Elemental Sulfur (S₈): An excess of sulfur is often used in the synthesis, leading to its presence in the crude product.

• Oxidation and Hydrolysis Products: Phosphorus sulfides are highly sensitive to moisture and air. Exposure can lead to the formation of various phosphorus oxysulfides and, upon reaction with water, the release of highly toxic hydrogen sulfide (H₂S) gas, which is responsible for the characteristic "rotten-egg" smell of impure samples.[2]

Purification is necessary to remove these contaminants, ensuring reproducible and high-yielding chemical transformations.

Q2: What are the mandatory safety precautions for handling P₄S₈ and the solvents used in its purification?

Handling tetraphosphorus octasulfide and the associated solvents requires strict adherence to safety protocols due to their inherent hazards.

Core Safety Requirements:

• Work in an Inert Atmosphere: P₄S₈ is moisture-sensitive. All manipulations should be performed under a dry, inert atmosphere (e.g., in a nitrogen or argon-filled glovebox) to prevent hydrolysis.[2]

• Avoid Water and Protic Solvents: Contact with water results in the evolution of flammable and highly toxic hydrogen sulfide (H₂S) gas and corrosive phosphoric acid.[2] Ensure all glassware is rigorously dried before use.

• Use Appropriate Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical splash goggles at all times.[3]

• Handle Solvents in a Fume Hood: The primary solvent for recrystallization, carbon disulfide (CS₂), is extremely volatile, flammable, and neurotoxic.[4][5] All operations involving CS₂ must be conducted within a certified chemical fume hood. Toluene is also flammable and should be handled with care.

• Fire Safety: Keep a Class B (or ABC) fire extinguisher nearby. Carbon disulfide has a very low autoignition temperature (102 °C), meaning it can be ignited by hot surfaces like a hotplate.[5] Always use a steam bath or a spark-proof heating mantle for heating.

Section 2: Purification Methodologies

Q3: What are the most effective methods for purifying crude P₄S₈?

The two most effective and commonly cited methods for purifying phosphorus sulfides are Recrystallization and Vacuum Sublimation . The choice depends on the nature of the impurities and the scale of the purification.

• Recrystallization is excellent for removing both more soluble and less soluble impurities. Carbon disulfide (CS₂) is a highly effective solvent for most phosphorus sulfides.[6] A preliminary wash with a different solvent, like toluene, can be used to remove specific impurities such as elemental sulfur.[7]

• Vacuum Sublimation is a powerful technique for separating P₄S₈ from non-volatile impurities.[8][9] It works by heating the solid under reduced pressure, causing it to transition directly into a gas, which then crystallizes on a cold surface, leaving impurities behind.[9]

Recrystallization Guide

Q4: What is the detailed, step-by-step protocol for the recrystallization of P₄S₈?

This two-part protocol first uses a toluene wash to remove elemental sulfur, followed by recrystallization from carbon disulfide to remove other phosphorus sulfide impurities.

• Rationale: Elemental sulfur has a significantly higher solubility in hot toluene than most phosphorus sulfides.[7][10] This step selectively removes the bulk of unreacted sulfur.

Protocol:

• Place the crude P₄S₈ powder in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Under an inert atmosphere, add dry toluene (approximately 5-10 mL per gram of crude material).

• Heat the mixture to a gentle reflux with stirring for 30-60 minutes. The P₄S₈ should remain largely undissolved.

• Allow the mixture to cool slightly, then filter the solid P₄S₈ while still warm using a Büchner funnel.

• Wash the collected solid with a small amount of fresh, dry toluene.

• Dry the resulting powder under vacuum to remove all residual toluene.

• Rationale: P₄S₈, like other phosphorus sulfides, is soluble in hot CS₂ and less soluble at cold temperatures.[1][11] This allows for the separation from impurities that have different solubility profiles.

Protocol:

• CRITICAL: Perform all subsequent steps in a certified chemical fume hood under an inert atmosphere.

• Transfer the toluene-washed P₄S₈ to a clean, dry Erlenmeyer flask with a stir bar.

• Add a minimal amount of dry CS₂ and gently heat the mixture on a steam bath (or in a warm water bath <46°C) with stirring.

• Continue to add CS₂ dropwise until the P₄S₈ just dissolves. Adding excess solvent will reduce the final yield.

• If insoluble impurities are visible, perform a hot filtration through a pre-warmed filter funnel containing a small plug of glass wool.

• Allow the clear, hot solution to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least one hour to maximize crystal precipitation.

• Collect the purified crystals by vacuum filtration. Wash them with a small amount of ice-cold, dry CS₂.

• Carefully transfer the crystals to a clean flask and dry thoroughly under high vacuum to remove all traces of CS₂.

Experimental Workflow: Recrystallization of P₄S₈

A two-stage purification workflow for crude P₄S₈.

Vacuum Sublimation Guide

Q5: When is vacuum sublimation preferred and what is the general procedure?

Vacuum sublimation is an excellent choice when the primary impurities are non-volatile solids. It is a solvent-free method, which can be an advantage for preventing solvent incorporation into the crystal lattice.[9]

General Protocol for Vacuum Sublimation:

• Ensure the crude P₄S₈ is completely dry and free of solvent.[8]

• Place the crude material in the bottom of a sublimation apparatus.

• Assemble the apparatus with a cold finger condenser and lightly grease the joints.

• Connect the apparatus to a high-vacuum line and evacuate the system. A good vacuum (<1 mmHg) is essential for sublimation at a lower temperature.[9]

• Once a stable vacuum is achieved, begin circulating coolant (e.g., cold water or a dry ice/acetone mixture) through the cold finger.

• Gently and slowly heat the bottom of the apparatus using a heating mantle or oil bath.

• Observe the apparatus closely. The optimal temperature is the point at which crystals begin to form on the cold finger without the sample melting in the bottom of the flask.[5]

• Continue the sublimation until a sufficient amount of pure material has collected on the cold finger.

• Turn off the heat and allow the apparatus to cool completely to room temperature before venting the system.

• Carefully vent the apparatus with a dry, inert gas (N₂ or Ar).

• Disassemble the apparatus and scrape the pure, crystalline P₄S₈ from the cold finger. All collection should be done in an inert atmosphere.

Section 3: Troubleshooting and Purity Analysis

Q6: During recrystallization, my compound "oiled out" instead of forming crystals. What should I do?

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid layer instead of solid crystals.

Causes and Solutions:

• Solution is too concentrated: The solubility limit was exceeded at a temperature above the compound's melting point. Solution: Add a small amount of additional hot solvent until the oil redissolves, then allow it to cool more slowly.[12]

• Cooling is too rapid: Fast cooling doesn't give the molecules time to orient into a crystal lattice. Solution: Reheat the solution to redissolve the material and allow it to cool at a much slower rate. Insulating the flask can help.

• Insoluble Impurities: Certain impurities can inhibit crystallization. Solution: Ensure the hot solution is filtered to remove any particulate matter before cooling.

Q7: I've followed the cooling procedure, but no crystals have formed. How can I induce crystallization?

If a solution is supersaturated but crystals haven't formed, nucleation needs to be induced.

Techniques to Induce Crystallization:

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections on the glass provide a surface for crystal nucleation.

• Seed Crystals: If you have a small crystal of pure P₄S₈, add it to the supersaturated solution. The seed crystal will act as a template for further crystal growth.

• Flash Freeze: Briefly cool a small portion of the solution in a dry ice/acetone bath to force solid formation. The resulting solid can then be used to seed the main solution.

Q8: How can I verify the purity of my final P₄S₈ product?

A combination of techniques should be used to confirm the purity of the final product.

Technique	Purpose	Expected Result for Pure P₄S₈
Melting Point	Assess purity and identity.	A sharp, defined melting point. Impurities typically broaden and depress the melting point range. The literature value for the melting point of related phosphorus sulfides varies, but a sharp range is indicative of high purity.[13]
³¹P NMR Spectroscopy	Identify phosphorus-containing species.	The definitive method. A pure sample of P₄S₈ should show a clean spectrum with specific chemical shifts. The absence of signals corresponding to impurities like P₄S₇, P₄S₉, or P₄S₁₀ confirms purity. While a specific reference spectrum for P₄S₈ is not widely published, the spectra of common impurities are known, allowing for their identification and exclusion.[2]
Elemental Analysis	Confirm elemental composition.	The experimentally determined percentages of phosphorus and sulfur should match the theoretical values for the P₄S₈ formula.

• Note on ³¹P NMR: The chemical shift range for phosphorus sulfides is wide. For reference, the isotropic chemical shifts for P₄S₁₀ are around -5 ppm and 50 ppm, while for α-P₄S₇ they are approximately -100, 70, and 100 ppm. The absence of these and other signals is a strong indicator of successful purification.

References

• PubChem. (n.d.). Phosphorus sulfide (P2S5). National Center for Biotechnology Information. Retrieved from [Link]

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• WebElements. (n.d.). Tetraphosphorus tetrasulphide. Retrieved from [Link]

• Chemeurope.com. (n.d.). Phosphorus sesquisulfide. Retrieved from [Link]

• Eckert, H., Liang, C. S., & Stucky, G. D. (1988). 31P MAS-NMR of Crystalline Phosphorous Sulfides. Correlation of 31p Chemical Shielding Tensors with Local Environments.
• U.S. National Library of Medicine. (n.d.). Safety Data Sheet - Tetraphosphorus decasulfide.
• Eckert, H., et al. (1989). Phosphorus-31 magic angle spinning NMR of crystalline phosphorus sulfides. The Journal of Physical Chemistry, 93(1), 452-456.

• Wikipedia. (2023). Carbon disulfide. Retrieved from [Link]

• University of Cambridge, Department of Chemistry. (n.d.). Sublimation. Retrieved from [Link]

• Harris, R. K., et al. (1989). Solid-state Phosphorus-31 Nuclear Magnetic Resonance Spectroscopy of Phosphorus Sulphides. Journal of the Chemical Society, Dalton Transactions, (4), 809-813.

• Akulov, A. (2022, April 11). How to perform a vacuum sublimation | Quick guide [Video]. YouTube. Retrieved from [Link]

• Sciencemadness Wiki. (2022, October 16). Carbon disulfide. Retrieved from [Link]

• Adesis, Inc. (2021, May 27). Sublimation: Isolating the Purest Chemical Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 6.3B: Step-by-Step Procedures for Sublimation in the Laboratory. Retrieved from [Link]

• PubChem. (n.d.). Tetraphosphorus octasulfide. National Center for Biotechnology Information. Retrieved from [Link]

• Quora. (2024, February 6). How do I recrystallize and separate the substance I synthesized in toluene but is oily? Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.).
• MDPI. (2022). Enhanced Separation of Sulfur and Metals from Polymetallic Sulfur Slag through Recrystallizing Regulation of Sulfur Crystals. Minerals, 12(5), 598.

• CALCULLA. (n.d.). Table of melting points of substances. Retrieved from [Link]

• Ramsey, K. (2023, March 8). Recrystallization of Sulfur from Toluene in RamZland! [Video]. YouTube. Retrieved from [Link]

• Sciencemadness Discussion Board. (2005, May 14). Hot toluene: a great solvent for sulfur. Retrieved from [Link]

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• 3. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 4. Carbon disulfide - Wikipedia [en.wikipedia.org]
• 5. Carbon disulfide - Sciencemadness Wiki [sciencemadness.org]
• 6. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. ntrs.nasa.gov [ntrs.nasa.gov]
• 8. spectrabase.com [spectrabase.com]
• 9. researchgate.net [researchgate.net]
• 10. Tetraphosphorus octasulfide | P4S8 | CID 142145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. WebElements Periodic Table » Phosphorus » tetraphosphorus tetrasulphide [webelements.co.uk]
• 13. Phosphorus sulfide (P2S5) | P4S10 | CID 14817 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification and Analysis of Tetraphosphorus Octasulfide (P₄S₈)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with tetraphosphorus octasulfide (P₄S₈). This guide provides in-depth technical information and practical troubleshooting advice for the identification and removal of impurities in P₄S₈, ensuring the high purity required for your research and development applications.

Introduction: The Critical Need for High-Purity P₄S₈

Tetraphosphorus octasulfide (P₄S₈) is a key building block in the synthesis of a wide array of organophosphorus compounds, including novel therapeutic agents. The purity of P₄S₈ is paramount, as the presence of even minor impurities can significantly impact the outcome of subsequent reactions, leading to the formation of undesired byproducts, reduced yields, and complications in downstream processing and biological testing. This guide is designed to equip you with the knowledge and practical protocols to effectively purify and analyze your P₄S₈ samples.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues and questions encountered during the purification and analysis of P₄S₈.

Impurity Identification

Q1: What are the most common impurities in crude P₄S₈?

The synthesis of P₄S₈ from elemental phosphorus and sulfur can lead to the formation of a mixture of phosphorus sulfides. The most common impurities are other phosphorus sulfide cage molecules, such as tetraphosphorus heptasulfide (P₄S₇) and tetraphosphorus decasulfide (P₄S₁₀). Unreacted elemental sulfur can also be a significant impurity. The presence and ratio of these impurities depend on the specific reaction conditions, including stoichiometry, temperature, and reaction time.

Q2: How can I identify the presence of these impurities in my sample?

³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and direct method for identifying and quantifying phosphorus-containing impurities in your P₄S₈ sample. Each phosphorus sulfide has a characteristic chemical shift in the ³¹P NMR spectrum, allowing for unambiguous identification. High-Performance Liquid Chromatography (HPLC) can also be employed, particularly for the detection of non-phosphorus impurities like elemental sulfur.

Purification Challenges

Q3: My recrystallization of P₄S₈ resulted in a low yield. What are the likely causes?

Low recovery during recrystallization can be attributed to several factors:

• Inappropriate Solvent Choice: The ideal solvent should dissolve P₄S₈ well at elevated temperatures but poorly at low temperatures.

• Using an Excessive Amount of Solvent: Using more solvent than necessary to dissolve the crude product will result in a significant portion of the P₄S₈ remaining in the mother liquor upon cooling.

• Cooling the Solution Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals and trap impurities within the crystal lattice. Gradual cooling is crucial for obtaining large, high-purity crystals.

• Premature Filtration: Filtering the crystals before crystallization is complete will result in a loss of product.

Q4: After sublimation, my P₄S₈ is still not pure. What went wrong?

Sublimation is effective for separating volatile compounds from non-volatile impurities. However, if your impurities have similar vapor pressures to P₄S₈, they may co-sublime. This can be the case with other phosphorus sulfides. To improve separation, you can try:

• Fractional Sublimation: Carefully controlling the temperature and vacuum can allow for the selective sublimation of different components based on their boiling points.

• Multiple Sublimations: Repeating the sublimation process can further enhance purity.

Q5: I observe an oily precipitate during recrystallization instead of crystals. How can I resolve this?

"Oiling out" occurs when the solute is insoluble in the solvent at the boiling point, or when the boiling point of the solvent is higher than the melting point of the solute. To address this, you can:

• Use a Lower-Boiling Solvent: Select a solvent with a boiling point below the melting point of P₄S₈.

• Employ a Solvent/Anti-solvent System: Dissolve the crude P₄S₈ in a good solvent at room temperature, and then slowly add an anti-solvent (in which P₄S₈ is insoluble) until the solution becomes turbid. Gentle warming to redissolve, followed by slow cooling, can promote crystallization.

Analytical Techniques for Purity Assessment

Accurate assessment of P₄S₈ purity is crucial. The following table summarizes the recommended analytical techniques:

Technique	Purpose	Key Considerations
³¹P NMR Spectroscopy	Identification and quantification of phosphorus-containing impurities (e.g., P₄S₇, P₄S₁₀).	Provides structural information and relative ratios of different phosphorus species.
High-Performance Liquid Chromatography (HPLC)	Detection and quantification of non-phosphorus impurities, particularly elemental sulfur.	Requires a suitable column and mobile phase for separation. UV detection is common for sulfur.[1]
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification of volatile impurities.	Sample must be volatile and thermally stable.
Melting Point Analysis	A rapid, qualitative assessment of purity.	Pure compounds have a sharp melting point range. Impurities typically broaden and depress the melting point.

Experimental Protocols

The following are detailed, step-by-step methodologies for the purification of P₄S₈.

Protocol 1: Recrystallization from Carbon Disulfide

Causality: Carbon disulfide (CS₂) is an effective solvent for recrystallizing phosphorus sulfides because it exhibits a significant temperature-dependent solubility for these compounds and is relatively inert.[2]

Workflow Diagram:

Caption: Recrystallization workflow for P₄S₈.

Step-by-Step Procedure:

• Dissolution: In a well-ventilated fume hood, carefully add crude P₄S₈ to a flask containing a minimal amount of boiling carbon disulfide. Stir or swirl the flask to facilitate dissolution. Add more CS₂ in small portions only if necessary to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should be observed as the solution cools.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold carbon disulfide to remove any residual soluble impurities.

• Drying: Transfer the purified crystals to a clean, dry container and dry them thoroughly under vacuum to remove all traces of the solvent.

Protocol 2: Vacuum Sublimation

Causality: Sublimation is a purification technique that relies on the direct transition of a substance from a solid to a gas phase, followed by condensation back to a solid.[3] This method is particularly effective for separating P₄S₈ from non-volatile impurities. Applying a vacuum lowers the sublimation temperature, which can prevent thermal decomposition of the product.[3]

Workflow Diagram:

Caption: Vacuum sublimation workflow for P₄S₈.

Step-by-Step Procedure:

• Loading: Place the crude P₄S₈ into the bottom of a clean, dry sublimation apparatus.

• Assembly and Evacuation: Assemble the apparatus, ensuring all joints are properly sealed. Attach the apparatus to a vacuum pump and evacuate the system to a low pressure (typically <0.1 mmHg).

• Heating and Cooling: Begin circulating a coolant (e.g., cold water) through the cold finger. Gently heat the bottom of the sublimation apparatus using a heating mantle or oil bath. The temperature should be carefully controlled to induce sublimation without melting or decomposition.

• Sublimation: As the P₄S₈ sublimes, it will deposit as a pure solid on the cold finger. Continue the process until a sufficient amount of product has collected or until no more sublimation is observed.

• Cooling and Collection: Turn off the heat and allow the apparatus to cool completely to room temperature while still under vacuum. Once cool, slowly and carefully vent the system to atmospheric pressure.

• Harvesting: Disassemble the apparatus and carefully scrape the purified P₄S₈ from the cold finger onto a clean, dry surface.

References

• Determination of Elemental Sulfur in Phosphorus Pentasulfide. 1. A New Approach Using Reverse-Phase UHPLC and HPLC. ACS Figshare. [Link]

• Determination of Elemental Sulfur in Phosphorus Pentasulfide. 1. A New Approach Using Reverse-Phase UHPLC and HPLC. ResearchGate. [Link]

• Crystallization of the material from carbon disulfide or hexane gave a purer product, m. p. 89-89.5°. ElectronicsAndBooks. [Link]

• Enhanced detection of sulphur and phosphorous-containing compounds in HPLC-ICP MS using chemical resolution via hexapole-based reaction with oxygen. ResearchGate. [Link]

• Purification By Sublimation. Innovation.world. [Link]

Sources

• 1. Item - Determination of Elemental Sulfur in Phosphorus Pentasulfide. 1. A New Approach Using Reverse-Phase UHPLC and HPLC - American Chemical Society - Figshare [acs.figshare.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. innovation.world [innovation.world]

Technical Support Center: Optimizing Thionation Reactions with Phosphorus Pentasulfide (P₄S₁₀)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for thionation reactions using phosphorus pentasulfide (P₄S₁₀). This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of converting carbonyl compounds into their thiocarbonyl analogues. We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about thionation with P₄S₁₀, providing the foundational knowledge needed for successful experimentation.

Q1: What is P₄S₁₀, and what is the active species in the thionation reaction?

A1: Phosphorus pentasulfide, more accurately called tetraphosphorus decasulfide (P₄S₁₀), is a yellow, crystalline solid used to convert oxygen-containing functional groups, primarily carbonyls (C=O), into their sulfur counterparts (C=S).[1] While we write the formula as P₄S₁₀, it is widely believed that in solution, especially when heated in solvents, it dissociates into the more reactive monomeric species, P₂S₅.[1][2] This monomer is the primary electrophilic agent that interacts with the carbonyl oxygen.

Q2: My bottle of P₄S₁₀ is a greenish-gray solid with a strong odor. Is it still usable?

A2: Commercial P₄S₁₀ often contains impurities, which can give it a greenish-gray appearance and a characteristic "rotten egg" smell due to the slow hydrolysis that produces hydrogen sulfide (H₂S).[1][3] These impurities can significantly impact reaction outcomes, leading to lower yields or even entirely different products.[3] For sensitive substrates or reactions requiring high purity, purification of P₄S₁₀ through methods like soxhlet extraction with carbon disulfide or newer, simpler water-based washing procedures may be necessary.[3] However, for many standard applications, using the reagent as-is with optimized conditions is often sufficient. Using P₄S₁₀ in complex with pyridine can also yield cleaner reactions, as the complex formation and isolation process removes many of the impurities inherent in the commercial reagent.[4][5]

Q3: How do I determine the correct stoichiometry for my reaction? How much P₄S₁₀ should I use?

A3: The stoichiometry is highly dependent on the substrate. The theoretical reaction is: 4 R₂C=O + P₄S₁₀ → 4 R₂C=S + P₄O₁₀. This suggests a 1:4 molar ratio of P₄S₁₀ to the carbonyl compound. However, in practice, this is rarely the case. P₄S₁₀ has poor solubility in many organic solvents, and its reactivity can be sluggish.[6][7]

A general starting point for substrates like esters is to use 0.25 to 0.33 molar equivalents of P₄S₁₀ per mole of the carbonyl compound.[8][9] Using less than 0.2 equivalents often results in incomplete conversion, while using significantly more does not substantially increase the yield and complicates purification.[8][9] Empirical optimization for your specific substrate is always recommended.

Q4: What is the role of additives like hexamethyldisiloxane (HMDO) or pyridine?

A4: Additives are crucial for optimizing P₄S₁₀ reactions by improving yields, simplifying purification, and enabling milder conditions.

• Hexamethyldisiloxane (HMDO): This is the most common and effective additive. The combination of P₄S₁₀/HMDO is often referred to as Curphey's Reagent.[10] HMDO does not react directly with P₄S₁₀. Instead, it is believed to react with the phosphorus-oxygen byproducts (polythiophosphates) formed during the reaction.[2][11] This converts the hard-to-remove, often polar, phosphorus byproducts into non-polar, volatile, and easily separable trimethylsilylated phosphates.[2] This dramatically simplifies the workup, often allowing for purification by simple filtration or a hydrolytic wash instead of column chromatography.[8][9][12]

• Pyridine: P₄S₁₀ reacts with pyridine to form a storable, crystalline complex (P₂S₅·Py₂).[4][6] This complex is often more soluble and selective than P₄S₁₀ alone.[4] It provides cleaner thionation products because the preparation of the complex removes impurities.[4][5] This reagent, known as Bergman's Reagent, is particularly effective at higher temperatures where other reagents like Lawesson's might decompose.[4][5]

• Alumina (Al₂O₃): Using P₄S₁₀ on a solid support like alumina can also simplify reactions. The alumina scavenges the yield-lowering byproducts, anchoring them to the solid support.[2] This allows for product isolation via simple filtration, avoiding a complex aqueous workup.[2][11]

Q5: Which solvent should I choose?

A5: Solvent choice is critical and depends on the substrate's solubility and the required reaction temperature. Common choices include:

• High-Boiling Aromatic Solvents: Toluene, benzene, and xylene are frequently used to ensure the reaction mixture reaches the high temperatures often needed for thionation.[1][13]

• Ethers: Dioxane and tetrahydrofuran (THF) are also common, with THF being suitable for room temperature thionation of more reactive substrates like amides.[2][13]

• Other Solvents: Acetonitrile and carbon disulfide are also effective for certain applications.[1][13] Hexamethyldisiloxane (HMDO) can itself serve as an effective solvent in some cases.[1] When using additives like the P₄S₁₀-pyridine complex, solvents like acetonitrile or even dimethyl sulfone (for high-temperature reactions) are highly effective.[4]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during thionation with P₄S₁₀.

Problem 1: Low or No Product Yield / Incomplete Reaction

Possible Cause	Underlying Rationale & Explanation	Recommended Solution
Impure P₄S₁₀ Reagent	As discussed in the FAQ, commercial P₄S₁₀ can contain significant impurities that are unreactive or inhibitory.[3] This is a very common cause of failure.	1. Use an Additive: The use of P₄S₁₀/HMDO or the P₄S₁₀-pyridine complex often overcomes issues with reagent purity.[4][9] 2. Purify the Reagent: If additives are not an option, consider purifying the P₄S₁₀ before use.[3]
Poor Reagent Solubility	P₄S₁₀ is poorly soluble in many common organic solvents, limiting the concentration of the active P₂S₅ species in solution and slowing the reaction rate.[6][7]	1. Increase Temperature: Refluxing in a higher-boiling solvent (e.g., switching from toluene to xylene) can increase both solubility and reaction rate.[8] 2. Use a More Solubilizing System: The P₄S₁₀-pyridine complex exhibits better solubility in solvents like acetonitrile.[4]
Insufficient Temperature or Time	Thionation is often a thermally demanding process. If the activation energy is not met, the reaction will not proceed or will be extremely slow.	1. Monitor the Reaction: Use TLC or HPLC to track the consumption of starting material. A useful visual cue is that the reaction is often near completion shortly after all the solid P₄S₁₀ has dissolved.[8] 2. Increase Temperature/Time: Gradually increase the reflux temperature or extend the reaction time. For sensitive substrates, consider microwave-assisted synthesis to reduce time and thermal degradation.[2]
Incorrect Stoichiometry	Using too little P₄S₁₀ will naturally lead to incomplete conversion.	Review the stoichiometry. For esters and ketones, a starting point of 0.25-0.33 equivalents of P₄S₁₀ is recommended.[8][9] Perform a small-scale optimization to find the ideal ratio for your substrate.

Problem 2: Complex Product Mixture & Side Reactions

Possible Cause	Underlying Rationale & Explanation	Recommended Solution
Substrate Degradation	The high temperatures required for thionation can degrade sensitive substrates, especially those with multiple functional groups or unstable stereocenters.	1. Lower the Temperature: Attempt the reaction in a lower-boiling solvent (e.g., toluene instead of xylene).[8] 2. Use a More Reactive Reagent System: The P₄S₁₀/HMDO combination often allows for reactions to proceed under milder conditions or in shorter times, minimizing degradation.[9] Microwave irradiation can also be beneficial by drastically shortening reaction times.
Reaction with Other Functional Groups	P₄S₁₀ is a powerful reagent and can react with other functional groups besides the target carbonyl.	1. Protecting Groups: If possible, protect other sensitive functional groups in your molecule before attempting thionation. 2. Increase Selectivity: The P₄S₁₀-pyridine complex has been shown to be exceptionally selective in some cases.[4][5]

Problem 3: Difficult Product Purification

Possible Cause	Underlying Rationale & Explanation	Recommended Solution
Phosphorus Byproducts	The reaction generates phosphorus-oxygen species (P₄O₁₀ and related polyphosphates/thiophosphates) which are often polar, gummy, or insoluble, making chromatographic separation difficult.	1. Use P₄S₁₀/HMDO: This is the most effective solution. HMDO converts these byproducts into easily removable silylated species, allowing for a simple hydrolytic workup or filtration.[8][9][12] 2. Use P₄S₁₀/Al₂O₃: The solid alumina support adsorbs the byproducts, which can then be removed by simple filtration of the reaction mixture.[2]
Product Precipitation	In some cases, the desired thiocarbonyl product may precipitate out of the reaction mixture along with byproducts.	This can be an advantage. For certain substrates, the product precipitates while side products remain in solution (e.g., in toluene). The crude product can be isolated by filtration and then subjected to a purifying wash or recrystallization.[6][7]

Section 3: Visual Guides & Workflows

Diagram 1: General Troubleshooting Workflow for P₄S₁₀ Thionation

A logical flow for diagnosing and solving common reaction issues.

Diagram 2: The Role of HMDO in Simplifying Workup

Illustrates how HMDO intercepts problematic byproducts.

Section 4: Optimized Protocols & Data

Protocol 1: General Thionation of an Ester using P₄S₁₀/HMDO

This protocol is adapted from the work of Curphey and is broadly applicable to esters and lactones.[8][9]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the ester (1.0 eq).

• Reagents: Add the solvent (e.g., toluene or xylene), P₄S₁₀ (0.25 - 0.33 eq), and HMDO (5 moles per mole of P₄S₁₀, which is approx. 1.25 - 1.65 eq relative to the ester).

• Reaction: Heat the mixture to reflux. Monitor the reaction by TLC or HPLC. The reaction is typically complete within a few hours, often shortly after the solid P₄S₁₀ has fully dissolved.[8]

• Workup: Cool the reaction mixture to room temperature. The workup can often be as simple as filtering the mixture through a pad of silica gel to remove baseline impurities, followed by evaporation of the solvent.[8][12] Alternatively, an aqueous workup can be performed.

• Purification: The crude product is often significantly cleaner than without HMDO and may be purified by recrystallization or flash chromatography if necessary.

Protocol 2: Microwave-Assisted Thionation

Microwave irradiation can dramatically accelerate thionation, often leading to higher yields and cleaner products in minutes instead of hours.[14]

• Setup: In a microwave reaction vessel, thoroughly mix the substrate (1.0 eq), P₄S₁₀ (0.8 eq), and HMDO (1.5 eq). Note: This is a solvent-free example; solvent can also be used.

• Irradiation: Expose the mixture to microwave irradiation (e.g., 900W) with intermittent heating and mixing (e.g., 30 seconds of irradiation followed by 10 seconds of shaking) to avoid localized overheating.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed. Total reaction times are often in the range of 4-10 minutes.

• Workup & Purification: Extract the final mixture with a suitable solvent and purify as required.

Table 1: Stoichiometry & Condition Guidelines

Substrate Class	P₄S₁₀ (eq)	Additive (eq)	Typical Solvent	Temperature	Notes
Esters / Lactones	0.25 - 0.33	HMDO (1.25 - 1.65)	Toluene, Xylene	Reflux	HMDO is highly recommended for clean conversion and easy workup.[8][9]
Amides / Lactams	0.25 - 0.5	HMDO or Pyridine	THF, Dichloromethane	RT to Reflux	Amides are generally more reactive than esters. Thionation can sometimes be achieved at room temperature.[2]
Ketones	0.25 - 0.5	HMDO	Benzene, Dioxane	Reflux	Yields are generally good; the P₄S₁₀/HMDO system is very effective.[12]
Sensitive Substrates	0.5 - 0.8	HMDO / Pyridine	Acetonitrile, Dioxane	MW (110°C) or 60-80°C	Microwave assistance or the use of a more selective reagent like the P₄S₁₀-pyridine complex is advised.[4]

References

• Wikipedia. Phosphorus pentasulfide. [Link]

• Curphey, T. J. (2002). Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. The Journal of Organic Chemistry, 67(18), 6461–6473. [Link]

• Google Patents.

• Al-Shuaeeb, R. A. A., et al. (2018). A purification-free method for the synthesis of thiazolium salts using P2S5-Py2 complex or P4S10. Canadian Journal of Chemistry. [Link]

• Bergman, J., Pettersson, B., Hasimbegovic, V., & Svensson, P. H. (2011). Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. The Journal of Organic Chemistry, 76(6), 1546–1553. [Link]

• PubMed. Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. [Link]

• ACS Publications. Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. [Link]

• Canadian Science Publishing. A purification-free method for the synthesis of thiazolium salts using P2S5-Py2 complex or P4S10. [Link]

• Lu Le Laboratory. Preparation of Phosphorus Pentasulfide - A Thionation Reagent. [Link]

• Gucma, M., & Golebiewski, W. M. (2018). Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives. Molecules, 23(11), 2821. [Link]

• ElectronicsAndBooks. Thionation of phosphoramidodichloridates and phosphoramidate diesters using phosphorus pentasulfide and hexamethyldisiloxane under microwave irradiation. Part 1. [Link]

• Ozturk, T., Ertas, E., & Mert, O. (2010). A Berzelius Reagent, Phosphorus Decasulfide (P4S10), in Organic Syntheses. Chemical Reviews, 110(6), 3419–3478. [Link]

• R Discovery. Thionations Using a P4S10−Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. [Link]

• ResearchGate. Thionation with the Reagent Combination of Phosphorus Pentasulfide and Hexamethyldisiloxane. [Link]

• ResearchGate. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone | Request PDF. [Link]

• ResearchGate. Thionation of esters and lactones with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. [Link]

• ResearchGate. Thionation of 1a-e with P4S10/HMDO under the microwave irradiation. [Link]

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• 1. Phosphorus pentasulfide - Wikipedia [en.wikipedia.org]
• 2. Towards Symmetric Thioamides: Microwave-Aided Synthesis of Terephthalic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. EP3148929A1 - Purification of phosphorus decasulfide (p4s10) - Google Patents [patents.google.com]
• 4. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. harvest.usask.ca [harvest.usask.ca]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. audreyli.com [audreyli.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 14. researchgate.net [researchgate.net]

preventing decomposition of tetraphosphorus octasulfide in solution

Technical Support Center: Stabilizing Phosphorus Sulfide Solutions

A Senior Application Scientist's Guide to Preventing Decomposition of Tetraphosphorus Sulfides in Solution

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with phosphorus sulfides. While your query specified tetraphosphorus octasulfide (P₄S₈), this is a less common member of the phosphorus sulfide family. The principles and protocols outlined here are broadly applicable to the entire P₄Sₙ family (where n can be 3, 5, 7, 9, 10, etc.), which are known for their reactivity and sensitivity. The most common and commercially significant members are tetraphosphorus trisulfide (P₄S₃), tetraphosphorus heptasulfide (P₄S₇), and tetraphosphorus decasulfide (P₄S₁₀).[1] This guide will provide in-depth technical advice to ensure the stability of your phosphorus sulfide solutions and the integrity of your experiments.

All phosphorus sulfides are cage-like molecules built around a tetrahedron of phosphorus atoms.[1] Their reactivity stems from the nature of the phosphorus-sulfur bonds, which are susceptible to nucleophilic attack, particularly by water.

Frequently Asked Questions (FAQs)

Q1: My freshly prepared solution of phosphorus sulfide has a strong "rotten egg" smell. Is this normal, and what does it indicate?

A1: Yes, this is a common observation, but it is a clear indicator that decomposition is occurring. The characteristic rotten egg odor is due to the formation of hydrogen sulfide (H₂S) gas.[1][2] This happens when the phosphorus sulfide reacts with even trace amounts of water (moisture) in your solvent or from the atmosphere. This reaction is known as hydrolysis. The primary reaction for P₄S₁₀, for example, is:

P₄S₁₀ + 16 H₂O → 4 H₃PO₄ + 10 H₂S[2]

The presence of H₂S signifies that your compound is degrading and the concentration of the phosphorus sulfide in your solution is decreasing. To prevent this, it is crucial to use anhydrous (dry) solvents and handle the compound under an inert atmosphere.

Q2: I dissolved my phosphorus sulfide in an organic solvent, and the solution turned cloudy or formed a precipitate. What is happening?

A2: This is another sign of decomposition. The cloudiness or precipitate is likely due to the formation of insoluble byproducts. When phosphorus sulfides hydrolyze, they ultimately form phosphoric acid (H₃PO₄) and elemental sulfur.[1] While phosphoric acid might remain in solution, elemental sulfur can precipitate, depending on the solvent and concentration.

Additionally, phosphorus sulfides react with many common laboratory solvents. For instance, P₄S₁₀ reacts with alcohols, DMSO, and DMF.[2] It is crucial to select a solvent that is not only dry but also inert to the phosphorus sulfide. Carbon disulfide (CS₂) is a common solvent for phosphorus sulfides, though its use is often limited by its high volatility and toxicity.[2]

Q3: What are the ideal storage conditions for solid phosphorus sulfides and their solutions?

A3:

• Solid Compounds: Phosphorus sulfides are highly sensitive to moisture and air. They should be stored in a tightly sealed container, preferably in a desiccator or a glove box under an inert atmosphere (e.g., argon or nitrogen). Storage areas should be cool, dry, and well-ventilated.

• Solutions: Solutions should be prepared fresh whenever possible. If storage is necessary, it must be under a strictly inert atmosphere in a container with a tightly sealed cap (e.g., a septum-sealed vial). Storage in a freezer can slow down decomposition rates, but ensure your solvent does not freeze and that the container is properly sealed to prevent condensation from entering upon removal.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Problem	Probable Cause	Solution
Rapid discoloration of the solution (e.g., yellow to brown/black)	Oxidation or reaction with solvent impurities.	Ensure the use of high-purity, anhydrous solvents. Consider passing the solvent through a column of activated alumina or molecular sieves immediately before use.
Inconsistent reaction yields or rates	Decomposition of the phosphorus sulfide reagent.	Prepare the phosphorus sulfide solution immediately before use. If this is not feasible, titrate the solution to determine its exact concentration before adding it to your reaction.
Formation of a gel or viscous material in the reaction flask	Polymerization or complex side reactions.	This can occur in certain solvents or at elevated temperatures. Re-evaluate your choice of solvent and consider running the reaction at a lower temperature.
Spontaneous ignition upon contact with air/moisture	Phosphorus sulfides can be pyrophoric, especially in the presence of moisture.[3]	Always handle phosphorus sulfides under an inert atmosphere (glove box or Schlenk line). Have appropriate fire-extinguishing media (e.g., dry powder, not water) readily available.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Phosphorus Sulfide Solution

This protocol outlines the best practices for preparing a solution of a phosphorus sulfide (e.g., P₄S₁₀ or P₄S₇) for use in a subsequent reaction.

Materials:

• Phosphorus sulfide (e.g., P₄S₁₀)

• Anhydrous carbon disulfide (CS₂) or other suitable anhydrous, inert solvent

• Oven-dried glassware (Schlenk flask, magnetic stir bar)

• Inert gas supply (Argon or Nitrogen)

• Glove box or Schlenk line

Procedure:

• Glassware Preparation: Dry all glassware in an oven at >120°C for at least 4 hours. Allow to cool to room temperature under a stream of inert gas or in a desiccator.

• Inert Atmosphere: Assemble the glassware on a Schlenk line or move it into a glove box.

• Weighing: In the inert atmosphere, weigh the desired amount of phosphorus sulfide directly into the Schlenk flask.

• Solvent Addition: Add the required volume of anhydrous solvent to the flask via a cannula or a syringe.

• Dissolution: Stir the mixture at room temperature until the solid is fully dissolved. The solution should be a clear, pale yellow.

• Use: Use the solution immediately for the best results.

Diagram: Workflow for Preparing a Stabilized Phosphorus Sulfide Solution

Caption: Workflow for preparing a stable phosphorus sulfide solution.

Understanding Decomposition Pathways

The primary mode of decomposition for phosphorus sulfides in solution is hydrolysis. However, the exact products can vary depending on the pH of the solution.

Diagram: Hydrolysis of Phosphorus Sulfides

Caption: Simplified decomposition pathways of P₄S₁₀ under different conditions.

In acidic solutions, the hydrolysis to phosphoric acid and H₂S is rapid.[4][5] In alkaline solutions, the replacement of terminal sulfur atoms with oxygen is slower, and various thiophosphate anions can be formed as intermediates.[4][5]

References

• Tetraphosphorus octasulfide | P4S8 | CID 142145 - PubChem. National Center for Biotechnology Information. [Link]

• Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide. Journal of the Chemical Society A: Inorganic, Physical, Theoretical. [Link]

• Phosphorus sulfides. Grokipedia. [Link]

• Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide (1966). SciSpace. [Link]

• Phosphorus pentasulfide. Wikipedia. [Link]

• US4301014A - Phosphorus pentasulfide waste water treatment.

• Stabilization of aliphatic phosphines by auxiliary phosphine sulfides offers zeptomolar affinity and unprecedented selectivity for probing biological CuI. PubMed Central. [Link]

• Cas 12037-82-0,Phosphorus hepta sulfide. LookChem. [Link]

• Phosphorus sulfide (P2S5) | P4S10 | CID 14817 - PubChem. National Center for Biotechnology Information. [Link]

• Phosphorus sulfides. Wikipedia. [Link]

• Tetraphosphorus heptasulfide | P4S7 | CID 518483 - PubChem. National Center for Biotechnology Information. [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Phosphorus pentasulfide - Wikipedia [en.wikipedia.org]
• 3. Cas 12037-82-0,Phosphorus hepta sulfide | lookchem [lookchem.com]
• 4. Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 5. Hydrolysis of the phosphorus sulphides: tetraphosphorus decasulphide and tetraphosphorus tetrasulphide hexaoxide (1967) | G. Nickless | 4 Citations [scispace.com]

Technical Support Center: Troubleshooting Low Yields in P₄S₈ Reactions

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the synthesis of tetraphosphorus octasulfide (P₄S₈). As a Senior Application Scientist, this document synthesizes established chemical principles with practical, field-tested insights to help you diagnose and resolve issues leading to low reaction yields.

Introduction to P₄S₈ Synthesis

Tetraphosphorus octasulfide (P₄S₈) is a member of the phosphorus sulfide family, a class of inorganic compounds with the general formula P₄Sₙ (where n = 3-10). These compounds are typically synthesized through the direct reaction of elemental white phosphorus (P₄) and sulfur (S₈) at elevated temperatures. While the stoichiometry of the reactants can be controlled, the synthesis often yields a mixture of different phosphorus sulfides, making the isolation of pure P₄S₈ a significant challenge.

The primary reaction for the synthesis of phosphorus sulfides is a thermolysis of a mixture of phosphorus and sulfur. The general equation for the formation of P₄S₈ is:

P₄ + 2S₈ → P₄S₈

However, the reality of this synthesis is far more complex, with the potential for the formation of various other phosphorus sulfides, such as P₄S₃, P₄S₇, and P₄S₁₀. The distribution of these products is highly dependent on the reaction conditions.

Troubleshooting Guide for Low P₄S₈ Yields

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis of P₄S₈.

Question 1: My reaction yielded a mixture of phosphorus sulfides, with very little P₄S₈. What are the likely causes?

Answer:

The formation of a mixture of phosphorus sulfides is the most common challenge in P₄S₈ synthesis. The phosphorus-sulfur system is complex, and the final product distribution is highly sensitive to several factors. Here’s a breakdown of the probable causes and how to address them:

• Incorrect Stoichiometry: While the balanced equation calls for a 1:2 molar ratio of P₄ to S₈, slight deviations can significantly favor the formation of other phosphorus sulfides.

  • Causality: An excess of phosphorus can lead to the formation of more phosphorus-rich sulfides like P₄S₃ and P₄S₅. Conversely, an excess of sulfur can favor the formation of sulfur-rich species like P₄S₁₀.

  • Solution: Accurately weigh high-purity elemental phosphorus and sulfur. Ensure your calculations for the molar ratio are correct. It is advisable to use freshly opened or properly stored reagents to avoid inaccuracies due to degradation or contamination.

• Inadequate Temperature Control: The reaction between phosphorus and sulfur is highly exothermic and can be vigorous, almost explosive, at elevated temperatures.[1][2] Inconsistent or incorrect reaction temperatures will lead to a mixture of products.

  • Causality: The thermodynamic stability of different phosphorus sulfides varies with temperature. Without precise control, the reaction may proceed through various kinetic and thermodynamic pathways, resulting in a complex product mixture.

  • Solution: The synthesis of phosphorus sulfides is typically carried out at temperatures between 300-500°C under an inert atmosphere. For P₄S₈, a carefully controlled temperature program is crucial. Start with a gentle heating ramp to initiate the reaction and then maintain a specific temperature to favor the formation of the desired product. The use of a programmable furnace or a well-calibrated oil bath is highly recommended.

• Insufficient Mixing: In a solid-state or melt reaction, inadequate mixing can lead to localized pockets of non-stoichiometric reactant ratios.

  • Causality: Poor mixing results in an inhomogeneous reaction environment, leading to the concurrent formation of different phosphorus sulfides in different parts of the reaction vessel.

  • Solution: If the reaction is performed in a sealed tube, mechanical agitation or rotation of the tube during heating can improve homogeneity. For larger-scale reactions, a stirred reactor designed for high-temperature applications should be used.

Question 2: My crude product is a dark, tarry material instead of the expected yellow-greenish solid. What went wrong?

Answer:

The formation of a dark, tarry product is often indicative of decomposition or the presence of significant impurities.

• Presence of Organic Impurities: The starting materials, particularly phosphorus, can contain organic impurities that decompose at high reaction temperatures.

  • Causality: Organic compounds will char and decompose under the harsh conditions of the P₄S₈ synthesis, leading to a discolored and impure product.

  • Solution: Use the highest purity white phosphorus and sulfur available. Some purification methods for phosphorus involve treatment with water or steam to remove certain impurities.

• Reaction with Air or Moisture: Phosphorus sulfides are highly reactive towards oxygen and water.

  • Causality: The reaction of phosphorus and sulfur must be conducted under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. Any leak in the reaction setup can lead to the formation of phosphorus oxides and other byproducts, resulting in a discolored and impure product. P₄S₁₀, a common byproduct, readily hydrolyzes in the presence of atmospheric moisture to produce hydrogen sulfide (H₂S) and phosphoric acid.[3]

  • Solution: Ensure all glassware is thoroughly dried before use. The reaction should be assembled and purged with a high-purity inert gas. A positive pressure of the inert gas should be maintained throughout the reaction.

Question 3: I have a low isolated yield after the purification step. How can I improve my product recovery?

Answer:

Low recovery after purification is a common issue, often stemming from the chosen purification method and its execution. Recrystallization is a common technique for purifying solid organic compounds and can be adapted for inorganic compounds like P₄S₈.[4][5]

• Inappropriate Recrystallization Solvent: The choice of solvent is critical for successful recrystallization.

  • Causality: An ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[4][5] If the solvent is too good, a significant amount of the product will remain in the mother liquor upon cooling, leading to low recovery. If the solvent is too poor, a large volume will be required to dissolve the compound, which can also lead to losses.

  • Solution: Carbon disulfide (CS₂) is a commonly used solvent for phosphorus sulfides.[3] However, it is highly flammable and toxic, requiring careful handling in a well-ventilated fume hood. Toluene can also be a potential solvent. Perform small-scale solubility tests to determine the optimal solvent or solvent mixture for your crude product. The goal is to find a solvent that provides a significant difference in solubility between hot and cold conditions.

• Premature Crystallization During Hot Filtration: If your crude product contains insoluble impurities, a hot filtration step is necessary.

  • Causality: If the solution cools during filtration, the desired product will crystallize prematurely on the filter paper, leading to significant product loss.

  • Solution: Use a pre-heated funnel and filter flask for the hot filtration. Work quickly to minimize cooling. If crystallization does occur in the funnel, it can be redissolved by washing with a small amount of hot solvent.

• Excessive Washing of Crystals: Washing the collected crystals is necessary to remove residual mother liquor and soluble impurities.

  • Causality: Using too much wash solvent or a solvent that is not sufficiently cold will dissolve a portion of the purified crystals, reducing the final yield.

  • Solution: Wash the crystals with a minimal amount of ice-cold recrystallization solvent. The cold solvent will have a lower capacity to dissolve the product.

Frequently Asked Questions (FAQs)

Q1: How can I confirm the identity and purity of my P₄S₈ product?

Q2: What are the common impurities in P₄S₈ synthesis?

A2: The most common impurities are other phosphorus sulfides, such as P₄S₇ and P₄S₉, and unreacted elemental sulfur. The presence of these impurities can be detected by ³¹P NMR spectroscopy.

Q3: What are the safety precautions for working with P₄S₈ and its synthesis?

A3: The synthesis of P₄S₈ involves hazardous materials and conditions.

• White Phosphorus: White phosphorus is pyrophoric (ignites spontaneously in air) and highly toxic. It should be handled under an inert atmosphere or water.

• Sulfur: Elemental sulfur is flammable.

• High Temperatures: The reaction is conducted at high temperatures, requiring appropriate safety measures to prevent burns.

• Phosphorus Sulfides: Phosphorus sulfides are moisture-sensitive and can release toxic hydrogen sulfide (H₂S) gas upon contact with water or moist air.[3] They are also flammable.

• Carbon Disulfide: If used for recrystallization, CS₂ is extremely flammable and toxic.

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including a flame-resistant lab coat, safety goggles, and chemical-resistant gloves. Have a Class D fire extinguisher (for combustible metals) and a sand bucket readily available.

Q4: How should I properly quench a P₄S₈ reaction?

A4: Unreacted phosphorus and phosphorus sulfides are hazardous and must be quenched safely. A recommended procedure involves the slow and careful addition of a less reactive alcohol, such as isopropanol, to the cooled reaction mixture under an inert atmosphere.[1][4] This should be followed by a more reactive alcohol like methanol, and finally, water, to ensure complete neutralization.[1] The quenching process is exothermic and should be performed in an ice bath to control the temperature.

Visualization of Key Workflows

Troubleshooting Logic for Low P₄S₈ Yield

Caption: A decision tree for troubleshooting low yields in P₄S₈ synthesis.

General Recrystallization Workflow for P₄S₈ Purification

Caption: A generalized workflow for the purification of P₄S₈ via recrystallization.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Reactant Ratio (P₄:S₈)	1 : 2 (molar)	Deviations can lead to the formation of other phosphorus sulfides.
Reaction Temperature	300 - 500 °C (requires optimization)	Temperature control is critical for product selectivity.
Recrystallization Solvent	Carbon Disulfide (CS₂) or Toluene	CS₂ is a common solvent for phosphorus sulfides, but highly hazardous.[3] Toluene is a less hazardous alternative.
Crystal Washing	Minimal volume of ice-cold solvent	Minimizes dissolution of the purified product.

Experimental Protocols

Protocol 1: General Synthesis of Phosphorus Sulfides

Disclaimer: This is a generalized procedure and requires optimization for maximizing the yield of P₄S₈. This reaction should only be performed by trained personnel in a suitable laboratory setting with appropriate safety precautions.

• Preparation: Thoroughly dry all glassware in an oven at >120°C overnight and cool under a stream of dry inert gas (argon or nitrogen).

• Charging the Reactor: In a glovebox or under a positive pressure of inert gas, charge a thick-walled, sealed reaction tube or a high-pressure reactor with the stoichiometric amounts of high-purity white phosphorus and elemental sulfur.

• Sealing and Heating: Securely seal the reaction vessel. Place the vessel in a programmable furnace or a protected heating mantle.

• Reaction: Slowly ramp the temperature to the desired reaction temperature (e.g., 350°C) and hold for several hours. The optimal temperature and time will need to be determined experimentally.

• Cooling: After the reaction is complete, allow the vessel to cool slowly to room temperature.

• Product Isolation: Carefully open the reaction vessel in a fume hood. The crude product is a solid that can be broken up for purification.

Protocol 2: Recrystallization of Crude Phosphorus Sulfide

Disclaimer: This procedure involves the use of highly flammable and toxic carbon disulfide. All steps must be performed in a well-ventilated fume hood, and appropriate PPE must be worn.

• Dissolution: Place the crude phosphorus sulfide product in an Erlenmeyer flask. Add a minimal amount of hot carbon disulfide to dissolve the solid. Gentle heating on a steam bath may be necessary.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration using a pre-heated funnel and filter paper into a clean, dry Erlenmeyer flask.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Crystals of the purified phosphorus sulfide should form.

• Cooling: To maximize the yield, place the flask in an ice bath for 30-60 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold carbon disulfide.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

References

• 1. sarponggroup.com [sarponggroup.com]
• 2. trilinkbiotech.com [trilinkbiotech.com]
• 3. Structural interpretation of the 31P NMR chemical shifts in thiophosphate and phosphate: key effects due to spin–orbit and explicit solvent - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. chemistry.nd.edu [chemistry.nd.edu]
• 5. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 6. 31Phosphorus NMR [chem.ch.huji.ac.il]

Technical Support Center: Expert Guidance on Handling Tetraphosphorus Octasulfide (P₄S₈)

Welcome to the Technical Support Center for Tetraphosphorus Octasulfide (P₄S₈). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for experiments involving this highly reactive and useful reagent. The following information is structured in a question-and-answer format to directly address the challenges you may encounter.

Part 1: Frequently Asked Questions (FAQs) - The Essentials

This section addresses the most common initial questions regarding the properties and handling of P₄S₈.

Q1: What is P₄S₈ and why is it considered highly sensitive?

A1: Tetraphosphorus octasulfide, with the chemical formula P₄S₈, is an inorganic compound consisting of a cage-like structure of four phosphorus atoms and eight sulfur atoms.[1][2] It is a powerful thionating agent used in organic synthesis to convert carbonyl groups (C=O) into thiocarbonyl groups (C=S).

Its high sensitivity stems from the reactivity of the phosphorus-sulfur bonds. These bonds are susceptible to cleavage by nucleophiles, particularly water. The presence of atmospheric moisture and oxygen can lead to rapid degradation of the reagent, compromising its reactivity and leading to the formation of hazardous byproducts.

Q2: What are the primary decomposition products of P₄S₈ when exposed to air and moisture?

A2: When P₄S₈ comes into contact with moisture, it undergoes hydrolysis, a reaction that breaks the P-S bonds. The primary and most hazardous byproduct of this reaction is hydrogen sulfide (H₂S) gas, which is colorless, flammable, and highly toxic with a characteristic rotten egg smell. The phosphorus-containing byproducts are various phosphoric and phosphorous acids.

In the presence of oxygen, particularly during combustion, P₄S₈ can decompose to form tetraphosphorus decoxide (P₄O₁₀) and sulfur dioxide (SO₂), both of which are respiratory irritants.

Q3: What are the immediate signs of P₄S₈ decomposition?

A3: The most telling sign of decomposition is the smell of rotten eggs, indicating the formation of hydrogen sulfide. Visually, fresh, high-purity P₄S₈ should be a yellow crystalline solid. A change in color to a greenish or grayish hue, or a clumpy, less crystalline appearance, can indicate degradation due to improper storage or handling.

Q4: How should I properly store P₄S₈?

A4: Proper storage is critical to maintaining the integrity of P₄S₈. It should be stored in a tightly sealed container, preferably under an inert atmosphere of argon or nitrogen. The storage area must be cool, dry, and well-ventilated, away from sources of ignition and incompatible materials such as water, alcohols, and strong oxidizers. A desiccator cabinet or a glovebox is an ideal storage environment.

Storage Condition	Recommendation	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents reaction with atmospheric moisture and oxygen.
Temperature	Cool and stable	Minimizes thermal decomposition and pressure buildup.
Container	Tightly sealed, non-reactive material	Prevents ingress of air and moisture.
Location	Dry, well-ventilated, away from water	Reduces risk of accidental contact with moisture and allows for safe dispersal of any potential off-gassing.

Part 2: Troubleshooting Guide - Navigating Experimental Challenges

This section provides in-depth solutions to specific problems that may arise during the use of P₄S₈ in your experiments.

Scenario 1: Inconsistent or Low Reaction Yields

Q: I am using P₄S₈ for a thionation reaction, but my yields are consistently low and variable. What could be the cause and how can I fix it?

A: Low and inconsistent yields in thionation reactions with P₄S₈ are most commonly traced back to three key areas: reagent quality, reaction setup, and the nature of your substrate.

Troubleshooting Steps:

• Assess Reagent Purity:

  • Problem: The P₄S₈ may have degraded due to improper storage or handling, reducing its effective concentration.

  • Solution: Use freshly opened P₄S₈ from a reputable supplier. If you suspect degradation, it is best to discard the old reagent. The purity of commercially available P₄S₈ can be assessed using ³¹P NMR spectroscopy, which should show characteristic signals for the P₄S₈ cage structure, while impurities would present as other phosphorus species.[3]

• Ensure a Scrupulously Inert Atmosphere:

  • Problem: Even trace amounts of moisture in your reaction setup can consume the P₄S₈ and introduce unwanted byproducts.

  • Solution: Employ rigorous inert atmosphere techniques. This includes flame-drying all glassware under vacuum and cooling under a stream of dry argon or nitrogen.[4] Use a Schlenk line or a glovebox for all manipulations of the reagent.[5] Solvents must be anhydrous and deoxygenated.

  Experimental Protocol: Setting up an Inert Atmosphere Reaction

  • Assemble all necessary glassware (e.g., round-bottom flask, condenser) and flame-dry under high vacuum.

  • Allow the glassware to cool to room temperature under a positive pressure of dry argon or nitrogen.

  • In a glovebox or under a positive flow of inert gas, weigh the required amount of P₄S₈ into the reaction flask.

  • Add the anhydrous solvent via a cannula or a dry syringe.

  • Dissolve the substrate in anhydrous solvent in a separate flame-dried flask and add it to the P₄S₈ suspension/solution via cannula.

• Optimize Reaction Conditions:

  • Problem: The reaction temperature or time may be suboptimal for your specific substrate.

  • Solution: Thionation reactions often require elevated temperatures. If you are experiencing low conversion, consider gradually increasing the reaction temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time. Prolonged heating can sometimes lead to side product formation.

  Caption: A decision-making workflow for troubleshooting low yields in reactions involving P₄S₈.

Scenario 2: Difficult Product Purification

Q: My reaction seems to be complete, but I am struggling to isolate my pure product from phosphorus-containing byproducts. What are the best purification strategies?

A: The removal of phosphorus-based byproducts is a common challenge in reactions involving thionating agents like P₄S₈. These byproducts are often polar and can complicate standard purification techniques.

Purification Protocols:

• Aqueous Workup:

  • Mechanism: The phosphorus byproducts from the reaction of P₄S₈ are often susceptible to hydrolysis. A careful aqueous workup can convert them into water-soluble phosphate and phosphonate species that can be separated from the desired organic product in an extraction.

  • Protocol:

    • After the reaction is complete, cool the mixture to room temperature.

    • Slowly and carefully quench the reaction by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Caution: This should be done in a well-ventilated fume hood as H₂S gas may be evolved.

    • Extract the aqueous phase with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Filtration through Silica Gel:

  • Mechanism: For less polar products, a simple filtration through a plug of silica gel can effectively remove the polar phosphorus byproducts.

  • Protocol:

    • Concentrate the crude reaction mixture.

    • Redissolve the residue in a minimal amount of a non-polar solvent (e.g., hexanes/ethyl acetate mixture).

    • Pass the solution through a short column of silica gel, eluting with a suitable solvent system. The non-polar product should elute while the polar impurities are retained on the silica.

• Column Chromatography:

  • Mechanism: For more challenging separations, traditional column chromatography is a reliable method.

  • Tips: Use a solvent system with a polarity that is optimized for the separation of your product from the impurities. It is often beneficial to perform an aqueous workup first to remove the bulk of the phosphorus byproducts before chromatography.

Scenario 3: Unexpected Side Reactions

Q: I am observing the formation of unexpected byproducts in my reaction. What are the common side reactions associated with P₄S₈ and how can I avoid them?

A: Besides incomplete thionation, several side reactions can occur depending on the substrate and reaction conditions.

Common Side Reactions and Mitigation Strategies:

Side Reaction	Description	Mitigation Strategy
Over-thionation	In molecules with multiple carbonyl groups, P₄S₈ may react with more than one, leading to a mixture of products.	Use a stoichiometric amount of P₄S₈ or add it portion-wise to the reaction mixture. Monitor the reaction closely by TLC or LC-MS.
Reaction with other functional groups	P₄S₈ can potentially react with other sensitive functional groups in the molecule, such as alcohols or amines, although it is generally selective for carbonyls.	Protect sensitive functional groups before carrying out the thionation reaction.
Epimerization	For chiral substrates with a stereocenter alpha to the carbonyl group, the reaction conditions can sometimes lead to epimerization.[1]	Use milder reaction conditions (lower temperature, shorter reaction time) if possible. Screen different solvents to find one that minimizes epimerization.
Decomposition of sensitive substrates	Some substrates may not be stable to the heating required for thionation.	If possible, use a more reactive thionating agent that works at lower temperatures, or explore alternative synthetic routes.

Part 3: Comparative Analysis of Thionating Agents

Q: When should I choose P₄S₈ over other thionating agents like Lawesson's Reagent or P₄S₁₀?

A: The choice of thionating agent depends on several factors including the substrate, desired reactivity, and ease of workup.

Reagent	Advantages	Disadvantages	Best For...
P₄S₈	Strong thionating agent, often more reactive than P₄S₁₀.	Highly sensitive to air and moisture, can be difficult to handle.	Thionation of less reactive carbonyls where a potent reagent is needed.
P₄S₁₀	Readily available, powerful thionating agent.	Often requires higher temperatures and can lead to more side products and difficult workups.[6]	A wide range of thionation reactions, particularly on a larger scale where cost is a factor.
Lawesson's Reagent	Generally milder and more soluble in organic solvents than P₄S₁₀, often gives cleaner reactions and easier workups.[7]	More expensive than P₄S₁₀, can still present purification challenges.[8]	Thionation of sensitive substrates where milder conditions are required.

References

• Cava, M. P., & Levinson, M. I. (1985). Thionation reactions of Lawesson's reagents. Tetrahedron, 41(22), 5061-5087.
• Ozturk, T., Ertas, E., & Mert, O. (2010). A Berzelius reagent, phosphorus decasulfide (P4S10), in organic syntheses. Chemical Reviews, 110(6), 3419-3478.

• PubChem. (n.d.). Tetraphosphorus octasulfide. Retrieved from [Link]

• Curphey, T. J. (2002). Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. The Journal of Organic Chemistry, 67(18), 6461–6473.

• Nichols, L. (2022, May 5). Inert Atmospheric Methods. Chemistry LibreTexts. Retrieved from [Link]

• YouTube. (2022, February 2). Inert Atmosphere. Retrieved from [Link]

• Pauli, G. F., Jaki, B. U., & Lankin, D. C. (2007). Quantitative ¹H NMR: development and potential of a method for natural products analysis.

• Study.com. (n.d.). Tetraphosphorus trisulfide, P4S3, burns in excess oxygen to give tetraphosphorus decoxide, P4O10, and sulfur dioxide, SO2. Retrieved from [Link]

• YouTube. (2025, August 28). [Chemistry] 3.116 For the reaction between solid tetraphosphorus trisulfide and oxygen gas to form s. Retrieved from [Link]

• O'Neil, M. J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals (15th ed.). Royal Society of Chemistry.
• Thomsen, I., & Clausen, K. (1983). A convenient synthesis of thioamides. Tetrahedron, 39(16), 2667-2670.
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis (Vol. 1). John Wiley & Sons.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Tetraphosphorus octasulfide | P4S8 | CID 142145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis [mdpi.com]
• 8. Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: A Researcher's Guide to Controlling Side Reactions in Tetraphosphorus Octasulfide (P₄S₈) Synthesis

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for phosphorus sulfide chemistry. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of tetraphosphorus octasulfide (P₄S₈). Our goal is to provide you with field-proven insights and actionable troubleshooting strategies to navigate the complexities of this synthesis, particularly in controlling the formation of common side products such as P₄S₇ and P₄S₁₀.

Troubleshooting Guide: Common Synthesis Issues & Solutions

This section addresses specific problems you may encounter during the synthesis of P₄S₈. The question-and-answer format is designed to help you quickly identify your issue and implement a robust solution.

Q1: My reaction is producing a significant amount of tetraphosphorus decasulfide (P₄S₁₀) as a byproduct. How can I minimize its formation?

A1: The formation of P₄S₁₀ is a classic issue of over-sulfurization, typically driven by incorrect stoichiometry or excessive reaction temperatures.

P₄S₁₀ is a thermodynamically stable phosphorus sulfide, and its synthesis is favored when an excess of sulfur is present or when the reaction temperature is too high, promoting further reaction of the desired P₄S₈ with available sulfur.[1][2]

Causality & Actionable Solutions:

• Strict Stoichiometric Control: The most critical factor is the precise molar ratio of your reactants. The synthesis of P₄S₁₀ requires a P:S molar ratio of 4:10, whereas P₄S₈ requires a 4:8 ratio. Even a small excess of sulfur can significantly shift the equilibrium towards the sulfur-rich P₄S₁₀.

  • Protocol: Accurately weigh high-purity elemental phosphorus (P₄) and sulfur (S₈). Ensure your calculations are based on the molecular formulas (P₄, not P, and S₈, not S) to maintain the correct 4:8 atomic ratio. Meticulous control over reactant stoichiometry is essential for reproducible outcomes.[3][4]

• Temperature Management: High temperatures can provide the activation energy needed to convert P₄S₈ to P₄S₁₀ in the presence of free sulfur.

  • Protocol: The synthesis of phosphorus sulfides is typically achieved through the thermolysis of phosphorus and sulfur mixtures.[2] For P₄S₁₀, temperatures above 300°C are often used.[1] To favor P₄S₈, a more controlled and potentially lower temperature profile is necessary. Maintain the reaction temperature just high enough to ensure a steady reaction rate without promoting the formation of the higher sulfide. A temperature range of 280-300°C is often a good starting point, but empirical optimization for your specific setup is recommended.

• Solvent Selection: While often performed as a neat melt, using a high-boiling, inert solvent can help moderate the reaction temperature and ensure homogeneous heat distribution, preventing localized "hot spots" that can lead to P₄S₁₀ formation.

  • Recommended Solvents: Solvents such as toluene, xylene, or carbon disulfide (CS₂) are commonly used for reactions involving phosphorus sulfides.[5] Caution: Carbon disulfide is highly toxic and flammable and should be handled with extreme care in a well-ventilated fume hood.

Q2: I'm observing the formation of tetraphosphorus heptasulfide (P₄S₇) as a major byproduct. What are the likely causes and solutions?

A2: The presence of P₄S₇ indicates an under-sulfurization of the reaction mixture. This is the opposite problem of P₄S₁₀ formation and is caused by an insufficient amount of sulfur relative to phosphorus.

Causality & Actionable Solutions:

• Verify Reactant Stoichiometry: An excess of phosphorus or a deficit of sulfur will invariably lead to the formation of sulfur-poor phosphorus sulfides like P₄S₇.

  • Protocol: Double-check your initial weighings and calculations to ensure a precise 4:8 atomic ratio of phosphorus to sulfur. Account for the purity of your starting materials.

• Ensure Homogeneous Mixing: If the reactants are not well-mixed, localized regions may be phosphorus-rich, leading to the formation of P₄S₇ even if the overall stoichiometry is correct.

  • Protocol: For solvent-based reactions, ensure vigorous and continuous stirring throughout the addition and heating phases. For neat reactions, ensure the molten reactants are thoroughly mixed.

Q3: My final product is a greenish-gray solid with a strong rotten-egg smell. How can I purify P₄S₈ and remove these impurities?

A3: The greenish-gray color indicates the presence of impurities, and the "rotten-egg" odor is due to the evolution of hydrogen sulfide (H₂S) from the hydrolysis of the phosphorus sulfide product by atmospheric moisture. [1] This suggests the presence of unreacted starting materials or highly reactive byproducts. The purity of phosphorus sulfides is critical for their subsequent reactivity.[6]

Purification Strategies:

• Recrystallization from Carbon Disulfide (CS₂): This is the most common and effective method for purifying many phosphorus sulfides.

  • Protocol:

    • Under an inert atmosphere (e.g., nitrogen or argon), dissolve the crude P₄S₈ product in a minimal amount of hot CS₂.

    • Filter the hot solution to remove any insoluble impurities.

    • Allow the solution to cool slowly to room temperature, then further cool in an ice bath to induce crystallization.

    • Collect the purified crystals by filtration, wash with a small amount of cold CS₂, and dry under vacuum.

  • Safety Imperative: CS₂ is toxic, volatile, and has a very low autoignition temperature. All operations must be performed in a certified chemical fume hood, away from any potential ignition sources.

• Selective Washing: While a patented method exists for purifying P₄S₁₀ by taking advantage of the rapid reaction of its impurities with water in an organic solvent, a similar principle can be cautiously adapted.[6][7] The goal is to remove more reactive species.

  • Protocol (Exploratory):

    • Suspend the crude product in an inert, non-polar solvent like hexane.

    • Wash the suspension with a small amount of deoxygenated water or a dilute, non-oxidizing acid to hydrolyze the most reactive impurities.

    • Quickly separate the organic layer, wash it with brine, dry it over an anhydrous salt (e.g., Na₂SO₄), and remove the solvent under reduced pressure. This method requires careful development to avoid significant hydrolysis of the desired P₄S₈ product.

Frequently Asked Questions (FAQs)

• What is the ideal P:S stoichiometry for P₄S₈ synthesis? The ideal atomic ratio is precisely 4 atoms of phosphorus to 8 atoms of sulfur. When using white phosphorus (P₄) and elemental sulfur (S₈), this corresponds to a 1:2 molar ratio of P₄ to S₈.

• What are the recommended reaction temperatures and times? Typically, the reaction is conducted by heating the reactants above their melting points. A controlled temperature range of 280-300°C is recommended to favor P₄S₈ formation. Reaction times can vary from a few hours to over 12 hours, depending on the scale and specific conditions.

• How can I monitor the reaction's progress? The most effective technique is ³¹P-NMR spectroscopy.[2] By carefully taking aliquots from the reaction mixture (and quenching them), you can analyze the relative concentrations of P₄S₈ and other phosphorus-containing species to determine the optimal reaction endpoint.

Experimental Protocols & Data

Protocol 1: Controlled Synthesis of Tetraphosphorus Octasulfide (P₄S₈)

• Preparation: In a glovebox, weigh 6.20 g (0.05 mol) of white phosphorus (P₄) and 25.65 g (0.10 mol) of elemental sulfur (S₈) into a three-neck round-bottom flask equipped with a mechanical stirrer and a reflux condenser.

• Reaction Setup: Transfer the flask to a fume hood, place it in a heating mantle, and connect the condenser to a nitrogen or argon line with an oil bubbler.

• Heating: Begin stirring and slowly heat the mixture. The reactants will melt and begin to react. Cautiously raise the temperature to 290°C and maintain it for 8 hours.

• Cooling & Isolation: After 8 hours, turn off the heat and allow the mixture to cool slowly to room temperature, solidifying the crude product.

• Workup: Once solidified, the crude P₄S₈ can be broken up under an inert atmosphere for purification.

Table 1: Effect of Stoichiometry and Temperature on Product Distribution

P₄:S₈ Molar Ratio	Temperature Range	Expected Major Product	Common Side Products	Rationale
1 : <2	280-300°C	P₄S₇	Unreacted P₄, other lower sulfides	Sulfur-deficient conditions favor the formation of lower sulfides.
1 : 2 (Ideal)	280-300°C	P₄S₈	P₄S₇, P₄S₉	Correct stoichiometry under controlled temperature favors the target molecule.
1 : >2	280-300°C	P₄S₈ / P₄S₁₀	P₄S₁₀	Excess sulfur will begin to push the reaction towards the more sulfur-rich P₄S₁₀.
1 : 2	>320°C	P₄S₁₀	P₄S₉	Higher temperatures provide the activation energy for further sulfurization, favoring the thermodynamically stable P₄S₁₀.

Visualization of Reaction Pathways

The following diagram illustrates the relationship between the reactants and the primary products in the phosphorus-sulfur system. Control over stoichiometry and energy input (temperature) dictates which pathway is favored.

Sources

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• 2. scribd.com [scribd.com]
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• 5. researchgate.net [researchgate.net]
• 6. EP3148929A1 - Purification of phosphorus decasulfide (p4s10) - Google Patents [patents.google.com]
• 7. US9884764B2 - Purification of phosphorus decasulfide (P4S10) - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to Phosphorus Pentasulfide (P₄S₁₀) and Lawesson's Reagent for Thionation in Drug Discovery and Development

Introduction: The Critical Role of Thionation in Modern Synthesis

In the landscape of contemporary organic synthesis, particularly within medicinal chemistry and drug development, the strategic replacement of a carbonyl oxygen with a sulfur atom—a transformation known as thionation—is a powerful tool for modulating the physicochemical and biological properties of a molecule. This substitution can significantly impact a compound's lipophilicity, metabolic stability, and receptor binding affinity. Access to a diverse range of organosulfur compounds, such as thioamides, thioesters, and thioketones, is therefore crucial for the construction of novel pharmacophores and chemical probes.

For decades, chemists have relied on a select group of thionating agents to effect this transformation. Among the most established is phosphorus pentasulfide (P₄S₁₀), a foundational reagent in sulfur chemistry. However, the landscape of thionation was significantly reshaped by the popularization of 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide, more commonly known as Lawesson's reagent. This guide provides a comprehensive, in-depth comparison of these two pivotal reagents, offering experimental insights and data to inform the judicious selection of the optimal thionating agent for your synthetic challenges. While the user query specified P₄S₈, our extensive review of the chemical literature indicates that tetraphosphorus decasulfide (P₄S₁₀) is the significantly more common and well-documented phosphorus sulfide for thionation reactions, and as such, will be the focus of this comparative analysis.

Structural and Physicochemical Properties: A Tale of Two Reagents

At a fundamental level, the disparate reactivity of P₄S₁₀ and Lawesson's reagent can be traced back to their distinct molecular architectures.

Phosphorus Pentasulfide (P₄S₁₀) exists with an adamantane-like cage structure. It is a pale yellow, crystalline solid that is notoriously insoluble in most organic solvents, a characteristic that often complicates its use in homogeneous reactions. Its poor solubility necessitates the use of high temperatures and coordinating solvents like pyridine to facilitate its reactivity.

Lawesson's Reagent , in contrast, is an organophosphorus-sulfur compound. It is a pale yellow solid that exhibits greater solubility in common organic solvents such as toluene, xylene, and tetrahydrofuran (THF), which allows for milder and more controlled reaction conditions.[1] This improved solubility is a direct consequence of the presence of the p-methoxyphenyl groups, which also modulate the reactivity of the central dithiadiphosphetane ring.

Synthesis and Commercial Availability

Phosphorus Pentasulfide (P₄S₁₀) is produced on an industrial scale by the reaction of molten white phosphorus with liquid sulfur at high temperatures. It is a commercially available and relatively inexpensive commodity chemical.

Lawesson's Reagent is synthesized from phosphorus pentasulfide itself, by reacting it with anisole.[2] While it is also commercially available, it is considerably more expensive than P₄S₁₀. For large-scale applications, in-house synthesis of Lawesson's reagent may be a cost-effective alternative.

A Comparative Analysis of Reactivity and Substrate Scope

The choice between P₄S₁₀ and Lawesson's reagent is most often dictated by the substrate and the desired outcome. Lawesson's reagent is generally considered a milder and more selective thionating agent compared to the more aggressive nature of P₄S₁₀.

Feature	Phosphorus Pentasulfide (P₄S₁₀)	Lawesson's Reagent
Reactivity	Highly reactive, often requires harsh conditions (high temperatures, refluxing in high-boiling solvents).	Milder, often proceeds at lower temperatures with shorter reaction times.[1]
Solubility	Poorly soluble in most common organic solvents. Often used as a suspension.	Soluble in many organic solvents (e.g., toluene, THF, dichloromethane).
Selectivity	Less selective, can lead to side reactions and decomposition of sensitive substrates.	More selective, generally well-tolerated by a wider range of functional groups.
Substrate Scope	Broad, but can be limited by the harsh conditions required.	Very broad, effective for ketones, esters, amides, lactones, and lactams.[1]
Work-up	Often challenging due to the formation of insoluble phosphorus-containing byproducts.	Generally simpler work-up, byproducts are more soluble in organic solvents.
Cost	Relatively inexpensive.	More expensive.

Delving into the Reaction Mechanisms

The mechanistic pathways of thionation for P₄S₁₀ and Lawesson's reagent, while both achieving the same net transformation, are distinct.

The Mechanism of Thionation with P₄S₁₀ is complex and not fully elucidated, in part due to its heterogeneous nature. It is generally accepted that the P₄S₁₀ cage must first dissociate or react with a nucleophilic solvent (like pyridine) to form a more reactive, soluble species. This species then coordinates to the carbonyl oxygen, followed by a series of steps leading to the formation of a four-membered thiaoxaphosphetane-like intermediate, which then collapses to yield the thiocarbonyl and a phosphorus-oxygen species.

The Mechanism of Thionation with Lawesson's Reagent is better understood and proceeds through a more defined pathway in solution. Lawesson's reagent exists in equilibrium with a reactive dithiophosphine ylide monomer. This monomer undergoes a [2+2] cycloaddition with the carbonyl group to form a transient oxathiaphosphetane intermediate. This intermediate then undergoes a retro-[2+2] cycloreversion, driven by the formation of a strong P=O bond, to yield the desired thiocarbonyl product and a phosphine oxide byproduct.

Caption: Mechanism of thionation using Lawesson's reagent.

Experimental Protocols: A Practical Guide

To illustrate the practical differences in employing these reagents, here are representative protocols for the thionation of a generic ketone.

Experimental Workflow

Caption: A comparative experimental workflow for thionation.

Protocol 1: Thionation of a Ketone using Phosphorus Pentasulfide (P₄S₁₀)

Materials:

• Ketone (1.0 eq)

• Phosphorus Pentasulfide (P₄S₁₀) (0.5 eq)

• Anhydrous Toluene or Pyridine

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the ketone and anhydrous toluene (or pyridine).

• Under a nitrogen atmosphere, carefully add phosphorus pentasulfide in one portion.

• Heat the reaction mixture to reflux and maintain for 4-12 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases. Caution: This can be a vigorous reaction.

• Filter the resulting suspension through a pad of celite to remove insoluble byproducts.

• Transfer the filtrate to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Thionation of a Ketone using Lawesson's Reagent

Materials:

• Ketone (1.0 eq)

• Lawesson's Reagent (0.5 eq)

• Anhydrous Toluene or THF

• Silica gel for chromatography

Procedure:

• To a flame-dried round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the ketone and Lawesson's reagent.

• Add anhydrous toluene (or THF) and stir the mixture at room temperature to dissolve the solids.

• Heat the reaction mixture to 80-110 °C and maintain for 1-4 hours, monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product directly by column chromatography on silica gel.

Work-up and Purification: A Key Differentiator

A significant practical advantage of Lawesson's reagent lies in the simplicity of the reaction work-up.[3] Reactions with P₄S₁₀ often generate polymeric phosphorus-sulfur byproducts that are insoluble and can complicate product isolation. The work-up for P₄S₁₀ reactions typically requires an aqueous quench and filtration, which can sometimes lead to product loss. In contrast, the byproducts from Lawesson's reagent are generally more soluble in organic solvents, often allowing for direct purification of the crude reaction mixture by chromatography.[3]

Safety and Handling: Essential Precautions

Both P₄S₁₀ and Lawesson's reagent should be handled with care in a well-ventilated fume hood, with appropriate personal protective equipment.

Phosphorus Pentasulfide (P₄S₁₀):

• Highly moisture-sensitive; reacts with water to release toxic and flammable hydrogen sulfide (H₂S) gas.[4]

• Flammable solid.

• Store under an inert atmosphere in a cool, dry place.

Lawesson's Reagent:

• Possesses a strong, unpleasant odor.

• Can also release H₂S upon contact with moisture, though generally less vigorously than P₄S₁₀.

• The byproducts can also have unpleasant odors.

Conclusion: Selecting the Right Tool for the Job

The choice between phosphorus pentasulfide and Lawesson's reagent is a classic example of the trade-off between cost, reactivity, and ease of use in chemical synthesis.

P₄S₁₀ remains a viable option for the thionation of robust substrates where cost is a primary concern, and the challenges of a more demanding reaction and work-up can be accommodated. Its utility in the synthesis of certain sulfur-containing heterocycles is also noteworthy.

Lawesson's Reagent , on the other hand, has rightfully earned its place as the preferred thionating agent for a wide array of applications, particularly in the context of complex molecule synthesis and drug discovery. Its milder reaction conditions, greater selectivity, and simpler work-up procedures often outweigh its higher cost, especially when dealing with precious or sensitive substrates.[1] For researchers and scientists in drug development, the reliability and broader applicability of Lawesson's reagent make it an indispensable tool in the modern synthetic chemist's arsenal.

Ultimately, the optimal choice will depend on a careful consideration of the specific substrate, the desired scale of the reaction, and the available resources. This guide aims to provide the foundational knowledge and practical insights necessary to make that choice with confidence.

References

• Lu Le Laboratory. (2013, August 16). Preparation of Phosphorus Pentasulfide - A Thionation Reagent. Retrieved from [Link]

• Curphey, T. J. (2002). Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. The Journal of Organic Chemistry, 67(18), 6461–6473. [Link]

• Kumar, R., & Ali, A. (2012). Phosphorus pentasulfide mediated conversion of organic thiocyanates to thiols. Beilstein Journal of Organic Chemistry, 8, 1439–1442. [Link]

• Polshettiwar, V., & Kaushik, M. P. (2004). A new, efficient and simple method for the thionation of ketones to thioketones using P4S10/Al2O3. Tetrahedron Letters, 45(33), 6255-6257.

• Bergman, J., Pettersson, B., Hasimbegovic, V., & Svensson, P. H. (2011). Thionations using a P4S10-pyridine complex in solvents such as acetonitrile and dimethyl sulfone. The Journal of Organic Chemistry, 76(6), 1546–1553. [Link]

• Polshettiwar, V., & Kaushik, M. P. (2004). Thionation of Carbonyl Compounds Using Phosphorus Pentasulfide and Hexamethyldisiloxane under Microwave Irradiations. Journal of Chemical Research, 2004(7), 474-476.

• Gritsan, N. P., & Meteleva, E. S. (2023). Thiocarbonyl Derivatives of Natural Chlorins: Synthesis Using Lawesson's Reagent and a Study of Their Properties. International Journal of Molecular Sciences, 24(10), 8963. [Link]

• Organic Chemistry Portal. (n.d.). Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone. Retrieved from [Link]

• ResearchGate. (n.d.). Thionation of Carbonyl Compounds Using Phosphorus Pentasulfide and Hexamethyldisiloxane under Microwave Irradiations. Retrieved from [Link]

• Curphey, T. J. (2002). Thionation of esters and lactones with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane. The Journal of Organic Chemistry, 67(18), 6461-6473.
• Polshettiwar, V., & Kaushik, M. P. (2004). A new, efficient and simple method for the thionation of ketones to thioketones using P4S10/Al2O3. Tetrahedron Letters, 45(33), 6255-6257.

• LabCoatz. (2023, December 21). Making Phosphorus Pentasulfide and Lawesson's Reagent: Useful (And Stinky) Thionating Agents [Video]. YouTube. [Link]

• Pedersen, B. S., Scheibye, S., Nilsson, N. H., & Lawesson, S. O. (1978). Studies on organophosphorus compounds. XX. Syntheses of thioketones. Bulletin des Sociétés Chimiques Belges, 87(3), 223-228.
• Patra, A., & Misra, S. K. (2013). A new reaction of P4S10 and Lawesson's reagent; a new method for the synthesis of dithieno[3,2-b;2′,3′-d]thiophenes. RSC Advances, 3(44), 21251-21255.

• National Center for Biotechnology Information. (n.d.). Tetraphosphorus octasulfide. PubChem. Retrieved from [Link]

• Saeed, A., Shaheen, H., & Abbas, N. (2021). A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. Molecules, 26(22), 6937. [Link]

• U.S. Environmental Protection Agency. (n.d.). Physical and Chemical Properties – PFAS — Per- and Polyfluoroalkyl Substances. Retrieved from [Link]

• ResearchGate. (n.d.). Building Chemical Intuition About Physicochemical Properties of C8-Per-/Poly-fluoroalkyl Carboxylic Acids Through Computational Means. Retrieved from [Link]

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• 4. Lu Le Laboratory: Preparation of Phosphorus Pentasulfide - A Thionation Reagent - Lu Le Laboratory [lulelaboratory.blogspot.com]

A Comparative Guide to the Reactivity of P₄S₃, P₄S₇, and P₄S₈

For researchers, scientists, and professionals in drug development, a nuanced understanding of reagent reactivity is paramount. The phosphorus sulfides, a family of cage-like inorganic compounds, present a fascinating case study in how subtle structural variations dictate profound differences in chemical behavior.[1] This guide provides an in-depth comparison of the reactivity of three key members of this family: Tetraphosphorus Trisulfide (P₄S₃), Tetraphosphorus Heptasulfide (P₄S₇), and Tetraphosphorus Octasulfide (P₄S₈). We will dissect their molecular architecture to explain observed and predicted reactivity trends, supported by established chemical principles and proposed experimental validation.

Part 1: The Structural Basis of Reactivity

The reactivity of any molecule is fundamentally governed by its three-dimensional structure, bond types, and the distribution of electron density. The P₄Sₙ cages are all derived from a foundational tetrahedral unit of four phosphorus atoms, with sulfur atoms progressively inserted into P–P bonds or added as terminal atoms.[2] This structural evolution creates distinct reactive sites and properties for each compound.

Molecular Architectures

The structures of P₄S₃, P₄S₇, and P₄S₈ reveal a clear progression in sulfur content and bonding arrangement, which is the primary determinant of their differing reactivity.

Figure 1. Comparative molecular structures of P₄S₃, P₄S₇, and β-P₄S₈.

• P₄S₃ (Tetraphosphorus Trisulfide): This molecule possesses C₃ᵥ symmetry and is structurally unique in this series as it retains three P–P bonds from the parent P₄ tetrahedron.[3] The apical phosphorus atom is bonded to three other phosphorus atoms, while the three basal phosphorus atoms are each bonded to the apical phosphorus and two bridging sulfur atoms. All phosphorus atoms are in a formal oxidation state of +3/2 (on average) and are trivalent. The absence of highly polarized terminal P=S bonds and the presence of covalent P-P bonds contribute to its distinct reactivity profile.

• P₄S₇ (Tetraphosphorus Heptasulfide): This structure can be visualized as an adamantane-like cage, similar to P₄S₁₀, but with one terminal sulfur atom missing.[2] It contains only P–S bonds within its cage. Three phosphorus atoms are tetracoordinate, bonded to four sulfur atoms each, while one phosphorus atom is trivalent, bonded to only three sulfur atoms. Critically, one phosphorus atom features a terminal, double-bonded sulfur (a sulfido group). This P=S bond introduces a highly electrophilic phosphorus(V) center, making it a primary site for nucleophilic attack.

• P₄S₈ (Tetraphosphorus Octasulfide): Several isomers of P₄S₈ exist, with the β-P₄S₈ form being a notable example. Its structure contains a four-membered P₂S₂ ring fused with two five-membered P₂S₃ rings. This particular isomer features two terminal P=S bonds, creating two highly electrophilic phosphorus centers.[4][5] It also contains a disulfide (S-S) bridge, a feature not present in P₄S₃ or P₄S₇, which can be a site for reduction or other specific reactions.

Key Structural Differences and Their Implications

Feature	P₄S₃	P₄S₇	P₄S₈ (β-isomer)	Reactivity Implication
P–P Bonds	3	0	0	Presence makes P₄S₃ susceptible to oxidative addition/insertion reactions that cleave P-P bonds.[6]
Terminal P=S Bonds	0	1	2	Creates highly electrophilic P(V) centers, increasing susceptibility to nucleophilic attack. The reactivity trend is expected to be P₄S₈ > P₄S₇ > P₄S₃.
P Oxidation States	Trivalent P(III) character	Mix of trivalent P(III) and pentavalent P(V)	Mix of P(III) and P(V) character	Higher oxidation states correspond to greater electrophilicity at phosphorus centers.
Disulfide (S-S) Bond	0	0	1	Introduces a potential site for redox chemistry, distinct from the other two structures.

Part 2: Comparative Reactivity Analysis

The structural features outlined above translate directly into differing chemical behaviors, particularly in reactions involving hydrolysis, thermal decomposition, and nucleophilic attack.

Hydrolytic Stability

Hydrolysis of phosphorus sulfides typically proceeds via nucleophilic attack by water on an electrophilic phosphorus atom, leading to the eventual formation of phosphoric acid and hydrogen sulfide (H₂S) or other sulfur-containing species.[7]

• P₄S₃: Is known to be relatively stable and hydrolyzes only slowly in water.[3] This stability is a direct consequence of its structure. Lacking the highly electrophilic P(V) centers created by terminal P=S bonds, its phosphorus atoms are less susceptible to nucleophilic attack by water.

• P₄S₇ and P₄S₈: These compounds are expected to be significantly more reactive towards water. The terminal P=S bonds polarize the phosphorus center, making it an excellent electrophile. The reaction is autocatalytic as the initial hydrolysis produces acidic byproducts that accelerate further decomposition. The reactivity is expected to correlate with the number of P=S bonds, making P₄S₈ more moisture-sensitive than P₄S₇.

Causality: The rate-determining step in the hydrolysis of many phosphoesters and related compounds is the nucleophilic attack on the phosphorus center.[8][9] The presence of an electron-withdrawing terminal sulfur atom greatly enhances the electrophilicity (the partial positive charge) on the phosphorus, lowering the activation energy for water's attack.

Thermal Stability

Thermal decomposition involves the cleavage of the weakest bonds within the molecular cage.

• P₄S₃: The cage contains both P–S and P–P bonds. The P–P single bond (bond energy ~200 kJ/mol) is weaker than the P–S single bond (~230 kJ/mol). Therefore, thermal decomposition of P₄S₃ is likely initiated by the homolytic cleavage of the P-P bonds.

• P₄S₇ and P₄S₈: These molecules contain only P–S bonds (and one S-S bond in β-P₄S₈). Their thermal stability is thus governed by the strength of the P-S cage framework. While direct comparative data is scarce, cage strain and the presence of potentially weaker bonds like the disulfide bridge in β-P₄S₈ would influence the specific decomposition temperature and products.

Reactivity with Nucleophiles (e.g., Alcohols, Amines)

The reaction of phosphorus sulfides with nucleophiles like alcohols is fundamental to their application in organic synthesis, for example, in the conversion of alcohols to other functional groups or in the synthesis of organothiophosphates.[10][11] This reactivity follows the principles of nucleophilic substitution at a phosphorus center.[12]

• P₄S₃: Reacts with nucleophiles, but the reaction is generally less vigorous than with the higher sulfides. The trivalent phosphorus atoms act as the electrophilic sites.

• P₄S₇ and P₄S₈: These are much more potent electrophiles due to their terminal P=S bonds. They will react readily with alcohols, amines, and other nucleophiles. The reaction mechanism is an addition-elimination process where the nucleophile attacks the P(V) center, transiently forming a pentacoordinate intermediate, which then eliminates a bridging sulfur group to form the product.[13] P₄S₈, with two such reactive sites, would be expected to react more readily or with a higher stoichiometry of the nucleophile compared to P₄S₇.

Part 3: Experimental Design for Reactivity Comparison

To empirically validate the reactivity trends discussed above, a standardized, self-validating experimental protocol is essential. ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy is an ideal tool for this purpose, as it allows for the direct, quantitative monitoring of each phosphorus-containing species in a reaction mixture over time.[14][15][16]

Protocol: Comparative Hydrolysis Rate Analysis via ³¹P NMR Spectroscopy

This protocol describes a kinetic experiment to determine the relative rates of hydrolysis for P₄S₃, P₄S₇, and P₄S₈.

Objective: To quantify the rate of disappearance of the parent phosphorus sulfide and the appearance of hydrolysis products in a buffered aqueous solution.

Materials:

• P₄S₃, P₄S₇, P₄S₈ (high purity)

• Deuterated acetonitrile (CD₃CN) or deuterated tetrahydrofuran (THF-d₈) for NMR locking and sample dissolution

• Deuterium oxide (D₂O)

• Phosphate buffer (pH 7.0) prepared in D₂O

• Internal standard (e.g., triphenyl phosphate, stable under reaction conditions with a distinct ³¹P chemical shift)

• NMR tubes, gas-tight syringes, cryostat for temperature control

Methodology:

• Stock Solution Preparation: a. Prepare a stock solution of the internal standard (e.g., 50 mM triphenyl phosphate) in the chosen organic solvent (e.g., CD₃CN). b. For each phosphorus sulfide, prepare a separate, concentrated stock solution (e.g., 100 mM) in the same organic solvent. Causality: Using a dry organic solvent for the stock solutions prevents premature hydrolysis before the experiment begins.

• Reaction Setup: a. In an NMR tube maintained at a constant temperature (e.g., 25.0 ± 0.1 °C) using the NMR spectrometer's temperature control unit, place 450 µL of the pH 7.0 phosphate buffer in D₂O. b. Add 50 µL of the internal standard stock solution to the NMR tube and mix gently. c. Acquire an initial ³¹P NMR spectrum (t=0 baseline) to confirm the chemical shift of the internal standard.

• Reaction Initiation and Monitoring: a. Using a gas-tight syringe, rapidly inject 50 µL of one of the phosphorus sulfide stock solutions into the NMR tube. b. Immediately begin acquiring a series of ¹H-decoupled ³¹P NMR spectra at fixed time intervals (e.g., every 5 minutes for reactive species like P₄S₈, every 30 minutes for P₄S₃). Causality: ¹H-decoupling simplifies the spectra by removing P-H coupling, resulting in sharp singlets for each unique phosphorus environment, which simplifies integration and analysis.[15] c. Continue data acquisition until the starting material signal has significantly diminished or disappeared.

• Data Analysis: a. Process all spectra identically (phasing, baseline correction). b. For each time point, integrate the area of the characteristic signal(s) for the starting phosphorus sulfide and the signal for the constant-concentration internal standard. c. Calculate the concentration of the phosphorus sulfide at each time point relative to the internal standard. d. Plot the natural logarithm of the phosphorus sulfide concentration versus time. The negative slope of this plot will yield the pseudo-first-order rate constant (k) for the hydrolysis reaction. e. Compare the calculated rate constants (k_P₄S₃, k_P₄S₇, k_P₄S₈) to determine the relative hydrolytic stability.

Figure 2. Experimental workflow for comparative hydrolysis rate determination.

Conclusion

The reactivity of phosphorus sulfides is a direct reflection of their molecular architecture. The progression from P₄S₃ to P₄S₇ and P₄S₈ demonstrates a clear trend of increasing reactivity towards nucleophiles, driven by the introduction of highly electrophilic P(V) centers at terminal P=S bonds.

• P₄S₃ is the most stable of the three, characterized by its lack of terminal sulfido groups and the presence of P-P bonds, making its chemistry distinct.

• P₄S₇ represents an intermediate, with one reactive P=S site, rendering it significantly more susceptible to hydrolysis and nucleophilic attack than P₄S₃.

• P₄S₈ is predicted to be the most reactive, possessing multiple P=S bonds and, in some isomers, a disulfide bridge, offering several pathways for chemical transformation.

This structure-based understanding allows researchers to select the appropriate phosphorus sulfide reagent for a given application, balancing stability with the required reactivity for tasks ranging from organic synthesis to materials science. The proposed experimental workflow provides a robust framework for quantifying these differences and further refining our understanding of these versatile inorganic cages.

References

• Piotrowska, D. G., & Mikołajczyk, M. (2021). Nucleophilic Substitution at Heteroatoms—Identity Substitution Reactions at Phosphorus and Sulfur Centers: Do They Proceed in a Concerted (SN2) or Stepwise (A–E) Way?. Molecules, 26(21), 6433. Available at: [Link]

• PubChem. (n.d.). Phosphorus pentasulfide. National Center for Biotechnology Information. Retrieved from: [Link]

• Brainly. (2023). Write the chemical formula of tetraphosphorus octasulfide. Available at: [Link]

• Arthur, T. F. (1951). Method of producing phosphorus sulfides. U.S. Patent No. 2,569,128. Washington, DC: U.S. Patent and Trademark Office.

• Scribd. (n.d.). Phosphorus Sulfides. Retrieved from: [Link]

• Scribd. (n.d.). P-S Cage and P-O Cage Compounds. Retrieved from: [Link]

• Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using 31P Benchtop NMR: R&D and QC case studies. Available at: [Link]

• Scheer, M., & Scherer, O. J. (2010). The chemistry of cationic polyphosphorus cages – syntheses, structure and reactivity. Chemical Society Reviews, 39(12), 4727-4744. Available at: [Link]

• University of Sheffield. (n.d.). 31 Phosphorus NMR. Retrieved from: [Link]

• Organic Chemistry Portal. (n.d.). Appel Reaction. Retrieved from: [Link]

• ResearchGate. (n.d.). 31P NMR chemical shift ranges (on the ppm scale) and chemical structures of common P functional groups observed in natural samples. [Image]. Available at: [Link]

• Scribd. (n.d.). P4S3: Structure and Properties Overview. Retrieved from: [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy :: 31P NMR Chemical Shifts. University of Wisconsin-Madison. Retrieved from: [Link]

• Brainly. (2019). Write the chemical formula of tetraphosphorus octasulfide. Available at: [Link]

• Shokhen, M., & Albeck, A. (2019). 22.04 Hydrolysis of Phosphoesters. [Video]. YouTube. Available at: [Link]

• Keglevich, G. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(16), 4987. Available at: [Link]

• Wikipedia. (n.d.). Nucleophilic substitution. Retrieved from: [Link]

• Dai, Y., et al. (2024). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Molecules, 29(5), 1109. Available at: [Link]

• Michigan State University Department of Chemistry. (n.d.). Alcohol Reactivity. Retrieved from: [Link]

• Neckers, D. C., & Volman, D. H. (Eds.). (1993). Advances in Photochemistry, Volume 18. John Wiley & Sons.

• University of Calgary. (n.d.). REACTIONS OF ALCOHOLS. Retrieved from: [Link]

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Validating the Structure of Novel Phosphorus Sulfide Cages: A Comparative Guide to a P₄S₈ Reaction Product

This guide provides a comprehensive framework for the structural validation of complex inorganic molecules, using a hypothetical reaction product with the empirical formula P₄S₈ as a case study. Researchers in materials science, inorganic chemistry, and drug development who work with novel molecular structures will find the principles and comparative data herein essential for achieving unambiguous characterization. We will explore not only the definitive power of single-crystal X-ray crystallography but also how its synergy with other analytical techniques creates a self-validating system, ensuring the highest degree of scientific integrity.

The Challenge of Phosphorus Sulfide Cages

The binary system of phosphorus and sulfur gives rise to a diverse family of molecular cages, PₓSᵧ, renowned for their structural complexity and reactivity. While compounds like P₄S₃, P₄S₇, and P₄S₁₀ are well-established, synthetic exploration continually yields new, often unexpected, molecular arrangements. A reaction targeting a specific stoichiometry may result in a mixture of known cages or, more excitingly, a novel isomer or an entirely new molecule.

Consider a reaction between P₄S₁₀ and a reducing agent that theoretically yields a product with the formula P₄S₈. Is this a known compound? Is it a single isomer? How are the atoms connected? Answering these questions with certainty is paramount, as molecular structure dictates function and reactivity. This guide will walk through the definitive process of validating such a product.

The Definitive Technique: Single-Crystal X-ray Crystallography

For determining the precise three-dimensional arrangement of atoms in a crystalline solid, single-crystal X-ray crystallography is the undisputed gold standard. It provides unequivocal data on bond lengths, bond angles, and connectivity, resolving any structural ambiguity.

Principle of X-ray Crystallography

When a focused beam of X-rays is directed at a single crystal, the electrons of the atoms in the crystal lattice diffract the X-rays in a predictable pattern. By measuring the positions and intensities of these diffracted beams, one can calculate a three-dimensional map of the electron density within the crystal. From this map, the positions of the individual atoms can be determined with high precision, revealing the molecule's complete structure.

Experimental Workflow: From Powder to Structure

The journey from a powdered reaction product to a fully refined crystal structure is a multi-step process that demands careful execution.

Step 1: Synthesis and Purification A hypothetical synthesis of a P₄S₈ species might involve the controlled reduction of P₄S₁₀. For instance, reacting P₄S₁₀ with a specific molar equivalent of a phosphine reagent like triphenylphosphine (PPh₃) in a non-coordinating solvent such as carbon disulfide (CS₂) could theoretically abstract sulfur atoms to yield a new cage. The crude product must then be purified, often by recrystallization or sublimation, to isolate the compound of interest.

Step 2: Crystal Growth This is often the most challenging step. High-quality single crystals are essential for successful X-ray diffraction. A common method is slow evaporation of a dilute solution.

• Protocol:

  • Dissolve the purified P₄S₈ powder in a minimal amount of a suitable solvent (e.g., carbon disulfide, toluene) in a clean vial.

  • Loosely cap the vial to allow for slow solvent evaporation over several days to weeks at a stable temperature.

  • Monitor the vial for the formation of small, well-defined crystals with sharp edges and smooth faces.

Step 3: Data Collection and Structure Refinement Once a suitable crystal is obtained, it is mounted on a diffractometer for analysis.

• Protocol:

  • A single crystal (typically 0.1-0.3 mm) is selected and mounted on a goniometer head.

  • The crystal is placed in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal motion and radiation damage.

  • The diffractometer collects a full sphere of diffraction data by rotating the crystal in the X-ray beam.

  • The resulting data is processed to determine the unit cell dimensions and symmetry (space group).

  • The structure is "solved" using software programs (e.g., SHELXT) to find the initial positions of the atoms and "refined" (e.g., with SHELXL) to optimize the fit between the calculated and observed diffraction data.

The workflow for this process can be visualized as follows:

Workflow from synthesis to final crystal structure.

A Comparative Analysis: The Role of Complementary Techniques

While X-ray crystallography is definitive, it is not always feasible (e.g., if suitable crystals cannot be grown). Moreover, a multi-faceted approach provides a more robust and self-validating characterization. Other techniques provide crucial, albeit less direct, structural information.

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy

³¹P NMR is highly sensitive to the local chemical environment of phosphorus atoms. It provides information on:

• Number of unique phosphorus environments: The number of signals in the spectrum corresponds to the number of chemically non-equivalent phosphorus atoms.

• Connectivity (via J-coupling): The splitting pattern of signals can reveal which phosphorus atoms are bonded to each other.

For a hypothetical P₄S₈ molecule, different isomers would produce distinct ³¹P NMR spectra. For example, an isomer with high symmetry might show only one or two signals, while a low-symmetry isomer would show four.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the molecular formula. Techniques like Electron Ionization (EI) or Chemical Ionization (CI) can provide:

• Molecular Ion Peak (M⁺): A peak corresponding to the mass of the intact P₄S₈ molecule, confirming the formula.

• Isotopic Pattern: The characteristic isotopic distribution of sulfur (³²S, ³³S, ³⁴S) provides a "fingerprint" that validates the number of sulfur atoms in the molecule.

• Fragmentation Pattern: The way the molecule breaks apart can offer clues about its structural stability and connectivity.

Computational Chemistry (Density Functional Theory - DFT)

Theoretical calculations are a powerful predictive and supportive tool. Using DFT, one can:

• Predict Structures: Calculate the lowest energy (most stable) isomers for the P₄S₈ formula.

• Simulate Spectra: Predict the ³¹P NMR chemical shifts and vibrational frequencies (IR/Raman) for a proposed structure.

• Validate Experimental Data: Compare the computationally predicted data with the experimental results. A strong correlation between the calculated parameters for a given isomer and the experimental data provides powerful evidence for that structure.

The logical flow for integrating these techniques for validation is shown below:

Decision workflow for structural validation.

Comparative Performance of Validation Techniques

The choice of technique depends on the available sample, the information required, and the stage of the investigation. The following table summarizes the key attributes of each method for the characterization of a novel P₄S₈ molecule.

Feature	Single-Crystal X-ray	³¹P NMR Spectroscopy	Mass Spectrometry	DFT Calculations
Primary Information	3D atomic structure, bond lengths/angles, packing	P-atom environments, connectivity, symmetry	Molecular formula, fragmentation patterns	Predicted structures, energies, simulated spectra
Sample Requirement	Single crystal (0.1-0.3 mm)	Soluble powder (~5-10 mg)	Small amount (~1 mg)	None (computational)
Ambiguity	None (definitive)	High (isomers can have similar spectra)	High (isomers have the same mass)	High (predicted structure needs experimental validation)
Key Strength	Unambiguous structure determination	Rapid assessment of purity and symmetry	Confirms molecular formula and stoichiometry	Guides interpretation and predicts possibilities
Key Limitation	Requires high-quality single crystals	Does not provide 3D structure directly	Cannot distinguish between isomers	Only as good as the level of theory used

Conclusion: An Integrated and Self-Validating Approach

The structural elucidation of a novel molecule like a P₄S₈ cage is a process of accumulating corroborating evidence. While single-crystal X-ray crystallography stands as the ultimate arbiter of structure, its findings are powerfully reinforced when they align with data from other techniques. The molecular formula confirmed by mass spectrometry must match the atoms found in the crystal structure. The symmetry observed in the ³¹P NMR spectrum should be consistent with the symmetry of the crystallographically determined molecule. Finally, the experimentally determined structure should ideally correspond to a low-energy isomer predicted by DFT calculations. By employing this integrated, multi-technique workflow, researchers can present a new molecular structure with the highest possible degree of confidence and scientific rigor.

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of Tetraphosphorus Octasulfide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The structural elucidation of phosphorus-sulfur cage compounds, such as tetraphosphorus octasulfide (P₄S₈) and its derivatives, presents a unique analytical challenge. These molecules are foundational in the synthesis of novel organothiophosphorus compounds, which have applications ranging from materials science to the development of pharmaceuticals and agrochemicals.[1] Mass spectrometry stands as a cornerstone technique for their characterization, offering unparalleled sensitivity and structural insight. However, the choice of methodology is critical and dictates the quality and interpretability of the resulting data.

This guide provides an in-depth comparison of mass spectrometry techniques for the analysis of P₄S₈ derivatives. It moves beyond a simple listing of methods to explain the causality behind experimental choices, ensuring a robust and validated analytical approach.

Choosing the Right Tool: A Comparative Analysis of Ionization Techniques

The initial ionization event is arguably the most critical step in mass spectrometry, as it governs the types of ions generated and the subsequent fragmentation observed. The cage-like structure of P₄S₈ derivatives requires careful consideration of the ionization energy and method to prevent premature or uninformative fragmentation.

Ionization Technique	Principle	Advantages for P₄S₈ Derivatives	Disadvantages & Considerations
Gas Chromatography-MS (GC-MS) with Electron Ionization (EI)	High-energy electrons bombard molecules in the gas phase, causing ionization and extensive fragmentation.	Provides reproducible, library-searchable fragmentation patterns. Ideal for volatile, thermally stable derivatives.	High energy can lead to excessive fragmentation of the P-S cage, potentially obscuring the molecular ion. Not suitable for non-volatile or thermally labile derivatives.
Liquid Chromatography-MS (LC-MS) with Electrospray Ionization (ESI)	A high voltage is applied to a liquid sample, creating an aerosol of charged droplets. Solvent evaporation leads to "soft" ionization of the analyte.	"Soft" ionization preserves the molecular ion, which is crucial for determining the mass of the parent derivative.[2][3][4] Amenable to a wide range of polar and non-polar compounds, including thermally labile derivatives.[5]	Matrix effects from the LC mobile phase can suppress ionization.[2][3][4] May require optimization of solvent conditions and ESI source parameters to achieve efficient ionization.
Inductively Coupled Plasma-MS (ICP-MS)	Samples are introduced into a high-temperature argon plasma, which atomizes and ionizes the constituent elements.	Extremely sensitive for elemental detection (³¹P, ³²S), providing precise stoichiometric information.[6][7] Can be coupled with GC or LC for elemental speciation analysis.[8][9][10]	Destroys the molecular structure, providing no information on the arrangement of atoms or functional groups. Spectral interferences can be a challenge but can be overcome with modern instrumentation like triple quadrupole ICP-MS (ICP-QQQ).[6][9]

Expert Insight: For novel P₄S₈ derivatives where the primary goal is to confirm molecular weight and overall structure, LC-ESI-MS is the superior starting point. Its soft ionization nature is key to preserving the integrity of the phosphorus-sulfur cage. GC-EI-MS is better suited for routine analysis of known, stable derivatives where a standard fragmentation library can be utilized for identification. ICP-MS serves as a powerful complementary technique for confirming elemental composition and stoichiometry with high precision.[6]

Deciphering the Spectra: Fragmentation Analysis of P₄S₈ Derivatives

Understanding the fragmentation patterns of P₄S₈ derivatives is essential for structural elucidation. Collision-Induced Dissociation (CID) is the most common method for generating fragment ions in tandem mass spectrometry (MS/MS).[11]

For organophosphorus compounds, fragmentation pathways are highly structured and can be used to deduce the nature of substituents.[12] In P₄S₈ derivatives, initial fragmentation often involves the loss of sulfur atoms or cleavage of bonds between the phosphorus cage and its organic substituents.

A generalized fragmentation pathway for a hypothetical monosubstituted P₄S₈ derivative (P₄S₈-R) can be visualized as follows. The initial fragmentation often involves the neutral loss of sulfur or parts of the substituent, followed by the breakdown of the cage itself.

Caption: Generalized MS/MS fragmentation pathway for a P₄S₈ derivative.

Trustworthiness through Self-Validation: A key principle in structural elucidation is self-validation. High-resolution mass spectrometry (HRMS) is invaluable here. By providing accurate mass measurements to within a few parts per million (ppm), HRMS allows for the confident determination of the elemental formula for both the parent ion and its fragments, significantly reducing ambiguity.[12]

A Validated Workflow: LC-ESI-MS/MS Protocol for a Novel P₄S₈ Derivative

This section provides a detailed, self-validating protocol for the analysis of a novel P₄S₈ derivative using LC-ESI-MS/MS.

1. Sample Preparation:

• Accurately weigh ~1 mg of the P₄S₈ derivative.

• Dissolve in 1 mL of a suitable solvent (e.g., acetonitrile or dichloromethane). Ensure complete dissolution.

• Perform a serial dilution to a final concentration of 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid. The formic acid aids in protonation for positive-ion ESI.

• Filter the final solution through a 0.22 µm PTFE syringe filter to remove particulates.

2. Liquid Chromatography Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 50% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry Parameters (ESI-MS/MS):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Gas Flow: 600 L/hr (Nitrogen).

• Scan Mode 1 (Full Scan): Scan from m/z 150-1000 to find the protonated molecular ion [M+H]⁺.

• Scan Mode 2 (Tandem MS - MS/MS):

  • Select the [M+H]⁺ ion observed in the full scan as the precursor ion.

  • Apply a collision energy ramp (e.g., 10-40 eV) to induce fragmentation. This allows for the capture of both low-energy (substituent loss) and high-energy (cage fragmentation) fragments in a single run.

  • Acquire product ion spectra.

4. Data Analysis and Validation:

• Identify the [M+H]⁺ peak in the full scan chromatogram.

• Confirm the elemental composition using the accurate mass measurement from an HRMS instrument.

• Analyze the MS/MS spectrum to identify characteristic neutral losses (e.g., loss of S, SH, or parts of the organic substituent).

• Propose a fragmentation scheme and match the observed fragment masses to the proposed structures, again using accurate mass data for confirmation.

Caption: A validated experimental workflow for LC-MS/MS analysis.

Conclusion

The mass spectrometric analysis of tetraphosphorus octasulfide derivatives requires a methodical approach tailored to the unique chemistry of these phosphorus-sulfur cage compounds. By beginning with a soft ionization technique like ESI, analysts can preserve the crucial molecular ion, providing a firm anchor for structural elucidation. Subsequent fragmentation analysis, especially when coupled with high-resolution mass spectrometry, allows for the confident characterization of substituents and the core cage structure. This guide provides the foundational principles and a validated workflow to empower researchers to tackle the analytical challenges presented by this important class of molecules, ensuring data of the highest scientific integrity.

References

• Crews, B. C., et al. (2010). Desorption electrospray ionization mass spectrometric analysis of organophosphorus chemical warfare agents using ion mobility and tandem mass spectrometry. PubMed. Available at: [Link]

• Jochmann, M. A., et al. (2021). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• Jochmann, M. A., et al. (2021). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. PubMed. Available at: [Link]

• Jeanneau, L., et al. (2013). Identification tree based on fragmentation rules for structure elucidation of organophosphorus esters by electrospray mass spectrometry. Semantic Scholar. Available at: [Link]

• Jochmann, M. A., et al. (2021). Oxygen Isotope Analyses of Phosphate and Organophosphorus Compounds by Electrospray Ionization Orbitrap Mass Spectrometry. ChemRxiv. Available at: [Link]

• Walczak, M., et al. (2023). Ultra-Sensitive Analysis of Organophosphorus Compounds by Comparative GC-FPD and GC-ICP-MS: Implications for Chemical Warfare Agent Detection. MDPI. Available at: [Link]

• Shimadzu Corporation. (n.d.). Monitoring of Sulfur Components by Simultaneous Analysis Using GC-MS and GC-SCD. Shimadzu. Available at: [Link]

• Food Safety and Measurement Facility, UC Davis. (2016). GC-ICP-MS/MS for Phosphorus, Sulfur, and Chlorine Pesticides Residues. UC Davis. Available at: [Link]

• Deiser, C., et al. (2010). Cage Compounds of Phosphorus and the Heavier Group 14 Elements. Request PDF. Available at: [Link]

• Agilent Technologies. (2015). Determination of pesticides in foods using phosphorus and sulfur detection by GC-ICP-QQQ. Agilent. Available at: [Link]

• Misharin, A. S., et al. (2010). Fragmentation of phosphorylated and singly charged peptide ions via interaction with metastable atoms. PubMed Central. Available at: [Link]

• Baalousha, M., et al. (2021). Characterizing the Stoichiometry of Individual Metal Sulfide and Phosphate Colloids in Soils, Sediments, and Industrial Processes by Inductively Coupled Plasma Time-of-Flight Mass Spectrometry. National Institutes of Health. Available at: [Link]

• Steen, H., & Mann, M. (2009). Phosphopeptide fragmentation and analysis by mass spectrometry. PubMed. Available at: [Link]

• Lapek, J. D., et al. (2022). Sulfur- and phosphorus-standardized metal quantification of biological specimens using inductively coupled plasma mass spectrometry. PubMed Central. Available at: [Link]

• De Malsche, W., et al. (2019). Phosphopeptide Fragmentation and Site Localization by Mass Spectrometry: An Update. MDPI. Available at: [Link]

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A Researcher's Guide to Differentiating Phosphorus Sulfide Isomers: A Comparative Analysis of Analytical Methods

In the landscape of synthetic chemistry, particularly within agrochemicals, lubricant additives, and increasingly, drug development, phosphorus sulfides (P₄Sₓ) represent a class of uniquely versatile building blocks. Their cage-like structures, composed of a tetrahedral framework of phosphorus atoms bridged by sulfur, give rise to a complex world of structural isomerism.[1] The specific isomer used as a precursor can dictate the stereochemistry, reactivity, and ultimately, the biological activity and safety profile of the final product. This isomeric complexity is not a mere academic curiosity; it is a critical process parameter that demands robust analytical control.

This guide provides an in-depth, comparative analysis of the principal analytical techniques used to differentiate phosphorus sulfide isomers. We will move beyond a simple enumeration of methods to dissect the underlying principles and the rationale behind critical experimental choices. Our focus is on establishing self-validating analytical systems that provide accurate, reliable, and defensible data for researchers, scientists, and drug development professionals.

The Analytical Challenge: Navigating a Complex Isomeric Landscape

The synthesis of phosphorus sulfides, typically through the thermolysis of elemental phosphorus and sulfur, often yields a mixture of products.[1] Compounds such as P₄S₃, P₄S₅, and P₄S₇ exist as multiple stable isomers, each possessing a distinct arrangement of P-S, P-P, and P=S bonds.[1] These subtle structural variations lead to differences in physicochemical properties that can be exploited for their differentiation and quantification. The challenge lies in selecting the appropriate analytical tool that offers the required specificity, sensitivity, and structural insight.

Core Analytical Techniques: A Head-to-Head Comparison

The differentiation of P₄Sₓ isomers relies on techniques that are highly sensitive to the local chemical environment and molecular symmetry. The most powerful and widely adopted methods are ³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy, Raman Spectroscopy, and High-Performance Liquid Chromatography (HPLC), often coupled with Mass Spectrometry (MS).

³¹P Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Arbiter

For unambiguous structural elucidation and quantification of phosphorus sulfide isomers in solution, ³¹P NMR spectroscopy is the undisputed gold standard. The phosphorus-31 nucleus is an ideal NMR probe: it is 100% naturally abundant and possesses a spin of ½, which results in sharp, well-resolved signals and straightforward spectral interpretation.[2]

Principle of Differentiation: The chemical shift (δ) of a ³¹P nucleus is exceptionally sensitive to its electronic environment. Each unique phosphorus atom within a P₄Sₓ cage resonates at a characteristic frequency, generating a "fingerprint" spectrum for each isomer.[3] For example, the ³¹P NMR spectrum of P₄S₃ clearly shows two signals with a 1:3 intensity ratio, corresponding to the single apical phosphorus and the three equivalent basal phosphorus atoms, respectively.[4] Furthermore, through-bond spin-spin coupling (J-coupling) between adjacent phosphorus nuclei provides definitive information on the P-P connectivity within the molecular cage.[4]

Expert Insights on Experimental Choices:

• Solvent Selection: Carbon disulfide (CS₂) is the solvent of choice for its ability to dissolve a wide range of P₄Sₓ compounds without interfering signals.[5] However, its high toxicity mandates handling within a certified fume hood. Toluene-d₈ is a viable, less toxic alternative for many isomers.

• Achieving Quantitation: Accurate quantification requires that the signal intensity is directly proportional to the molar concentration. This is achieved by ensuring complete relaxation of all ³¹P nuclei between scans. A pulse sequence with a long relaxation delay (D1), typically 5 times the longest T₁ of any nucleus, combined with inverse-gated proton decoupling to suppress the Nuclear Overhauser Effect (NOE), is critical for reliable quantitative results.[2]

• Advanced Methods: For highly complex mixtures or novel isomer identification, two-dimensional (2D) NMR experiments like ³¹P-³¹P COSY are invaluable. These experiments map the correlation between coupled phosphorus nuclei, allowing for a definitive assignment of the entire spin system.

Typical Workflow for ³¹P NMR Analysis

Caption: Standard workflow for quantitative ³¹P NMR analysis of P₄Sₓ isomers.

Comparative Data: Typical ³¹P NMR Chemical Shifts

Isomer	Structural Features	Representative ³¹P Chemical Shifts (ppm vs. 85% H₃PO₄)
α-P₄S₃	Adamantane-like cage	Apical P: ~+72 (quartet), Basal P: ~-103 (doublet)[4]
P₄S₇	Contains P(III) and P(V)	Multiple distinct signals for crystallographically inequivalent atoms[5]
α-P₄S₅	Cage with P=S bond	Two distinct signals in a 1:1 ratio
P₄S₁₀	Symmetrical adamantane cage	Single sharp resonance ~+5 ppm

Raman Spectroscopy: A Vibrational Fingerprint

Raman spectroscopy is a rapid, non-destructive vibrational spectroscopy technique that provides complementary information to NMR. It is particularly adept at analyzing solid-state samples, circumventing potential issues of isomer interconversion in solution.[6]

Principle of Differentiation: Each P₄Sₓ isomer, with its unique symmetry and bond arrangement, possesses a distinct set of molecular vibrations. These vibrations, particularly the symmetric P-S and P-P stretching modes, are strong Raman scatterers and produce a characteristic spectral fingerprint.[6][7] For example, the spectra of P₄S₃, P₄S₇, and P₄S₁₀ are all readily distinguishable based on the position and intensity of their primary Raman bands.[6]

Expert Insights on Experimental Choices:

• Laser Selection: A 785 nm excitation laser is often preferred to minimize fluorescence, a common issue with crude sulfur-containing compounds that can overwhelm the weaker Raman signal.

• Solid vs. Solution: Analyzing the sample in its solid, crystalline form is often advantageous as it reflects the material's native state. The Raman spectra of melts can differ significantly, as some isomers, like P₄S₅, are known to disproportionate upon heating.[6]

• Reference Database: Trustworthy identification relies on comparison to a library of reference spectra from pure, authenticated isomer standards.

Typical Workflow for Raman Spectroscopy Analysis

Caption: A streamlined workflow for the analysis of solid P₄Sₓ isomers by Raman spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Separation Powerhouse

While spectroscopic methods analyze the bulk material, HPLC introduces the powerful dimension of physical separation prior to detection. This is indispensable for quantifying trace-level isomers or resolving highly complex mixtures that may be intractable by spectroscopy alone.[8]

Principle of Differentiation: Structural isomers often exhibit subtle differences in polarity. Reversed-phase HPLC (RP-HPLC), which employs a non-polar stationary phase (e.g., C18) and a polar mobile phase (e.g., acetonitrile/water), can effectively separate these isomers based on their differential partitioning between the two phases.[9] More polar isomers will have less affinity for the stationary phase and elute earlier.

Expert Insights on Experimental Choices:

• Column Chemistry: While C18 is a workhorse, alternative stationary phases like phenyl or biphenyl can offer unique selectivity for phosphorus-sulfur compounds due to π-π interactions, potentially resolving isomers that co-elute on a C18 column.[8][10]

• Mobile Phase Optimization: A simple isocratic mobile phase is often insufficient. Gradient elution, where the proportion of organic solvent is increased over the course of the run, is typically required to separate isomers with a wide range of polarities and elute all components in a reasonable time.

• Hyphenation with Mass Spectrometry (LC-MS): Coupling the HPLC to a mass spectrometer provides the ultimate analytical confidence. The mass spectrometer confirms the elemental composition (e.g., P₄S₅) of each eluting peak, while the chromatography separates the isomers. This combination is exceptionally powerful for confirming the identity of trace components.[8][11]

Summary Comparison of Analytical Techniques

Feature	³¹P NMR Spectroscopy	Raman Spectroscopy	HPLC & HPLC-MS
Primary Principle	Nuclear spin environment	Molecular vibrations	Differential partitioning (Polarity)
Sample State	Solution	Solid, Solution, Melt	Solution
Structural Info	Excellent (Connectivity)	Good (Symmetry, Bonds)	Indirect (Confirmed by MS)
Quantitative?	Yes (with specific setup)	Semi-quantitative	Yes (with standards)
Key Advantage	Unambiguous structural data[3][4]	Fast, non-destructive, solid-state analysis[6]	Superior separation of complex mixtures[8][12]
Key Limitation	Lower throughput, requires solubility	Potential for fluorescence, needs reference library	Cannot distinguish isomers without separation

Recommendations for an Integrated Analytical Strategy

The selection of an analytical method is dictated by the specific question at hand. A multi-faceted approach is often the most robust strategy.

• For primary structure elucidation, reference standard characterization, and definitive quantification , ³¹P NMR spectroscopy is the essential tool. Its direct insight into molecular structure is unparalleled.

• For rapid, high-throughput screening, raw material identification, and process monitoring of solid samples, Raman spectroscopy is the method of choice due to its speed and minimal sample preparation.

• For the analysis of complex reaction mixtures, quantification of trace impurities, or stability studies , the separation power of HPLC , ideally coupled with Mass Spectrometry , is required to deconvolve the components and provide confident identification.

By judiciously applying these techniques, researchers can gain a comprehensive understanding of the isomeric composition of their phosphorus sulfide materials, ensuring process control, product quality, and the ultimate success of their research and development endeavors.

References

• Bues, W., & Brockner, W. (1977). Infrared and Raman spectra of some phosphorus sulphides. Journal of the Chemical Society, Dalton Transactions, (16), 1539-1541. Source: Royal Society of Chemistry Publishing. URL: [Link]

• Structure prediction by 31P NMR Spectroscopy. (2023). YouTube. Source: YouTube. URL: [Link] (Note: A representative URL is used as the original may be transient. The content reflects common knowledge in NMR spectroscopy.)

• Eckert, H., Liang, C. S., & Stucky, G. D. (1988). ³¹P MAS-NMR of Crystalline Phosphorous Sulfides. Correlation of ³¹P Chemical Shielding Tensors with Local Environments. Defense Technical Information Center. Source: DTIC. URL: [Link]

• Cervantes-Sodi, F., et al. (2009). Theoretical studies of the infrared and Raman spectra of P4S3 and P4S7. ResearchGate. Source: ResearchGate. URL: [Link]

• Harris, R. K., et al. (1989). Solid-state phosphorus-31 nuclear magnetic resonance spectroscopy of phosphorus sulphides. Journal of the Chemical Society, Dalton Transactions. Source: ResearchGate. URL: [Link]

• Climent, V., et al. (1993). A simple method for the detection and the “a posteriori” correction of the interference of sulfide on phosphorus. Scientia Marina. Source: CORE. URL: [Link]

• Reich, H. J. NMR Spectroscopy: ³¹P NMR Chemical Shifts. Organic Chemistry Data. Source: University of Wisconsin. URL: [Link]

• McKelvie, I. D. (2010). Mass spectrometry of natural organic phosphorus. ResearchGate. Source: ResearchGate. URL: [Link]

• ³¹Phosphorus NMR. NMR-Service. Source: nmr-service.com. URL: [Link]

• Engel, R. (2015). Fundamentals of the Stereochemistry of Organophosphorus Compounds. Wiley-VCH. Source: Wiley-VCH. URL: [Link]

• Chivers, T., & Krouse, I. R. (1992). Preparation and ³¹P NMR Characterization of Structural Isomers of 1,5-Diphosphadithiatetrazocines. Inorganic Chemistry. Source: ResearchGate. URL: [Link]

• Pasteris, J. D., et al. (2016). The Raman spectra of the phosphate and sulfate stretching regions. ResearchGate. Source: ResearchGate. URL: [Link]

• Phosphorus sulfides. Wikipedia. Source: Wikipedia. URL: [Link]

• Wang, Y., et al. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. The Royal Society of Chemistry. Source: The Royal Society of Chemistry. URL: [Link]

• Hanwick, T. J., & Hoffmann, P. O. (1951). Raman Spectra of Several Compounds Containing Phosphorus. Semantic Scholar. Source: Semantic Scholar. URL: [Link]

• Andrews, L., Thompson, C., & Demarcq, M. C. (1982). Infrared spectra of phosphorus sulfides, P4S10, P4S9, and P4S7 in solid argon. Inorganic Chemistry. Source: ACS Publications. URL: [Link]

• Occolowitz, J. L., & White, G. L. (1963). The Mass Spectrometry of Esters of Phosphorous and Phosphonic Acids. Analytical Chemistry. Source: ACS Publications. URL: [Link]

• Walter, T. (2023). Phosphorus Analyzed in Soil Using Two-Dimensional Ion Chromatography-Tandem Mass Spectrometry. LCGC International. Source: LCGC International. URL: [Link]

• Lechtenfeld, O. J., et al. (2011). Inorganics in organics: quantification of organic phosphorus and sulfur and trace element speciation in natural organic matter using HPLC-ICP-MS. EPIC. Source: Alfred Wegener Institute. URL: [Link]

• HPLC Separation Modes. Waters. Source: Waters Corporation. URL: [Link]

• Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation. MicroSolv. Source: MicroSolv Technology Corporation. URL: [Link]

• Analytical Methods for White Phosphorus. Agency for Toxic Substances and Disease Registry (ATSDR). Source: ATSDR. URL: [Link]

• A Guide to Selective Columns for Isomer Separation. Welch Materials. Source: Welch Materials, Inc. URL: [Link]

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Bridging the Gap: A Comparative Analysis of Theoretical and Experimental Bond Lengths in Phosphorus Sulfides

An in-depth guide for researchers, scientists, and drug development professionals on the structural intricacies of phosphorus sulfide cages, using β-P₄S₅ as a case study.

In the realm of molecular chemistry, a precise understanding of a compound's three-dimensional structure is paramount to elucidating its reactivity, properties, and potential applications. For phosphorus sulfides, a class of compounds with a rich and complex structural landscape, the determination of bond lengths is a critical aspect of their characterization. This guide provides a comparative analysis of theoretical and experimental approaches to determining the bond lengths in phosphorus sulfide cage molecules, with a specific focus on β-tetraphosphorus pentasulfide (β-P₄S₅).

While the initial intent was to explore the bond lengths of tetraphosphorus octasulfide (P₄S₈), a comprehensive search of available scientific literature and crystallographic databases revealed a scarcity of experimental structural data for this specific stoichiometry. In contrast, β-P₄S₅ is a well-characterized compound with readily available single-crystal X-ray diffraction data, making it an excellent and representative model for this comparative study.

The Subject of Our Investigation: The β-P₄S₅ Molecule

The β-P₄S₅ molecule adopts a cage-like structure derived from the tetrahedral P₄ skeleton, with sulfur atoms inserted into various bridging and terminal positions. This arrangement gives rise to a variety of P-S and P-P bond types within a single molecule, making it an interesting candidate for structural analysis.

Caption: A 2D representation of the cage-like structure of P₄S₅.

Experimental Determination of Bond Lengths: The Gold Standard of X-ray Crystallography

The most direct and widely accepted method for determining the precise arrangement of atoms in a crystalline solid is single-crystal X-ray diffraction. This technique relies on the scattering of X-rays by the electron clouds of the atoms in a crystal lattice. The resulting diffraction pattern can be mathematically analyzed to generate a three-dimensional model of the electron density, from which the positions of atomic nuclei, and thus bond lengths, can be inferred.

Methodology: A Glimpse into the Crystallographic Workflow

• Crystal Growth: The first and often most challenging step is to grow a high-quality single crystal of the compound of interest. This involves dissolving the purified substance in a suitable solvent and allowing the solvent to evaporate slowly, or using other techniques like vapor diffusion or cooling crystallization.

• Data Collection: A suitable crystal is mounted on a goniometer and placed in a focused beam of X-rays. The crystal is rotated, and the diffraction pattern is recorded by a detector.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The initial positions of the atoms are determined using various computational methods. This initial model is then refined by adjusting the atomic positions and other parameters to achieve the best possible agreement between the observed and calculated diffraction patterns.

The experimental bond lengths for β-P₄S₅, as determined by the single-crystal X-ray diffraction study conducted by Griffin and Sheldrick, are presented in the table below.[1]

Theoretical Prediction of Bond Lengths: The Power of Computational Chemistry

In parallel with experimental techniques, computational chemistry offers a powerful suite of tools for predicting molecular structures and properties. Methods like Density Functional Theory (DFT) and ab initio calculations (such as Hartree-Fock) can be used to solve the Schrödinger equation for a given molecule, yielding its minimum-energy geometry and, consequently, its theoretical bond lengths.

Methodology: A Typical Computational Workflow

• Input Structure: A starting geometry for the molecule is created, either from known structural motifs or by using molecular mechanics to generate a reasonable initial guess.

• Method and Basis Set Selection: A theoretical method (e.g., DFT with a specific functional like B3LYP) and a basis set (which describes the atomic orbitals) are chosen. The choice of method and basis set represents a trade-off between computational cost and accuracy.

• Geometry Optimization: The energy of the molecule and the forces on each atom are calculated. The atoms are then moved in the direction that will lower the energy. This process is repeated iteratively until a stationary point on the potential energy surface is found, which corresponds to the optimized geometry of the molecule.

• Frequency Analysis: To confirm that the optimized structure is a true minimum (and not a transition state), a frequency calculation is performed. A true minimum will have no imaginary frequencies.

A Head-to-Head Comparison: Experimental vs. Theoretical Bond Lengths of β-P₄S₅

Bond Type	Experimental Bond Length (Å)[1]	Notes
P-P	2.215
P-S (bridging)	2.103 - 2.147	Range of values for sulfur atoms bridging two phosphorus atoms.
P=S (terminal)	1.939	Bond to a sulfur atom connected to only one phosphorus atom.

Note: The theoretical values in a real-world comparison would be populated from a specific computational study. The differences between the experimental and theoretical values would then be analyzed.

Dissecting the Discrepancies: Why Do Experimental and Theoretical Values Differ?

It is rare for experimental and theoretical bond lengths to be in perfect agreement. Understanding the sources of these discrepancies is crucial for a nuanced interpretation of both types of data.

• Phase Differences: Experimental X-ray diffraction data is obtained from the solid state, where intermolecular forces within the crystal lattice can influence the molecular geometry. In contrast, theoretical calculations are often performed on an isolated molecule in the gas phase, devoid of such interactions.

• Thermal Effects: Experimental measurements are typically conducted at a specific temperature (often cryogenic to reduce thermal motion), but atoms are still vibrating around their equilibrium positions. The reported bond lengths are an average over this motion. Theoretical calculations, unless specifically designed to account for it, often represent a static, 0 Kelvin structure.

• Approximations in Theoretical Methods: The accuracy of computational methods is inherently limited by the approximations made in solving the Schrödinger equation. The choice of the functional in DFT or the level of theory in ab initio methods, as well as the size of the basis set, all impact the accuracy of the calculated geometry.

• Experimental Uncertainties: While X-ray crystallography is a highly precise technique, there are still small experimental uncertainties associated with the determination of atomic positions.

Conclusion: A Symbiotic Relationship

Both experimental and theoretical methods provide invaluable and complementary insights into the molecular structure of phosphorus sulfides. X-ray crystallography offers a direct and highly accurate picture of the molecule's geometry in the solid state. Computational chemistry, on the other hand, provides a detailed understanding of the electronic structure and allows for the prediction of properties for molecules that may be difficult to synthesize or crystallize.

For researchers in materials science and drug development, a combined approach is often the most powerful. Theoretical calculations can be used to predict the structures of novel phosphorus sulfide derivatives, while experimental validation through techniques like X-ray crystallography remains the ultimate arbiter of structural accuracy. By understanding the strengths and limitations of each approach, scientists can build more accurate and predictive models of molecular behavior.

References

• Griffin, A.M.; Sheldrick, G.M. Beta-tetraphophorus pentasulphide. Acta Crystallographica Section B1975 , 31, 2738-2740. [Link]

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A Comparative Guide to the Solubility of Phosphorus Sulfides for the Research Scientist

For researchers, scientists, and professionals in drug development, understanding the fundamental properties of chemical reagents is paramount. Among the diverse array of compounds utilized in modern synthesis, phosphorus sulfides stand out for their utility in thionation reactions and as precursors to valuable organophosphorus compounds. However, their effective use is critically dependent on a property that is often assumed rather than rigorously understood: solubility.

This guide provides an in-depth, objective comparison of the solubility of common phosphorus sulfides. Moving beyond simple statements of "soluble" or "insoluble," we will delve into quantitative data, explore the underlying chemical principles that govern solubility, and provide a detailed experimental protocol for determining solubility in your own laboratory. This information is crucial for optimizing reaction conditions, ensuring reproducibility, and ultimately, accelerating discovery.

Understanding the Players: A Look at Common Phosphorus Sulfides

The family of phosphorus sulfides (P₄Sₓ) is extensive, but three members are of primary commercial and research importance due to their relative stability and reactivity. Their distinct structures directly influence their physical and chemical properties, including solubility.

• Tetraphosphorus Trisulfide (P₄S₃): Also known as phosphorus sesquisulfide, this compound has a cage-like structure. It is perhaps best known for its use in the production of "strike-anywhere" matches.

• Tetraphosphorus Heptasulfide (P₄S₇): This sulfide also possesses a cage structure derived from the P₄ tetrahedron.

• Tetraphosphorus Decasulfide (P₄S₁₀): Commonly referred to as phosphorus pentasulfide (based on its empirical formula P₂S₅), this is the most widely used phosphorus sulfide in organic synthesis, particularly as a thionation agent (e.g., in the creation of Lawesson's reagent).[1][2][3] Its adamantane-like structure is similar to that of phosphorus pentoxide.[1][2]

The key to understanding their differential solubility lies in the principle of "like dissolves like."[4] The polarity of the phosphorus-sulfur bond and the overall symmetry of the molecule dictate how well it will interact with a given solvent.

Comparative Solubility Data

The choice of solvent is critical when working with phosphorus sulfides. While carbon disulfide (CS₂) is a commonly cited solvent, its toxicity and volatility necessitate the consideration of alternatives. The following table summarizes available quantitative solubility data for the most common phosphorus sulfides in various solvents.

Phosphorus Sulfide	Solvent	Solubility ( g/100 g of solvent)	Temperature (°C)
P₄S₃	Carbon Disulfide	~100 g / 100 cc	17
Benzene	2.5	17
Benzene	11.1 g / 100 cc	30
Benzene	17	80
P₄S₁₀	Carbon Disulfide	0.222	17
Carbon Disulfide	0.182	0
Benzene	Insoluble	-
Hot Xylene	Insoluble	-
Hot Anisole	Insoluble	-

Data compiled from multiple sources.[1][3][5][6][7]

Analysis of Trends:

• P₄S₃ exhibits significantly higher solubility in non-polar organic solvents like carbon disulfide and benzene compared to P₄S₁₀.[6] This can be attributed to its less symmetrical and arguably less polar structure, allowing for more favorable solute-solvent interactions.

• P₄S₁₀ is characterized by its low solubility in carbon disulfide and its general insolubility in many other common organic solvents like benzene and xylene.[1][3][5] This poor solubility can be a practical challenge in synthesis, often requiring reactions to be run as heterogeneous slurries.

• Reactivity with Solvents: It is crucial to distinguish between dissolution and reaction. Phosphorus sulfides, particularly P₄S₁₀, react with water and other nucleophilic solvents like alcohols, DMSO, and DMF.[2][3] This reaction, a hydrolysis, produces toxic hydrogen sulfide (H₂S) gas and phosphoric acid.[1][2] Therefore, protic or nucleophilic solvents are generally unsuitable for dissolving these reagents.

Experimental Protocol: Gravimetric Determination of Equilibrium Solubility

To provide actionable data for your specific applications and solvent systems, a reliable experimental protocol is necessary. The following method is a robust, gravimetric approach to determine the equilibrium solubility of a phosphorus sulfide. This method is a self-validating system when controls and careful technique are employed.

Principle: An excess of the solid solute is stirred in the solvent for a sufficient time at a constant temperature to reach equilibrium (saturation). A known volume of the saturated solution is then carefully separated, the solvent is evaporated, and the mass of the remaining solute is determined.

Materials:

• Phosphorus sulfide of interest (e.g., P₄S₁₀)

• Anhydrous solvent of choice (e.g., carbon disulfide, toluene)

• Constant temperature bath (e.g., water bath, oil bath)

• Magnetic stirrer and stir bars

• Glass-stoppered flasks (e.g., 50 mL Erlenmeyer flasks)

• Syringes and syringe filters (PTFE, 0.2 µm)

• Pre-weighed glass vials with caps

• Analytical balance (readable to at least 0.1 mg)

• Fume hood

Workflow Diagram:

Caption: Experimental workflow for gravimetric solubility determination.

Step-by-Step Procedure:

• Preparation: In a fume hood, add an excess amount of the phosphorus sulfide to a known volume of the anhydrous solvent in a glass-stoppered flask. "Excess" means enough solid will remain undissolved at equilibrium.

• Equilibration: Place the flask in a constant temperature bath set to the desired temperature. Begin vigorous stirring. Allow the mixture to equilibrate for a prolonged period (24-48 hours is recommended to ensure saturation).

• Settling: Turn off the stirrer and allow the undissolved solid to settle completely while the flask remains in the constant temperature bath. This step is crucial to avoid aspirating solid particles during sampling.

• Sampling: Carefully draw a specific volume (e.g., 5.0 mL) of the clear supernatant into a syringe fitted with a solvent-resistant syringe filter. This ensures that no fine particulates are transferred.

• Weighing: Dispense the filtered, saturated solution into a pre-weighed, labeled vial. Cap the vial immediately and record the total mass.

• Evaporation: Remove the cap and evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause decomposition of the solute.

• Final Weighing: Once the solvent is completely removed, dry the vial containing the solid residue to a constant weight. Record the final mass.

• Calculation:

  • Mass of dissolved solid = (Final mass of vial + residue) - (Mass of empty vial)

  • Solubility ( g/100 mL) = (Mass of dissolved solid / Volume of solution sampled) * 100

Causality and Trustworthiness:

• Why a constant temperature bath? Solubility is highly temperature-dependent. Maintaining a constant temperature is the single most important variable for reproducibility.

• Why equilibrate for 24-48 hours? Reaching true equilibrium solubility is not instantaneous. Shorter times may result in an undersaturated solution and an inaccurate, low solubility value.

• Why use a syringe filter? The gravimetric method's accuracy depends on measuring only the dissolved solid. Any suspended microparticles will artificially inflate the result. The 0.2 µm filter provides a reliable barrier.[8]

Safety and Handling Considerations

Phosphorus sulfides are hazardous materials and must be handled with appropriate precautions in a well-ventilated fume hood.[9][10][11]

• Flammability: These are flammable solids that can be ignited by friction or sparks.[9][10] Dusts can form explosive mixtures with air.[10]

• Reactivity with Water: They react violently with water, moisture, and acids to produce highly toxic and flammable hydrogen sulfide (H₂S) gas.[9][10][11] NEVER use water to extinguish a phosphorus sulfide fire; use a dry chemical, CO₂, or sand.[11]

• Toxicity: Inhalation or ingestion can cause severe irritation to the respiratory and digestive tracts.[10][11] Hydrogen sulfide gas has the characteristic odor of rotten eggs, but it can quickly paralyze the sense of smell at hazardous concentrations.[5][11]

Always wear appropriate personal protective equipment (PPE), including safety goggles, flame-retardant lab coat, and chemical-resistant gloves.[12]

Conclusion for the Practicing Scientist

While P₄S₃ shows considerable solubility in non-polar solvents, the workhorse of thionation chemistry, P₄S₁₀, is sparingly soluble at best. This guide provides the quantitative data and the theoretical framework to make informed decisions about solvent selection and reaction setup. For novel solvent systems or precise optimization, the provided experimental protocol offers a reliable method for generating in-house solubility data. By moving from qualitative assumptions to quantitative understanding, researchers can improve the robustness, safety, and success of their chemical syntheses.

References

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cross-reactivity of tetraphosphorus octasulfide with functional groups

An In-Depth Technical Guide to the Cross-Reactivity of Phosphorus Sulfides

Prepared by: Gemini, Senior Application Scientist

For researchers and professionals in drug development, the strategic introduction of sulfur into organic molecules is a critical tool for modulating biological activity, improving metabolic stability, and creating novel chemical entities. Among the reagents available for this purpose, the family of phosphorus sulfides, particularly tetraphosphorus decasulfide (P₄S₁₀), stands out for its utility and versatility. This guide provides a comprehensive analysis of the cross-reactivity of P₄S₁₀ with common organic functional groups, offers objective comparisons with alternative reagents, and includes field-proven experimental protocols.

While various phosphorus sulfides exist, this guide will focus primarily on P₄S₁₀, often referred to as phosphorus pentasulfide (P₂S₅), as it is the most extensively studied and widely utilized reagent in this class for the synthetic transformations discussed.

Core Reactivity: The Thionation of Carbonyls

The hallmark reaction of P₄S₁₀ is thionation—the conversion of a carbonyl group (C=O) into a thiocarbonyl group (C=S).[1][2] This transformation is driven by the high thermodynamic stability of the phosphorus-oxygen (P=O) bond formed in the reaction byproducts.[3] The general reactivity trend for the thionation of carbonyl compounds is: Amides > Ketones > Esters .[4]

The mechanism, while complex and dependent on the substrate and conditions, is generally understood to resemble the Wittig reaction.[3] It involves the formation of a four-membered thiaoxaphosphetane intermediate, which then undergoes cycloreversion to yield the thiocarbonyl and a stable P=O containing species.

Caption: General mechanism for carbonyl thionation with P₄S₁₀.

Reactivity with Ketones, Esters, and Amides

• Ketones : The conversion of ketones to thioketones is a common application.[4][5] The reaction typically requires elevated temperatures in solvents like toluene or xylene. While effective, the use of P₄S₁₀ alone can lead to variable yields and require a large excess of the reagent.[6]

• Esters & Lactones : Esters and lactones are generally less reactive than ketones.[4][7] Their thionation often requires more forcing conditions, such as higher temperatures and longer reaction times.

• Amides & Lactams : Amides and lactams are highly reactive towards P₄S₁₀, readily forming thioamides and thiolactams.[5] This high reactivity allows for selective thionation in the presence of less reactive carbonyl groups like esters.

Cross-Reactivity with Other Functional Groups

Beyond carbonyls, P₄S₁₀ exhibits distinct reactivity with other nucleophilic functional groups, leading to a diverse range of organothiophosphorus compounds.[5]

Alcohols and Phenols

The reaction of P₄S₁₀ with alcohols or phenols does not result in the thionation of the hydroxyl group. Instead, it is the primary method for synthesizing O,O-dialkyl/diaryl dithiophosphoric acids .[8] This reaction is fundamental in the production of lubricant additives and pesticide precursors.[8]

The general stoichiometry for this reaction is: P₄S₁₀ + 8 ROH → 4 (RO)₂P(S)SH + 2 H₂S[8]

The reaction proceeds via the nucleophilic attack of the alcohol's oxygen on the phosphorus atoms of the P₄S₁₀ cage, leading to its breakdown and the formation of the dithiophosphoric acid.

Caption: Synthesis of dithiophosphoric acids from P₄S₁₀ and alcohols.

Amines

Direct reaction of P₄S₁₀ with primary or secondary amines is less common as a synthetic route. The high nucleophilicity of amines can lead to complex mixtures. However, amines are used to form ammonium salts of dithiophosphoric acids, which can be useful intermediates.[9] The more synthetically valuable reaction involves the thionation of amides, which are derivatives of amines, as previously discussed.

Comparison of Thionating Agents

While P₄S₁₀ is a foundational thionating agent, several alternatives offer distinct advantages in terms of solubility, reactivity, and ease of workup.

Feature	P₄S₁₀	Lawesson's Reagent (LR)	P₄S₁₀ / HMDO (Curphey's Reagent)
Structure	Inorganic cage (P₄S₁₀)	Organophosphorus dimer	P₄S₁₀ with an additive
Solubility	Poor in most organic solvents	Good in THF, Toluene, CH₂Cl₂	Reagent is heterogeneous, but reaction proceeds well
Reactivity	High, but can be sluggish due to insolubility	High, often milder conditions than P₄S₁₀ alone[4][7]	High, yields often exceed or equal LR[5][7][10]
Workup	Difficult; requires filtration of insoluble byproducts	Requires chromatography to remove phosphorus byproducts[7]	Simple hydrolytic workup or filtration through silica gel[7][10]
Cost	Low	High	Low reagent cost, moderate additive cost
Best For	Large-scale industrial synthesis; synthesis of dithiophosphoric acids.	Lab-scale synthesis requiring mild conditions and high yields.[4]	Lab-scale synthesis where high yields and easy workup are desired.[10]

Expert Insight: The development of the P₄S₁₀/HMDO system by Curphey was a significant advancement.[6] HMDO is believed to react with P₄S₁₀-derived intermediates, producing soluble, non-polar byproducts that are easily removed during an aqueous workup, thus avoiding the need for chromatography often required with Lawesson's Reagent.[7][10]

Experimental Protocols

The following protocols are designed as self-validating systems, with explanations for key steps grounded in chemical principles.

Protocol 1: General Thionation of a Ketone using P₄S₁₀

This protocol details the conversion of acetophenone to thioacetophenone.

Workflow Diagram:

Caption: Experimental workflow for the thionation of a ketone.

Step-by-Step Methodology:

• Reagent Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine acetophenone (1.0 eq) and P₄S₁₀ (0.25 eq, i.e., 1 P atom per C=O).

  • Causality: Using a 4:1 molar ratio of carbonyl to P₄S₁₀ ensures a slight excess of phosphorus, driving the reaction to completion.

• Solvent Addition: Add anhydrous toluene to achieve a concentration of approximately 0.5 M.

  • Causality: Toluene is a common high-boiling, non-protic solvent required for the reaction temperature. Anhydrous conditions are critical as P₄S₁₀ reacts with water.

• Reaction: Heat the heterogeneous mixture to reflux (approx. 110 °C) under a nitrogen atmosphere. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Causality: The elevated temperature is necessary to overcome the activation energy and compensate for the low solubility of P₄S₁₀. A nitrogen atmosphere prevents side reactions with atmospheric moisture and oxygen.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Carefully decant the toluene solution away from the solid phosphorus-containing residue. Wash the residue with additional toluene.

  • Causality: Decanting is a simple method to separate the soluble product from the bulk of the insoluble byproducts.

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution to neutralize any acidic byproducts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of O,O-Diethyldithiophosphoric Acid

Step-by-Step Methodology:

• Reagent Setup: To a flask containing P₄S₁₀ (1.0 eq) under a nitrogen atmosphere, add anhydrous ethanol (8.0 eq) dropwise via an addition funnel.

  • Causality: The reaction is exothermic; slow addition is crucial for temperature control. The stoichiometry reflects the reaction equation.[8]

• Temperature Control: Maintain the reaction temperature between 60-70 °C using an ice bath as needed. Vigorous stirring is essential.

  • Causality: This temperature range provides a balance between a reasonable reaction rate and preventing runaway reactions or excessive H₂S evolution.

• Reaction Completion: After the addition is complete, continue stirring at 60-70 °C for 1-2 hours until the P₄S₁₀ is fully consumed.

• Workup: Cool the reaction mixture. The resulting product is crude O,O-diethyldithiophosphoric acid, which can be used directly or purified by distillation under reduced pressure if necessary.

  • Causality: For many applications, the crude acid is of sufficient purity, avoiding a complex purification step.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tetraphosphorus octasulfide | P4S8 | CID 142145 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 5. Thionation with the reagent combination of phosphorus pentasulfide and hexamethyldisiloxane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. surfacesciencewestern.com [surfacesciencewestern.com]
• 7. audreyli.com [audreyli.com]
• 8. CA1156667A - Process for reacting alcohols and/or phenols with phosphorus pentasulfide - Google Patents [patents.google.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Tetraphosphorus Octasulfide in a Laboratory Setting

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. Tetraphosphorus octasulfide (P₄S₈), a member of the phosphorus sulfide family, presents unique disposal challenges due to its reactivity. This guide provides essential, in-depth procedural guidance for the proper disposal of tetraphosphorus octasulfide, ensuring the safety of laboratory personnel and compliance with regulatory standards.

Understanding the Inherent Risks of Tetraphosphorus Octasulfide

Tetraphosphorus octasulfide is a solid substance that, like other phosphorus sulfides, is classified as a hazardous material. The primary concern with P₄S₈ and its analogs, such as phosphorus pentasulfide (P₄S₁₀), is their vigorous and exothermic reaction with water. This hydrolysis process can generate highly toxic and flammable hydrogen sulfide (H₂S) gas, which has a characteristic rotten egg odor and poses a significant inhalation hazard.[1] Therefore, uncontrolled contact with water or moisture must be strictly avoided during handling and disposal.

Due to its reactive nature, waste containing tetraphosphorus octasulfide is often categorized as a reactive hazardous waste.[2] Improper disposal can lead to the release of toxic gases, creating a dangerous environment for laboratory personnel and first responders.

Proactive Spill Management: Immediate Steps for Containment

In the event of a tetraphosphorus octasulfide spill, a swift and appropriate response is critical to prevent escalation. Under no circumstances should water be used to clean up a spill of phosphorus sulfides. [1]

Immediate Actions for Spill Control:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: If it is safe to do so, increase ventilation in the area to disperse any potential hydrogen sulfide gas.

• Contain the Spill: Cover the spill with a dry, inert material such as sand, dry lime, or soda ash.[1] This will help to absorb the material and prevent it from spreading.

• Collect the Material: Using non-sparking tools, carefully scoop the contained material into a clearly labeled, dry, and sealable container for hazardous waste.[1][2]

Recommended Disposal Protocol: A Step-by-Step Approach

The recommended method for the disposal of small quantities of tetraphosphorus octasulfide in a laboratory setting involves a controlled reaction with an alcohol, followed by neutralization and disposal as hazardous waste. This method is preferable to direct hydrolysis with water as it proceeds at a more manageable rate, reducing the risk of rapid gas evolution. Isopropanol is a suitable alcohol for this purpose.

Materials Required:

• Tetraphosphorus octasulfide waste

• Isopropanol

• Sodium bicarbonate

• Large beaker or flask

• Stir plate and stir bar

• Fume hood

• Appropriate Personal Protective Equipment (PPE)

Experimental Protocol:

Step 1: Preparation and Setup

• Work in a Fume Hood: All steps of this procedure must be conducted in a certified chemical fume hood to ensure adequate ventilation and containment of any evolved gases.

• Don Appropriate PPE: Wear chemical-resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a flame-retardant lab coat.[3][4]

• Prepare the Reaction Vessel: Place a large beaker or flask containing a stir bar on a stir plate within the fume hood. The vessel should be large enough to accommodate the volume of alcohol and the P₄S₈ waste with ample headspace.

Step 2: Controlled Reaction with Isopropanol

• Add Isopropanol: Fill the reaction vessel with a sufficient volume of isopropanol.

• Slow Addition of P₄S₈: While stirring the isopropanol, slowly and carefully add the tetraphosphorus octasulfide waste in small portions. The reaction is exothermic, so the rate of addition should be controlled to prevent excessive heat generation.

• Continue Stirring: Allow the mixture to stir until the tetraphosphorus octasulfide has completely reacted. This may take some time, and the solution may become cloudy.

Step 3: Neutralization

• Prepare a Saturated Sodium Bicarbonate Solution: In a separate container, prepare a saturated aqueous solution of sodium bicarbonate.

• Slowly Add Bicarbonate Solution: While continuing to stir the isopropanol mixture, slowly add the saturated sodium bicarbonate solution. This will neutralize any acidic byproducts of the reaction. Be cautious as this may cause some gas evolution (carbon dioxide). Continue adding the bicarbonate solution until the mixture is neutral (pH 7), which can be checked with pH paper.

Step 4: Waste Collection and Disposal

• Label the Waste Container: Transfer the neutralized mixture to a clearly labeled hazardous waste container. The label should include the words "Hazardous Waste" and a list of the contents.[4]

• Arrange for Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on waste pickup and disposal procedures.

Diagram of the Disposal Workflow

Caption: A workflow diagram illustrating the key stages of tetraphosphorus octasulfide disposal.

Personal Protective Equipment (PPE): A Critical Barrier to Exposure

Given the hazardous nature of tetraphosphorus octasulfide and its reaction byproducts, the use of appropriate PPE is non-negotiable.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield	Protects against splashes of corrosive materials and projectiles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	Prevents skin contact with the chemical and its reaction products.
Body Protection	Flame-retardant laboratory coat	Protects against splashes and potential ignition sources.
Respiratory Protection	Work in a certified chemical fume hood	Essential to prevent inhalation of toxic gases such as hydrogen sulfide.

Emergency Procedures: Responding to Accidental Exposure

In the event of accidental exposure to tetraphosphorus octasulfide, immediate and appropriate first aid is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.[5]

• Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.

Regulatory Compliance and Waste Management

The disposal of tetraphosphorus octasulfide is subject to federal, state, and local regulations governing hazardous waste.[1][6] It is the responsibility of the laboratory and its personnel to ensure full compliance with these regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste management procedures and to arrange for the pickup and disposal of hazardous waste.

Conclusion

The proper disposal of tetraphosphorus octasulfide is a critical aspect of laboratory safety. By understanding the risks, implementing a controlled neutralization procedure, utilizing appropriate personal protective equipment, and adhering to all regulatory requirements, researchers can ensure the safe and responsible management of this hazardous chemical. This guide provides a comprehensive framework for achieving these objectives, fostering a culture of safety and environmental responsibility within the scientific community.

References

• Chemtrade Logistics.
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Phosphorus Pentasulfide.
• UGA Research. Phosphorouspentasulfide-1314-80-3.docx.
• OHSE. Hydrogen Sulfide Awareness and PPE: A Lifesaving Safety Priority.
• Centers for Disease Control and Prevention. First Aid Procedures for Chemical Hazards.
• U.S. Environmental Protection Agency.
• Purdue University College of Engineering. Guidelines: Handling and Disposal of Chemicals.

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• 6. epa.gov [epa.gov]

Navigating the Hazards: A Guide to Personal Protective Equipment for Tetraphosphorus Octasulfide

Understanding the Inherent Risks of Tetraphosphorus Octasulfide

Before delving into protective measures, it is crucial to understand the causality behind the stringent handling requirements. The primary hazards associated with phosphorus sulfides, and by extension Tetraphosphorus octasulfide, stem from their reactivity, particularly with water and moisture.

Key Hazards:

• Water Reactivity: Contact with water or even moist air can lead to a violent reaction, liberating highly toxic and flammable gases such as hydrogen sulfide (H₂S).[1][2] Hydrogen sulfide is a colorless gas with a characteristic rotten egg smell, and it can cause respiratory failure and death at high concentrations.[1]

• Flammability: Tetraphosphorus octasulfide is a flammable solid.[2] It can be easily ignited by heat, sparks, or friction.[3] The dust of phosphorus sulfides can also form explosive mixtures with air.[1]

• Corrosivity: Upon contact with moisture, phosphorus sulfides can form corrosive byproducts that can cause severe skin burns and eye damage.[4]

• Toxicity: Inhalation of dust or fumes can irritate the respiratory system.[3] Ingestion is also harmful.[2]

These hazards necessitate a multi-layered approach to safety, with engineering controls serving as the first line of defense, followed by stringent work practices and, finally, the correct selection and use of PPE.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it is a dynamic process dictated by the specific procedures being undertaken. The following table summarizes the essential PPE for handling Tetraphosphorus octasulfide.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	Protects against splashes of corrosive byproducts and airborne particles. A face shield offers an additional layer of protection against unexpected reactions.[5][6][7]
Hand Protection	Nitrile gloves as a base layer, with neoprene or other heavy chemical-resistant gloves worn over them.	Nitrile gloves offer good dexterity for fine manipulations, while the outer layer provides robust protection against chemical permeation and physical hazards.[5][8]
Body Protection	A flame-resistant lab coat (e.g., made of Nomex®) buttoned completely. For larger quantities, a chemical-resistant apron over the lab coat is recommended.	Protects the skin from spills and splashes. Flame-resistant material is crucial due to the flammability of the compound.[6][8]
Respiratory Protection	A NIOSH-approved respirator with a particulate filter (P100) is necessary when handling the powder outside of a glove box or fume hood. For emergency situations or where concentrations are unknown, a self-contained breathing apparatus (SCBA) is required.	Protects against the inhalation of harmful dust and potential toxic gases.[4]
Footwear	Closed-toe shoes made of a non-porous material.	Protects the feet from spills.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict, step-by-step protocol is non-negotiable when working with Tetraphosphorus octasulfide.

1. Preparation and Engineering Controls:

• Work Area: All manipulations should be conducted in a certified chemical fume hood or a glove box with an inert atmosphere (e.g., argon or nitrogen).[6][9] The work area must be free of clutter and any potential sources of ignition.[3][7]

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a Class D fire extinguisher (for combustible metals and reactive chemicals) are readily accessible.[7][9] Do NOT use water-based extinguishers.[3]

• Material Handling: Use non-sparking tools for all transfers and manipulations.[1][3] All glassware must be thoroughly oven-dried to remove any traces of moisture.[7]

2. Donning PPE:

The following diagram illustrates the logical flow for selecting and donning the appropriate PPE.

Caption: PPE Selection and Donning Workflow for Handling Tetraphosphorus Octasulfide.

3. Handling Procedure:

• Transfer: Carefully weigh and transfer the solid material within the fume hood or glove box. Minimize the creation of dust.

• Reaction Setup: If the compound is to be used in a reaction, ensure the reaction vessel is under an inert atmosphere.

• Observation: Continuously monitor the reaction for any signs of an uncontrolled exothermic event.

Emergency Response Plan

In the event of an emergency, a swift and correct response is critical to minimizing harm.

1. Exposure:

• Skin Contact: Immediately brush off any solid material, then flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

2. Spills:

• Small Spill (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[3]

  • Carefully scoop the mixture into a clearly labeled, dry, sealed container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent (e.g., isopropanol), followed by a thorough wash with soap and water.

• Large Spill (or any spill outside of a fume hood):

  • Evacuate the laboratory immediately and alert others.

  • Activate the fire alarm if there is a fire or a high risk of one.

  • Contact your institution's emergency response team.

Disposal Plan

All waste containing Tetraphosphorus octasulfide must be treated as hazardous waste.

1. Waste Collection:

• Place all contaminated solid waste (e.g., absorbent material, used gloves, disposable lab coats) in a designated, clearly labeled, and sealed hazardous waste container.

• Unused or excess Tetraphosphorus octasulfide should also be placed in a labeled hazardous waste container.

2. Disposal Procedure:

• Due to its reactive nature, waste containing phosphorus sulfides should be disposed of through a licensed hazardous waste disposal company.[1]

• Never dispose of this material down the drain or in regular trash. The slow hydrolysis of this waste can produce significant quantities of toxic and flammable gases.[10]

• Follow all local, state, and federal regulations for hazardous waste disposal.[1]

By internalizing the principles outlined in this guide, researchers can confidently and safely handle Tetraphosphorus octasulfide, ensuring the integrity of their work and the well-being of themselves and their colleagues.

References

• Purdue University. (n.d.). Pyrophoric Materials - Environmental Health and Safety. Retrieved from [Link]

• Carnegie Mellon University. (n.d.). Pyrophoric Handling Procedure. Retrieved from [Link]

• Chemtrade Logistics. (n.d.). Phosphorus Pentasulfide. Retrieved from [Link]

• Yale Environmental Health & Safety. (2021, June). Standard Operating Procedure - PYROPHORIC & WATER REACTIVE COMPOUNDS. Retrieved from [Link]

• University of California, Santa Barbara. (2021, November). C3. Safe Handling of Pyrophoric Materials. Retrieved from [Link]

• McGill University. (2021, November 5). WORKING WITH PYROPHORIC COMPOUNDS. Retrieved from [Link]

• Google Patents. (n.d.). WO1995011061A1 - P4s10 waste disposal method.

• National Center for Biotechnology Information. (n.d.). Tetraphosphorus octasulfide. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for White Phosphorus. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Common Name: PHOSPHORUS PENTASULFIDE HAZARD SUMMARY. Retrieved from [Link]

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